5'''-O-Feruloyl complanatoside B

Core Science & Biosynthesis

An In-depth Technical Guide on the Source and Isolation of 5'''-O-Feruloyl complanatoside B

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sources and detailed methodologies for the isolation of 5'''-O-Feruloyl complanatoside B, a flavonoid glycoside with potential therapeutic applications. The information presented herein is curated for researchers, scientists, and professionals involved in natural product chemistry and drug development.

Primary Natural Sources

5'''-O-Feruloyl complanatoside B is predominantly isolated from the seeds of Astragalus complanatus, a plant utilized in traditional medicine. This compound has also been reported in other plant species, expanding the potential sources for its procurement.

Plant Species	Part of Plant	Family
Astragalus complanatus	Seeds (Semen Astragali Complanati)	Fabaceae
Phyllolobium chinense	Not specified	Fabaceae
Rhamnus cathartica	Branches	Rhamnaceae

Experimental Protocols for Isolation and Purification

The isolation of 5'''-O-Feruloyl complanatoside B from its primary source, the seeds of Astragalus complanatus, involves a multi-step process encompassing extraction, fractionation, and chromatographic purification. The following protocol is a synthesized methodology based on established practices for flavonoid glycoside isolation from this plant species.

Extraction

The initial step involves the extraction of crude flavonoids from the dried and powdered seeds of Astragalus complanatus.

Protocol:

• Maceration: The powdered seeds are macerated with 80% ethanol (B145695) at room temperature. A solid-to-solvent ratio of 1:10 (w/v) is typically employed.

• Extraction Duration: The mixture is extracted for a period of 24 hours with continuous stirring.

• Filtration and Concentration: The extract is filtered, and the solvent is evaporated under reduced pressure to yield a concentrated crude extract.

Fractionation

The crude extract is then subjected to liquid-liquid partitioning to remove non-polar constituents.

Protocol:

• Solvent Partitioning: The concentrated 80% ethanol extract is suspended in water and partitioned with n-hexane.

• Separation: The aqueous layer, containing the more polar flavonoid glycosides, is separated from the n-hexane layer.

• Evaporation: The aqueous layer is concentrated under reduced pressure to remove any residual organic solvent.

Column Chromatography

A series of column chromatographic steps are employed for the separation and purification of the target compound from the complex mixture of flavonoid glycosides.

2.3.1. Diaion HP-20 Column Chromatography

This step serves to enrich the flavonoid glycoside fraction.

Protocol:

• Column Packing: A column is packed with Diaion HP-20 resin and equilibrated with deionized water.

• Sample Loading: The concentrated aqueous fraction is loaded onto the column.

• Elution: The column is washed with deionized water to remove highly polar impurities. Subsequently, a stepwise gradient of ethanol in water is used for elution (e.g., 25%, 50%, 75%, and 95% ethanol).

• Fraction Collection: Fractions are collected and monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify those containing the desired flavonoids.

2.3.2. Sephadex LH-20 Column Chromatography

Fractions enriched with flavonoid glycosides are further purified using size-exclusion chromatography.

Protocol:

• Column Packing: A column is packed with Sephadex LH-20 and equilibrated with methanol (B129727).

• Sample Loading: The combined and concentrated flavonoid-rich fractions from the previous step are dissolved in a minimal amount of methanol and loaded onto the column.

• Elution: Isocratic elution with methanol is performed.

• Fraction Collection: Fractions are collected and analyzed by HPLC to identify those containing 5'''-O-Feruloyl complanatoside B.

Preparative High-Performance Liquid Chromatography (Prep-HPLC)

The final purification of 5'''-O-Feruloyl complanatoside B is achieved using preparative HPLC.

Protocol:

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of acetonitrile (B52724) and water (often with a small percentage of formic acid or acetic acid to improve peak shape) is employed. The specific gradient will need to be optimized based on the analytical HPLC profile of the enriched fraction.

• Detection: UV detection at a wavelength of approximately 280 nm or 320 nm is suitable for monitoring the elution of flavonoids.

• Fraction Collection: The peak corresponding to 5'''-O-Feruloyl complanatoside B is collected.

• Purity Confirmation: The purity of the isolated compound is confirmed by analytical HPLC and its structure is elucidated using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualization of Experimental Workflow

The following diagrams illustrate the key stages in the isolation and purification of 5'''-O-Feruloyl complanatoside B.

Figure 1. Extraction and Fractionation Workflow.

Figure 2. Chromatographic Purification Workflow.

In-Depth Technical Guide: Biological Activity of 5'''-O-Feruloyl complanatoside B

A comprehensive review of existing scientific literature reveals a significant gap in the detailed biological characterization of 5'''-O-Feruloyl complanatoside B. This compound is a known flavonoid isolated from the seeds of Astragalus complanatus (also known as Semen Astragali Complanati). While extracts of Astragalus complanatus and other related flavonoids from this plant have been the subject of various biological studies, specific research detailing the quantitative biological activity, experimental protocols, and signaling pathways of 5'''-O-Feruloyl complanatoside B is not publicly available in peer-reviewed scientific literature.

This guide, therefore, summarizes the broader context of the biological activities associated with the plant source and related flavonoid compounds, which may provide insights into the potential, yet unconfirmed, activities of 5'''-O-Feruloyl complanatoside B.

General Biological Activities of Flavonoids from Astragalus complanatus

Astragalus complanatus is a plant used in traditional medicine, and its extracts are reported to possess a range of pharmacological properties. These effects are often attributed to its rich flavonoid content. The general biological activities investigated in the context of Astragalus complanatus extracts and its isolated flavonoids include:

• Antioxidant Activity: Flavonoids are well-known for their ability to scavenge free radicals. Studies on extracts of Astragalus complanatus have demonstrated antioxidant properties, which are crucial in mitigating oxidative stress-related cellular damage.

• Anti-Inflammatory Effects: Various flavonoids isolated from Astragalus species have been shown to possess anti-inflammatory properties, suggesting a potential role in modulating inflammatory pathways.

• Hepatoprotective Potential: Some research indicates that flavonoids from Astragalus may offer protection to the liver against certain types of damage.

• Anticancer Properties: Preliminary studies on extracts and other flavonoids from Astragalus complanatus suggest potential cytotoxic effects against certain cancer cell lines.

• Cardiovascular Effects: Flavonoids, in general, are being investigated for their potential benefits to the cardiovascular system.

It is critical to reiterate that these activities have been characterized for the broader plant extract or for other specific flavonoids, and not specifically for 5'''-O-Feruloyl complanatoside B.

Quantitative Data

A thorough search of scientific databases yielded no specific quantitative data (e.g., IC50, EC50, inhibition percentages) for the biological activity of 5'''-O-Feruloyl complanatoside B. The creation of a structured table for comparative analysis is therefore not possible at this time.

Experimental Protocols

Detailed experimental methodologies for assessing the biological activity of 5'''-O-Feruloyl complanatoside B are not available due to the absence of published studies on this specific compound.

Signaling Pathways and Visualizations

As no specific mechanisms of action or signaling pathways have been elucidated for 5'''-O-Feruloyl complanatoside B, the creation of corresponding Graphviz diagrams is not feasible.

Conclusion

The biological activities of 5'''-O-Feruloyl complanatoside B remain largely unexplored in the current scientific literature. While the compound's origin from Astragalus complanatus suggests potential antioxidant, anti-inflammatory, and other beneficial properties characteristic of flavonoids, dedicated research is required to substantiate these possibilities. This technical guide highlights a significant opportunity for future research to isolate and characterize the specific biological functions and mechanisms of action of 5'''-O-Feruloyl complanatoside B, which would be of considerable interest to researchers, scientists, and drug development professionals. Further investigation is necessary to provide the quantitative data, detailed protocols, and mechanistic insights that are currently lacking.

In-depth Analysis of 5'''-O-Feruloyl complanatoside B Reveals Limited Mechanistic Data

A comprehensive review of available scientific literature indicates a significant gap in the understanding of the specific mechanism of action for 5'''-O-Feruloyl complanatoside B. While this flavonoid glycoside has been identified as a constituent of plants such as Astragalus complanatus, detailed molecular and cellular studies elucidating its signaling pathways and direct biological targets are currently unavailable.

5'''-O-Feruloyl complanatoside B is frequently listed among the chemical constituents isolated from Astragali Semen, the seeds of Astragalus complanatus.[1][2][3] This traditional Chinese medicine is noted for its potential therapeutic effects in a range of chronic conditions, including cardiovascular diseases, diabetes, and cancers.[2][3][4][5] The primary bioactive components of Astragali Semen are believed to be flavonoids.[4]

Despite the association of the source plant with various pharmacological activities, specific experimental studies detailing the mechanism of action for 5'''-O-Feruloyl complanatoside B are not present in the reviewed literature. General pharmacological areas of interest for compounds from this plant include cardiovascular disease, cancer, inflammation/immunology, and metabolic disease.[4] However, the direct molecular pathways modulated by 5'''-O-Feruloyl complanatoside B remain uncharacterized.

Pharmacokinetic studies have been conducted on the related compound, complanatoside B, in rats, but these do not provide insights into its mechanism of action at a cellular level.[6] The broader class of flavonoids is known to possess a wide array of biological activities, but specific data for 5'''-O-Feruloyl complanatoside B is lacking.

Due to the absence of specific quantitative data, detailed experimental protocols, and defined signaling pathways in the current body of scientific literature, it is not possible to construct the requested in-depth technical guide, data tables, or mechanistic diagrams for 5'''-O-Feruloyl complanatoside B at this time. Further research is required to elucidate the molecular mechanisms underlying the potential therapeutic effects of this compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Complanatoside | CAS#:116183-66-5 | Chemsrc [chemsrc.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. [Complanatoside A and complanatoside B in rats administered with raw and salt-processed Astragali Complanati Semen: a pharmacokinetics study] - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Pharmacological Potential of 5'''-O-Feruloyl complanatoside B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5'''-O-Feruloyl complanatoside B is a flavonoid glycoside isolated from the seeds of Astragalus complanatus (Semen Astragali Complanati), a plant utilized in traditional Chinese medicine for the management of various chronic conditions such as cardiovascular diseases, diabetes, and cancers. As a member of the flavonoid class, this compound is anticipated to possess a range of pharmacological activities, including antioxidant, anti-inflammatory, and potentially anti-cancer properties. This technical guide provides an in-depth overview of the methodologies and experimental protocols that can be employed to elucidate the specific pharmacological profile of 5'''-O-Feruloyl complanatoside B. While specific quantitative data for the purified compound is limited in publicly available literature, this document serves as a comprehensive resource for researchers aiming to investigate its therapeutic potential.

Introduction

Flavonoids are a diverse group of polyphenolic compounds ubiquitously found in plants, renowned for their broad spectrum of biological activities. 5'''-O-Feruloyl complanatoside B, a constituent of Astragalus complanatus, belongs to this promising class of natural products. The extract of Astragali complanati semen (ACSE) has demonstrated antioxidant, anti-inflammatory, and anti-aging effects, suggesting that its individual components, such as 5'''-O-Feruloyl complanatoside B, may contribute significantly to these therapeutic actions. This guide outlines the experimental frameworks for systematically evaluating the pharmacological properties of this specific flavonoid glycoside.

Potential Pharmacological Properties and Investigational Approaches

Based on its chemical structure and the known activities of related flavonoids, the primary pharmacological properties of interest for 5'''-O-Feruloyl complanatoside B include:

• Antioxidant Activity: The ability to scavenge free radicals and mitigate oxidative stress.

• Anti-inflammatory Activity: The capacity to modulate inflammatory pathways and reduce the production of pro-inflammatory mediators.

• Anti-cancer Activity: The potential to inhibit the proliferation of cancer cells and induce apoptosis.

The following sections detail the experimental protocols to investigate these properties.

Data Presentation: Quantitative Analysis

While specific experimental data for 5'''-O-Feruloyl complanatoside B is not extensively documented, the following tables provide a structured format for presenting quantitative results from the described assays. These serve as templates for researchers to populate with their experimental findings.

Table 1: Antioxidant Activity of 5'''-O-Feruloyl complanatoside B

Assay	Test Concentration (µg/mL)	% Radical Scavenging	IC50 (µg/mL)
DPPH	10	Data	Data
25	Data
50	Data
100	Data
250	Data
ABTS	10	Data	Data
25	Data
50	Data
100	Data
250	Data

Table 2: Anti-inflammatory Activity of 5'''-O-Feruloyl complanatoside B

Assay	Test Concentration (µg/mL)	% Inhibition	IC50 (µg/mL)
Protein Denaturation	50	Data	Data
(BSA/Egg Albumin)	100	Data
250	Data
500	Data
1000	Data
Membrane Stabilization	50	Data	Data
(Heat-induced hemolysis)	100	Data
250	Data
500	Data
1000	Data

Table 3: Cytotoxic Activity of 5'''-O-Feruloyl complanatoside B

Cell Line	Test Concentration (µM)	% Cell Viability	IC50 (µM)
e.g., MCF-7	1	Data	Data
(Breast Cancer)	5	Data
10	Data
25	Data
50	Data
100	Data
e.g., A549	1	Data	Data
(Lung Cancer)	5	Data
10	Data
25	Data
50	Data
100	Data

Experimental Protocols

Antioxidant Activity Assessment

This assay is a common method to evaluate the ability of a compound to act as a free radical scavenger or hydrogen donor.

• Materials:

  • 5'''-O-Feruloyl complanatoside B

  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • Methanol (B129727) (spectrophotometric grade)

  • Ascorbic acid (positive control)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in a dark container to prevent degradation.

  • Preparation of Test Samples: Prepare a stock solution of 5'''-O-Feruloyl complanatoside B in methanol. From the stock solution, prepare serial dilutions to obtain a range of concentrations (e.g., 10, 25, 50, 100, 250 µg/mL). Prepare similar dilutions for the positive control, ascorbic acid.

  • Assay:

    • In a 96-well microplate, add 100 µL of the DPPH solution to each well.

    • Add 100 µL of the different concentrations of the test compound or positive control to the respective wells.

    • For the blank, add 100 µL of methanol instead of the test sample.

  • Incubation: Incubate the microplate in the dark at room temperature for 30 minutes.

  • Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

  • Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

    Where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample. The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the sample concentrations.[1][2][3][4][5]

Anti-inflammatory Activity Assessment

This in vitro assay assesses the ability of a compound to inhibit the denaturation of proteins, a hallmark of inflammation.[6][7]

• Materials:

  • 5'''-O-Feruloyl complanatoside B

  • Bovine Serum Albumin (BSA) or fresh hen's egg albumin

  • Phosphate Buffered Saline (PBS, pH 6.4)

  • Diclofenac sodium (positive control)

  • Spectrophotometer

• Procedure:

  • Preparation of Reaction Mixture: The reaction mixture (5 mL) consists of 0.2 mL of egg albumin (or 0.5% aqueous solution of BSA), 2.8 mL of PBS (pH 6.4), and 2 mL of varying concentrations of 5'''-O-Feruloyl complanatoside B (e.g., 50 to 1000 µg/mL).

  • Control and Standard: A similar volume of distilled water serves as the control. Diclofenac sodium is used as the standard drug at similar concentrations.

  • Incubation: The samples are incubated at 37°C for 15 minutes and then heated at 70°C for 5 minutes.

  • Measurement: After cooling, the absorbance of the solutions is measured at 660 nm.

  • Calculation: The percentage inhibition of protein denaturation is calculated as follows:

[8]

Visualization of Pathways and Workflows

Experimental Workflow for In Vitro Antioxidant Assay

Caption: Workflow for DPPH Radical Scavenging Assay.

Representative Anti-inflammatory Signaling Pathway

The following diagram illustrates the NF-κB signaling pathway, a key regulator of inflammation that is often targeted by flavonoids. This is a representative pathway and its modulation by 5'''-O-Feruloyl complanatoside B would need to be experimentally verified.

References

• 1. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 2. researchgate.net [researchgate.net]
• 3. acmeresearchlabs.in [acmeresearchlabs.in]
• 4. scribd.com [scribd.com]
• 5. mdpi.com [mdpi.com]
• 6. arls.ro [arls.ro]
• 7. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijcrt.org [ijcrt.org]

The Discovery and Characterization of 5'''-O-Feruloyl Complanatoside B in Astragalus complanatus

A Technical Guide for Researchers and Drug Development Professionals

Introduction

5'''-O-Feruloyl complanatoside B, a significant acylated flavonol glycoside, was first identified in the seeds of Astragalus complanatus R. Br. (Semen Astragali Complanati). This discovery has opened new avenues for exploring the therapeutic potential of Astragalus, a genus with a long history in traditional medicine. This technical guide provides an in-depth overview of the discovery, isolation, and characterization of this compound, along with available data on its biological activities and the experimental protocols utilized in its study.

Discovery and Structural Elucidation

The initial isolation and structural determination of 5'''-O-Feruloyl complanatoside B were reported by Cui, Nakamura, Kinjo, and Nohara in 1992. The compound was identified as 3-O-[5'''-O-feruloyl-beta-D-apiofuranosyl(1'''→2'')-beta-D-glucopyranosyl] rhamnocitrin (B192594). Its structure was elucidated through a combination of chemical and spectroscopic methods.

Spectroscopic Data

The structural confirmation of 5'''-O-Feruloyl complanatoside B was based on comprehensive analysis of its spectroscopic data, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). While the original publication provides the detailed spectral assignments, a summary of the key characteristics is presented below.

Spectroscopic Method	Key Observations
¹H-NMR	Signals corresponding to a rhamnocitrin aglycone, a glucopyranosyl moiety, an apiofuranosyl moiety, and a feruloyl group.
¹³C-NMR	Carbon signals confirming the presence of the flavonoid backbone, the sugar units, and the acyl group.
Mass Spectrometry (MS)	Provided the molecular weight and fragmentation pattern consistent with the proposed structure.

Experimental Protocols

Isolation of 5'''-O-Feruloyl complanatoside B

The following is a generalized protocol based on the methodologies described for the isolation of acylated flavonol glycosides from Astragalus complanatus seeds.

Experimental Workflow for Isolation

Caption: Generalized workflow for the isolation of 5'''-O-Feruloyl complanatoside B.

• Extraction: The dried and powdered seeds of Astragalus complanatus are exhaustively extracted with methanol at room temperature.

• Concentration: The methanol extract is concentrated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in water and partitioned successively with n-butanol. The n-butanol soluble fraction, containing the glycosides, is collected.

• Column Chromatography: The n-butanol fraction is subjected to column chromatography on a silica (B1680970) gel column.

• Gradient Elution: The column is eluted with a gradient of chloroform (B151607) and methanol to separate different fractions based on polarity.

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the target compound are further purified using preparative HPLC.

• Final Purification: Additional chromatographic steps may be employed to obtain the pure 5'''-O-Feruloyl complanatoside B.

Biological Activity and Signaling Pathways

While the seeds of Astragalus complanatus are known to possess a range of biological activities, including roles in cardiovascular diseases, diabetes, and cancers, specific studies on the purified 5'''-O-Feruloyl complanatoside B are limited.[1] The biological activities of the crude extracts are often attributed to their complex mixture of constituents, including various flavonoids, triterpene glycosides, polysaccharides, fatty acids, and amino acids.[1]

Further research is required to elucidate the specific pharmacological effects and the underlying mechanisms of action of 5'''-O-Feruloyl complanatoside B. Investigating its influence on key signaling pathways will be crucial for understanding its therapeutic potential.

Potential Areas for Bioactivity Investigation

Caption: Potential signaling pathways for future investigation of 5'''-O-Feruloyl complanatoside B.

Quantitative Data

To date, specific quantitative data such as the percentage yield of 5'''-O-Feruloyl complanatoside B from the dried seeds of Astragalus complanatus and detailed bioactivity data (e.g., IC50 values) for the pure compound are not widely available in the public domain. Future studies focusing on the quantitative analysis and pharmacological evaluation of this compound are needed to fill this knowledge gap.

Conclusion

The discovery of 5'''-O-Feruloyl complanatoside B in Astragalus complanatus has enriched the phytochemical understanding of this important medicinal plant. While its initial isolation and structural elucidation have been well-documented, a significant opportunity exists for further research into its specific biological activities and mechanisms of action. Such studies will be invaluable for drug development professionals seeking to leverage the therapeutic potential of natural products.

References

• 1. Ardisiacrispin B | CAS:112766-96-8 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]

Unveiling the Molecular Architecture of 5'''-O-Feruloyl Complanatoside B: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

5'''-O-Feruloyl complanatoside B is a naturally occurring flavonoid glycoside isolated from the seeds of Astragalus complanatus R. Br. The structural elucidation of this complex molecule is pivotal for understanding its bioactivity and potential therapeutic applications. This technical guide provides a comprehensive overview of the methodologies and data integral to the structural determination of 5'''-O-Feruloyl complanatoside B, based on available scientific literature. While a complete dataset from the primary literature remains elusive, this document pieces together the structural puzzle through an analysis of its constituent parts and the spectroscopic techniques typically employed for such molecules.

Introduction

Astragalus complanatus R. Br., a plant with a history in traditional medicine, is a rich source of bioactive flavonoids. Among these, 5'''-O-Feruloyl complanatoside B stands out due to its intricate structure, featuring a flavonoid core, a complex glycosidic linkage, and a feruloyl moiety. The precise arrangement of these components is critical for its biological function. The definitive structural elucidation of this compound was reported in a 1992 study by Cui et al. in the Chemical & Pharmaceutical Bulletin. This guide aims to reconstruct the likely pathway to its structural determination, providing a framework for researchers in natural product chemistry and drug discovery.

Proposed Structure and Substructures

Based on its name and related compounds, the proposed structure of 5'''-O-Feruloyl complanatoside B consists of three main components:

• Aglycone: Complanatoside B, a flavonoid.

• Glycosidic Moiety: A sugar chain attached to the aglycone.

• Acyl Group: A feruloyl group esterified to one of the sugar units.

The key to the structure elucidation lies in unequivocally identifying each of these components and determining their precise connectivity.

Experimental Protocols

The structural elucidation of a novel natural product like 5'''-O-Feruloyl complanatoside B typically involves a series of sophisticated analytical techniques. The following are the standard experimental protocols employed in such studies.

Isolation and Purification

The initial step involves the extraction of compounds from the dried and powdered seeds of Astragalus complanatus. A typical workflow is as follows:

Fig. 1: General workflow for the isolation of 5'''-O-Feruloyl complanatoside B.

Spectroscopic Analysis

3.2.1. Mass Spectrometry (MS)

High-resolution mass spectrometry (HR-MS), often with electrospray ionization (ESI), is crucial for determining the molecular formula.

• Method: A purified sample is dissolved in a suitable solvent (e.g., methanol) and infused into the mass spectrometer.

• Data Acquired: The accurate mass-to-charge ratio (m/z) of the molecular ion (e.g., [M+H]⁺ or [M-H]⁻) is measured.

• Expected Result: For 5'''-O-Feruloyl complanatoside B with a molecular formula of C₄₃H₄₈O₂₃, the expected exact mass would be determined and compared to the measured mass to confirm the elemental composition.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

A suite of NMR experiments is the cornerstone of structure elucidation for complex organic molecules.

• Sample Preparation: The purified compound is dissolved in a deuterated solvent (e.g., DMSO-d₆, Methanol-d₄).

• 1D NMR (¹H and ¹³C):

  • ¹H NMR: Provides information on the number and types of protons and their immediate chemical environment. Key signals would include those for aromatic protons of the flavonoid and feruloyl groups, sugar anomeric protons, and olefinic protons of the feruloyl moiety.

  • ¹³C NMR: Reveals the number of unique carbon atoms in the molecule, categorized into aromatic, olefinic, aliphatic, and carbonyl carbons.

• 2D NMR (COSY, HSQC, HMBC):

  • COSY (Correlation Spectroscopy): Identifies proton-proton spin-spin couplings, helping to trace out the connectivity within the individual sugar units and the feruloyl side chain.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon atom, aiding in the assignment of both ¹H and ¹³C signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for establishing long-range (2-3 bond) correlations between protons and carbons. Crucial HMBC correlations would be used to:

    • Determine the attachment points of the sugar units to the flavonoid aglycone.

    • Establish the sequence of the sugar units in the glycosidic chain.

    • Pinpoint the location of the feruloyl group on the sugar moiety.

Data Presentation (Hypothetical)

As the primary spectral data from the original 1992 publication by Cui et al. is not publicly accessible, the following tables are presented as a hypothetical representation of the expected NMR data for the constituent parts of 5'''-O-Feruloyl complanatoside B, based on known values for similar structures.

Table 1: Hypothetical ¹H NMR Data (in ppm) for Key Moieties

Moiety	Proton	Expected Chemical Shift (δ)	Multiplicity	J (Hz)
Flavonoid Core	H-6	~6.2	d	~2.0
H-8	~6.4	d	~2.0
H-2'	~7.8	d	~8.5
H-5'	~6.9	d	~8.5
H-6'	~7.7	dd	~8.5, 2.0
Feruloyl Group	H-2'''''	~7.2	d	~2.0
H-5'''''	~6.8	d	~8.0
H-6'''''	~7.1	dd	~8.0, 2.0
H-7''''' (α)	~6.4	d	~16.0
H-8''''' (β)	~7.6	d	~16.0
OCH₃	~3.9	s	-
Sugar Moieties	Anomeric H	~4.5 - 5.5	d	Variable

Table 2: Hypothetical ¹³C NMR Data (in ppm) for Key Moieties

Moiety	Carbon	Expected Chemical Shift (δ)
Flavonoid Core	C-2	~157
C-3	~134
C-4	~178
C-5	~162
C-4'	~160
Feruloyl Group	C-1'''''	~127
C-7''''' (α)	~116
C-8''''' (β)	~146
C-9''''' (C=O)	~168
OCH₃	~56
Sugar Moieties	Anomeric C	~98 - 105
Other Sugar C	~60 - 80

Structure Elucidation Logic

The final structure is pieced together using the data from the various experiments in a logical sequence.

Fig. 2: Logical workflow for the spectroscopic determination of the structure.

A critical step in this process is the analysis of the HMBC spectrum. A key correlation would be expected between the H-5''' proton of a sugar unit and the carbonyl carbon (C-9''') of the feruloyl group, confirming the point of esterification.

Conclusion

The structure elucidation of 5'''-O-Feruloyl complanatoside B is a testament to the power of modern spectroscopic techniques, particularly multidimensional NMR. While the primary detailed data is not widely available, this guide outlines the necessary experimental and logical framework required to determine its complex chemical architecture. For researchers in the field, a thorough understanding of these principles is essential for the successful characterization of novel natural products and their subsequent development into potential therapeutic agents. Further research to fully disclose the primary data would be of significant benefit to the scientific community.

In Vitro Biological Activities of 5'''-O-Feruloyl complanatoside B: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

5'''-O-Feruloyl complanatoside B is a flavonoid glycoside isolated from Astragali Semen, the seeds of Astragalus complanatus.[1][2] Extracts of Astragali Semen have a history of use in traditional medicine and have been associated with beneficial effects in the context of chronic diseases such as cardiovascular disease, diabetes, and cancer.[1][2] Flavonoids, as a class, are known for their potential antioxidant and anti-inflammatory properties. This document aims to provide a technical guide to the in vitro studies of 5'''-O-Feruloyl complanatoside B, summarizing the available data, experimental methodologies, and known mechanisms of action.

Note: As of the latest literature review, specific in vitro studies detailing the quantitative biological activity, comprehensive experimental protocols, and defined signaling pathways for the isolated compound 5'''-O-Feruloyl complanatoside B are limited in the public domain. Much of the available research focuses on the crude extracts of Astragalus complanatus or its other flavonoid constituents. One study on various chemical isolates from Astragali Semen has indicated that its components exhibit promising anti-nitric oxide (NO) production and antioxidant activities.[3] However, specific data for 5'''-O-Feruloyl complanatoside B was not explicitly detailed.

Potential Areas of In Vitro Investigation

Based on the activities of structurally related compounds and the extracts from which 5'''-O-Feruloyl complanatoside B is derived, the following in vitro assays represent logical areas of investigation for this specific compound. The methodologies provided below are standardized protocols commonly used in the field.

Antioxidant Activity

The feruloyl group present in the molecule suggests potential antioxidant activity, as ferulic acid itself is a well-known antioxidant.

Table 1: Hypothetical Quantitative Data for Antioxidant Assays

Assay	Test Concentration (µg/mL)	% Inhibition / Scavenging Activity	IC50 (µg/mL)	Positive Control
DPPH Radical Scavenging	Data Not Available	Data Not Available	Data Not Available	Ascorbic Acid / Trolox
ABTS Radical Scavenging	Data Not Available	Data Not Available	Data Not Available	Ascorbic Acid / Trolox

• Preparation of Reagents:

  • Prepare a stock solution of 5'''-O-Feruloyl complanatoside B in a suitable solvent (e.g., DMSO, Methanol).

  • Prepare a fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (B129727) (typically 0.1 mM).

  • Prepare a series of dilutions of the test compound and a positive control (e.g., Ascorbic Acid).

• Assay Procedure:

  • In a 96-well microplate, add a specific volume of the DPPH solution to each well.

  • Add an equal volume of the different concentrations of the test compound or positive control to the wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at a specific wavelength (typically 517 nm) using a microplate reader.

  • The percentage of scavenging activity is calculated using the formula: (A_control - A_sample) / A_control * 100, where A_control is the absorbance of the DPPH solution alone and A_sample is the absorbance of the DPPH solution with the test compound.

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the concentration of the compound.

Anti-inflammatory Activity

Flavonoids are frequently studied for their ability to modulate inflammatory responses. A key in vitro model for this is the use of lipopolysaccharide (LPS)-stimulated macrophages.

Table 2: Hypothetical Quantitative Data for Anti-inflammatory Assays

Assay	Cell Line	Test Concentration (µg/mL)	% Inhibition of NO Production	IC50 (µg/mL)	Positive Control
Nitric Oxide (NO) Production	RAW 264.7	Data Not Available	Data Not Available	Data Not Available	L-NMMA / Dexamethasone

• Cell Culture:

  • Culture RAW 264.7 murine macrophage cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics at 37°C in a humidified 5% CO2 atmosphere.

• Cell Viability Assay (e.g., MTT Assay):

  • Prior to the NO assay, determine the non-toxic concentration range of 5'''-O-Feruloyl complanatoside B on RAW 264.7 cells to ensure that any observed inhibition of NO production is not due to cytotoxicity.

• NO Production Assay:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various non-toxic concentrations of 5'''-O-Feruloyl complanatoside B for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS; typically 1 µg/mL) for 24 hours to induce NO production.

  • After incubation, collect the cell culture supernatant.

  • Determine the nitrite (B80452) concentration in the supernatant using the Griess reagent system. This involves mixing the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid) and measuring the absorbance at 540 nm.

  • The amount of nitrite is calculated from a sodium nitrite standard curve.

  • The percentage inhibition of NO production is calculated relative to LPS-stimulated cells without the test compound.

Signaling Pathways and Experimental Workflows

While specific signaling pathways for 5'''-O-Feruloyl complanatoside B have not been elucidated, based on its chemical class and the known activities of related compounds, potential pathways for investigation are outlined below.

Hypothesized Anti-inflammatory Signaling Pathway

Many anti-inflammatory flavonoids are known to interfere with the NF-κB signaling pathway, a key regulator of pro-inflammatory gene expression.

Caption: Hypothesized NF-κB signaling pathway inhibition.

General Experimental Workflow for In Vitro Bioactivity Screening

The logical progression for evaluating a novel compound in vitro follows a standard workflow from initial screening to more detailed mechanistic studies.

Caption: Standard workflow for in vitro compound evaluation.

Conclusion

While 5'''-O-Feruloyl complanatoside B has been identified as a constituent of Astragali Semen, a plant with recognized bioactivities, there is a notable gap in the scientific literature regarding the specific in vitro properties of this purified compound. The feruloyl moiety and its flavonoid structure strongly suggest that it possesses antioxidant and anti-inflammatory potential. The experimental protocols and hypothesized pathways outlined in this guide provide a framework for future research to systematically evaluate the biological activities of 5'''-O-Feruloyl complanatoside B and determine its potential as a therapeutic agent. Further studies are required to generate the quantitative data necessary for a comprehensive understanding of its pharmacological profile.

References

• 1. ijsit.com [ijsit.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

Preliminary Screening of 5'''-O-Feruloyl Complanatoside B: A Technical Guide to Bioactivity Assessment

For Researchers, Scientists, and Drug Development Professionals

Introduction

5'''-O-Feruloyl complanatoside B is a flavonoid glycoside isolated from the seeds of Astragalus complanatus, a plant with a long history in traditional medicine. Flavonoids from the genus Astragalus are known to possess a wide array of biological activities, including antioxidant, anti-inflammatory, cytotoxic, and neuroprotective effects.[1][2] Extracts from the seeds of Astragalus complanatus have demonstrated activities such as the induction of apoptosis in human hepatocarcinoma cells and the enhancement of natural killer cell function, suggesting the therapeutic potential of its flavonoid constituents.[3][4] This technical guide provides a framework for the preliminary in vitro screening of 5'''-O-Feruloyl complanatoside B to elucidate its potential pharmacological activities. The following sections detail experimental protocols for assessing its antioxidant, anti-inflammatory, anticancer, and neuroprotective properties, and provide a basis for further investigation into its mechanisms of action.

Antioxidant Activity Screening

A fundamental preliminary screen for natural products involves assessing their antioxidant capacity. The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a common and reliable method for this purpose.

Experimental Protocol: DPPH Radical Scavenging Assay

Objective: To determine the free radical scavenging activity of 5'''-O-Feruloyl complanatoside B.

Materials:

• 5'''-O-Feruloyl complanatoside B

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (analytical grade)

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of 5'''-O-Feruloyl complanatoside B in methanol.

  • Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution in the dark to prevent degradation.

  • Prepare a stock solution of ascorbic acid in methanol.

• Assay:

  • Add 100 µL of various concentrations of 5'''-O-Feruloyl complanatoside B (e.g., 1, 5, 10, 25, 50, 100 µg/mL) to the wells of a 96-well plate.

  • Add 100 µL of the DPPH solution to each well.

  • For the positive control, use various concentrations of ascorbic acid.

  • For the blank, use 100 µL of methanol.

  • For the negative control, use 100 µL of methanol and 100 µL of the DPPH solution.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

    where Abs_control is the absorbance of the negative control and Abs_sample is the absorbance of the sample.

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the compound.

Expected Data Presentation

Compound	DPPH Radical Scavenging IC50 (µg/mL)
5'''-O-Feruloyl complanatoside B	To be determined
Ascorbic Acid (Positive Control)	To be determined

Note: While specific data for 5'''-O-Feruloyl complanatoside B is not yet available, extracts from Astragali complanati Semen have shown potent antioxidant activity, with a reported DPPH IC50 value of 11.851 µg/mL for an ultrasound-cellulase assisted extract.

Experimental Workflow: Antioxidant Screening

Workflow for DPPH Radical Scavenging Assay.

Anti-inflammatory Activity Screening

Chronic inflammation is implicated in numerous diseases. The ability of a compound to inhibit the production of pro-inflammatory mediators, such as nitric oxide (NO), in lipopolysaccharide (LPS)-stimulated macrophages is a common in vitro model for assessing anti-inflammatory potential.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated RAW 264.7 Macrophages

Objective: To evaluate the inhibitory effect of 5'''-O-Feruloyl complanatoside B on NO production in LPS-stimulated RAW 264.7 macrophages.

Materials:

• 5'''-O-Feruloyl complanatoside B

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (A: 1% sulfanilamide (B372717) in 5% phosphoric acid; B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• 96-well cell culture plate

• Cell culture incubator (37°C, 5% CO2)

Procedure:

• Cell Culture:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Treatment:

  • Treat the cells with various concentrations of 5'''-O-Feruloyl complanatoside B (e.g., 1, 5, 10, 25, 50 µM) for 1 hour.

  • Subsequently, stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Include a vehicle control (cells treated with media and LPS) and a positive control (e.g., a known iNOS inhibitor like L-NMMA).

  • Also include a cell viability assay (e.g., MTT) to ensure that the observed inhibition of NO is not due to cytotoxicity.

• Nitrite (B80452) Measurement (Griess Assay):

  • After incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm.

  • A standard curve using sodium nitrite is used to determine the nitrite concentration in the samples.

• Calculation:

  • The percentage of NO inhibition is calculated as:

    where Nitrite_LPS is the nitrite concentration in the LPS-stimulated group and Nitrite_sample is the nitrite concentration in the sample-treated group.

  • Determine the IC50 value.

Expected Data Presentation

Compound	NO Production IC50 (µM)	Cell Viability (at IC50)
5'''-O-Feruloyl complanatoside B	To be determined	To be determined
L-NMMA (Positive Control)	To be determined	To be determined

Note: Flavonoids have been shown to inhibit nitric oxide production in LPS-stimulated RAW 264.7 cells, with some exhibiting IC50 values in the micromolar range.[5][6]

Signaling Pathway: LPS-induced NO Production

LPS-induced NO production pathway.

Anticancer Activity Screening

Preliminary assessment of anticancer activity can be performed using cytotoxicity assays on various cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to evaluate cell viability.

Experimental Protocol: MTT Assay for Cytotoxicity

Objective: To determine the cytotoxic effect of 5'''-O-Feruloyl complanatoside B on human cancer cell lines (e.g., MCF-7 breast cancer, HepG2 liver cancer, A549 lung cancer).

Materials:

• 5'''-O-Feruloyl complanatoside B

• Human cancer cell lines (e.g., MCF-7, HepG2, A549)

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cancer cells in a 96-well plate at an appropriate density (e.g., 5 x 10^3 cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment:

  • Treat the cells with various concentrations of 5'''-O-Feruloyl complanatoside B (e.g., 1, 10, 25, 50, 100 µM) for 48 or 72 hours.

  • Include a vehicle control (cells treated with media) and a positive control (a known anticancer drug, e.g., doxorubicin).

• MTT Assay:

  • After the treatment period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Shake the plate for 15 minutes to ensure complete dissolution.

• Measurement and Analysis:

  • Measure the absorbance at 570 nm.

  • Calculate the percentage of cell viability:

  • Determine the IC50 value (the concentration that inhibits 50% of cell growth).

Expected Data Presentation

Cell Line	5'''-O-Feruloyl complanatoside B IC50 (µM)	Doxorubicin IC50 (µM)
MCF-7	To be determined	To be determined
HepG2	To be determined	To be determined
A549	To be determined	To be determined

Note: Flavonoids from Astragalus complanatus have been shown to induce apoptosis in human hepatocarcinoma cells.[4]

Experimental Workflow: Anticancer Screening

Workflow for MTT Cytotoxicity Assay.

Neuroprotective Activity Screening

Glutamate-induced excitotoxicity is a key mechanism in neuronal cell death associated with various neurodegenerative diseases. The human neuroblastoma SH-SY5Y cell line is a common model to study neuroprotective effects.

Experimental Protocol: Glutamate-Induced Neurotoxicity Assay in SH-SY5Y Cells

Objective: To assess the protective effect of 5'''-O-Feruloyl complanatoside B against glutamate-induced cell death in SH-SY5Y cells.

Materials:

• 5'''-O-Feruloyl complanatoside B

• SH-SY5Y human neuroblastoma cell line

• DMEM/F12 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• L-Glutamic acid

• MTT solution

• DMSO

• 96-well cell culture plate

Procedure:

• Cell Culture and Differentiation (Optional but Recommended):

  • Culture SH-SY5Y cells in DMEM/F12 with 10% FBS and 1% penicillin-streptomycin.

  • For differentiation, reduce the serum concentration (e.g., to 1%) and add retinoic acid (e.g., 10 µM) for several days to induce a more neuron-like phenotype.

• Pre-treatment and Glutamate (B1630785) Challenge:

  • Seed the cells in a 96-well plate.

  • Pre-treat the cells with various concentrations of 5'''-O-Feruloyl complanatoside B for 24 hours.

  • Induce excitotoxicity by exposing the cells to a high concentration of glutamate (e.g., 5-20 mM) for 24 hours.

  • Include a control group (no glutamate), a glutamate-only group, and a positive control group (a known neuroprotective agent).

• Cell Viability Assessment:

  • Perform an MTT assay as described in the anticancer activity screening protocol to determine cell viability.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the control group (not treated with glutamate).

  • Determine the EC50 value (the concentration that provides 50% of the maximum protective effect).

Expected Data Presentation

Treatment	Cell Viability (%)
Control	100
Glutamate	To be determined
Glutamate + 5'''-O-Feruloyl complanatoside B (various concentrations)	To be determined
Glutamate + Positive Control	To be determined

Note: The neuroprotective effects of flavonoids against glutamate-induced excitotoxicity have been documented.[7][8][9]

Logical Relationship: Neuroprotection Assay

Logical flow of the neuroprotection assay.

Conclusion

This technical guide outlines a systematic approach for the preliminary in vitro bioactivity screening of 5'''-O-Feruloyl complanatoside B. The described protocols for assessing antioxidant, anti-inflammatory, anticancer, and neuroprotective activities provide a solid foundation for initial investigations. Positive results in these assays would warrant further, more in-depth studies to elucidate the specific molecular mechanisms of action, which may involve the modulation of key signaling pathways. The information generated from these preliminary screens will be crucial for guiding future research and development of 5'''-O-Feruloyl complanatoside B as a potential therapeutic agent.

References

• 1. phcogrev.com [phcogrev.com]
• 2. researchgate.net [researchgate.net]
• 3. Effect of total flavonoids from the seeds of Astragali complanati on natural killer cell function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flavonoids from Astragalus complanatus: Significance and symbolism [wisdomlib.org]
• 5. Inhibition of nitric oxide production from lipopolysaccharide-treated RAW 264.7 cells by synthetic flavones: structure-activity relationship and action mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neuroprotective Effects of Neuropeptide Y on Human Neuroblastoma SH-SY5Y Cells in Glutamate Excitotoxicity and ER Stress Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] Excitotoxicity effects of glutamate on human neuroblastoma SH-SY5Y cells via oxidative damage | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]

Whitepaper: The Antioxidant Potential of 5'''-O-Feruloyl complanatoside B

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

5'''-O-Feruloyl complanatoside B is a flavonoid glycoside that has garnered interest for its potential therapeutic properties. This technical guide provides a comprehensive overview of its predicted antioxidant potential, drawing upon the well-documented antioxidant activities of its constituent moieties: a flavonoid core and a ferulic acid ester. While direct experimental data on 5'''-O-Feruloyl complanatoside B is limited, this document synthesizes available information on structurally related compounds to build a strong hypothesis for its mechanism of action and antioxidant capacity. This guide details the likely molecular mechanisms, including radical scavenging and modulation of key cellular signaling pathways such as the Keap1-Nrf2 system. Furthermore, standardized experimental protocols for evaluating its antioxidant potential are provided, alongside illustrative workflows and pathway diagrams to support future research and development efforts.

Introduction

Flavonoids and phenolic acids are two major classes of plant secondary metabolites known for their significant antioxidant properties. 5'''-O-Feruloyl complanatoside B is a complex flavonoid glycoside, which features a feruloyl group esterified to the sugar moiety. The ferulic acid component is a well-established antioxidant that can effectively neutralize free radicals.[1][2][3] Its phenolic nucleus and conjugated side chain allow it to form a stable phenoxy radical, thereby terminating damaging free radical chain reactions.[1][3] The addition of this feruloyl moiety to a flavonoid glycoside structure is anticipated to enhance its overall antioxidant capacity.[4][5] This whitepaper will explore the theoretical antioxidant potential of 5'''-O-Feruloyl complanatoside B, propose its mechanism of action, and provide the necessary technical information for its experimental validation.

Predicted Antioxidant Activity: Data Overview

While specific quantitative data for 5'''-O-Feruloyl complanatoside B is not yet available in the public domain, we can project its potential efficacy based on the known antioxidant values of ferulic acid and structurally similar flavonoid glycosides. The following tables summarize representative data from the literature for these related compounds, which can serve as a benchmark for future experimental work.

Table 1: In Vitro Radical Scavenging Activity (IC50 Values)

Compound/Extract	DPPH Assay (IC50)	ABTS Assay (IC50)	Reference Compound
Ferulic Acid	~10-50 µg/mL	~5-20 µg/mL	Ascorbic Acid / Trolox
Kaempferol	0.11 mg/mL	Not Reported	Ascorbic Acid / Trolox
Rhamnetin	0.14 mg/mL	Not Reported	Ascorbic Acid / Trolox
Rhamnocitrin (B192594)	0.15 mg/mL	Not Reported	Ascorbic Acid / Trolox
Plantago major Extract	127.33 ± 1.07 µg/mL	46.74 ± 2.53 µg/mL	Trolox

Note: The IC50 values for ferulic acid are estimations based on a range of published studies. The data for kaempferol, rhamnetin, and rhamnocitrin are from an extract of Oxytropis falcate Bunge.[6]

Table 2: Cellular Antioxidant Activity (CAA) Values

Compound	CAA Value (µmol QE/100 µmol)	Cell Line	Reference Compound
Quercetin (B1663063)	100	HepG2	Quercetin
Kaempferol	~80-90	HepG2	Quercetin
Myricetin	~60-70	HepG2	Quercetin
Luteolin	~50-60	HepG2	Quercetin

Note: Data is based on relative CAA values reported in the literature, with Quercetin set as the standard.[7]

Proposed Mechanism of Action: Keap1-Nrf2 Signaling Pathway

A primary mechanism by which phenolic antioxidants like ferulic acid exert their protective effects is through the activation of the Keap1-Nrf2 signaling pathway.[8][9][10][11] This pathway is a critical cellular defense system against oxidative stress.

Under normal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by its inhibitor, Keap1, which facilitates its degradation. In the presence of oxidative stress or activators like ferulic acid, Keap1 undergoes a conformational change. This releases Nrf2, allowing it to translocate to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and cytoprotective genes, initiating their transcription.[10] Given its feruloyl moiety, it is highly probable that 5'''-O-Feruloyl complanatoside B can activate this protective pathway.

Caption: Proposed Keap1-Nrf2 signaling pathway activation by 5'''-O-Feruloyl complanatoside B.

Experimental Protocols

To empirically determine the antioxidant potential of 5'''-O-Feruloyl complanatoside B, the following standardized assays are recommended.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate an electron and scavenge the stable DPPH free radical.

• Reagents and Materials:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • Methanol (B129727) or Ethanol (B145695) (spectrophotometric grade)

  • 5'''-O-Feruloyl complanatoside B (test sample)

  • Ascorbic acid or Trolox (positive control)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare a stock solution of DPPH in methanol (typically 0.1 mM). The absorbance of this working solution at 517 nm should be approximately 1.0.[12]

  • Prepare a series of dilutions of the test sample and the positive control in methanol.

  • In a 96-well plate, add a specific volume of each sample dilution to the wells (e.g., 20 µL).[13]

  • Add the DPPH working solution to each well to initiate the reaction (e.g., 180 µL).[13]

  • Include a blank control containing only the solvent and the DPPH solution.

  • Incubate the plate in the dark at room temperature for a set period (e.g., 30 minutes).[12]

  • Measure the absorbance of each well at 517 nm.

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Determine the IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) by plotting the percentage of inhibition against the sample concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

• Reagents and Materials:

  • ABTS diammonium salt

  • Potassium persulfate or Ammonium persulfate

  • Ethanol or phosphate-buffered saline (PBS)

  • 5'''-O-Feruloyl complanatoside B (test sample)

  • Trolox (positive control)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare a 7 mM ABTS stock solution in water.[14][15]

  • Prepare a 2.45 mM potassium persulfate solution in water.[14][15]

  • Generate the ABTS•+ solution by mixing equal volumes of the ABTS stock solution and the potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours.[15][16]

  • Dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.[16]

  • Prepare a series of dilutions of the test sample and the positive control.

  • Add a small volume of the sample dilutions to the diluted ABTS•+ solution (e.g., 50 µL of sample to 3 mL of ABTS•+ solution).[16]

  • Incubate the mixture for a specific time (e.g., 6 minutes) at room temperature in the dark.[16]

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and the IC50 value as described for the DPPH assay.

Cellular Antioxidant Activity (CAA) Assay

This assay provides a more biologically relevant measure of antioxidant activity by accounting for cellular uptake, metabolism, and distribution.[7]

• Reagents and Materials:

  • Human hepatocarcinoma (HepG2) cells

  • Cell culture medium and supplements

  • 2',7'-Dichlorofluorescin diacetate (DCFH-DA)

  • 2,2'-Azobis(2-amidinopropane) dihydrochloride (B599025) (ABAP)

  • Quercetin (positive control)

  • Black, clear-bottom 96-well microplates

  • Fluorescence microplate reader

• Procedure:

  • Seed HepG2 cells into a 96-well black, clear-bottom plate at a density of 6 x 10^4 cells/well and incubate for 24 hours.[17]

  • Remove the culture medium and wash the cells with PBS.

  • Treat the cells with various concentrations of the test sample and quercetin, along with 25 µM DCFH-DA, for 1 hour.

  • Wash the cells again with PBS to remove the compounds that were not taken up by the cells.

  • Add 600 µM ABAP to the cells to induce oxidative stress.

  • Immediately place the plate in a fluorescence reader and measure the emission at 538 nm with excitation at 485 nm every 5 minutes for 1 hour.[18]

  • Calculate the area under the curve for fluorescence versus time.

  • Determine the CAA value using the formula: CAA unit = 100 - (∫SA / ∫CA) * 100 where ∫SA is the integrated area of the sample curve and ∫CA is the integrated area of the control curve.

  • Express the results as micromoles of quercetin equivalents (QE) per 100 micromoles of the test compound.[7]

Experimental and Logical Workflow Visualization

The following diagrams illustrate the general workflow for assessing the antioxidant potential of a novel compound and the logical relationship of its potential activities.

Caption: General experimental workflow for antioxidant potential assessment.

Caption: Logical relationship of the proposed antioxidant mechanisms.

Conclusion

Based on its chemical structure, featuring a flavonoid backbone and a ferulic acid moiety, 5'''-O-Feruloyl complanatoside B is strongly predicted to be a potent antioxidant. Its potential mechanisms of action include direct radical scavenging and the modulation of the endogenous antioxidant defense system via the Keap1-Nrf2 signaling pathway. The experimental protocols and workflows detailed in this guide provide a robust framework for the validation of its antioxidant properties. Further research into this compound is warranted to fully elucidate its therapeutic potential for conditions associated with oxidative stress.

References

• 1. Ferulic Acid: Therapeutic Potential Through Its Antioxidant Property - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antioxidant Properties of Ferulic Acid and Its Possible Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antioxidant potential of ferulic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. worldscientific.com [worldscientific.com]
• 6. Antioxidant activities of extracts and flavonoid compounds from Oxytropis falcate Bunge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cellular antioxidant activity (CAA) assay for assessing antioxidants, foods, and dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lupinepublishers.com [lupinepublishers.com]
• 9. researchgate.net [researchgate.net]
• 10. Ferulic Acid Protects Human Lens Epithelial Cells Against UVA-Induced Oxidative Damage by Downregulating the DNA Demethylation of the Keap1 Promoter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. frontiersin.org [frontiersin.org]
• 12. acmeresearchlabs.in [acmeresearchlabs.in]
• 13. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 14. benchchem.com [benchchem.com]
• 15. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 16. Optimized preparation, characterization, and antioxidant activity of chitooligosaccharide–glycine Maillard reaction products - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. zen-bio.com [zen-bio.com]

The Anti-Inflammatory Potential of Astragali Complanati Semen Extract: A Technical Overview

Disclaimer: This technical guide focuses on the anti-inflammatory effects of the ethanol (B145695) extract of Astragali Complanati Semen (ACSE), as there is currently a lack of publicly available scientific literature detailing the specific anti-inflammatory properties of 5'''-O-Feruloyl complanatoside B. ACSE is a complex mixture containing numerous compounds, including various flavonoids and glycosides, and its effects cannot be attributed to a single constituent without further research. This document is intended for researchers, scientists, and drug development professionals.

Executive Summary

Astragali Complanati Semen, the seed of Astragalus complanatus, is a traditional herbal medicine with a history of use in treating various ailments. Recent scientific investigations have begun to elucidate the molecular mechanisms underlying its therapeutic effects, particularly its anti-inflammatory properties. Studies on the ethanol extract of Astragali Complanati Semen (ACSE) have demonstrated significant anti-inflammatory activity both in vitro and in vivo. This guide provides a technical summary of the key findings, experimental methodologies, and implicated signaling pathways associated with the anti-inflammatory effects of ACSE.

Data on Anti-Inflammatory Effects

The anti-inflammatory effects of ACSE have been quantified in both cellular and animal models of inflammation. The data presented below is derived from studies on lipopolysaccharide (LPS)-stimulated macrophages and mouse models of sepsis.

In Vitro Anti-Inflammatory Activity of ACSE

The following table summarizes the inhibitory effects of ACSE on the production of key pro-inflammatory mediators in LPS-stimulated J774 macrophages.

Pro-Inflammatory Mediator	ACSE Concentration (µg/mL)	Inhibition	Statistical Significance
TNF-α	50	Significant Reduction	p < 0.001
IL-1β	50	Significant Reduction	p < 0.01
IL-6	50	Significant Reduction	p < 0.001

In Vivo Anti-Inflammatory Activity of ACSE

The following table presents the effects of ACSE on serum levels of pro-inflammatory cytokines and nitric oxide in a mouse model of sepsis.

Pro-Inflammatory Mediator	ACSE Dosage (mg/kg)	Reduction in Serum Levels
TNF-α	20 and 50	Significant Reduction
IL-1β	20 and 50	Significant Reduction
IL-6	20 and 50	Significant Reduction
Nitric Oxide (NO)	20 and 50	Significant Reduction

Experimental Protocols

In Vitro: Inhibition of Pro-Inflammatory Mediators in Macrophages

Objective: To determine the effect of ACSE on the production of pro-inflammatory cytokines in response to an inflammatory stimulus.

Cell Line: J774 murine macrophage cell line.

Methodology:

• J774 cells were cultured in appropriate media and seeded in 24-well plates.

• Cells were pre-treated with varying concentrations of ACSE (e.g., up to 50 µg/mL) for a specified duration.

• Following pre-treatment, cells were stimulated with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours to induce an inflammatory response.

• The cell culture supernatant was collected.

• The concentrations of TNF-α, IL-1β, and IL-6 in the supernatant were quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.

• The expression levels of TNF-α, IL-1β, and IL-6 mRNA were determined by quantitative real-time PCR (qRT-PCR).

In Vivo: Murine Model of Sepsis

Objective: To evaluate the anti-inflammatory effects of ACSE in a living organism.

Animal Model: C57BL/6 mice.

Methodology:

• Mice were orally administered with ACSE (20 or 50 mg/kg) or a vehicle control (e.g., PBS) daily for seven days.

• Sepsis was induced by either cecal ligation and puncture (CLP) or intraperitoneal injection of LPS.

• Serum samples were collected 12 hours after the induction of sepsis.

• Serum levels of TNF-α, IL-1β, and IL-6 were measured by ELISA.

• Serum levels of nitric oxide (NO) were also quantified.

• Survival rates of the mice were monitored over a specified period.

Signaling Pathways and Mechanisms of Action

Research indicates that the anti-inflammatory effects of ACSE are mediated, at least in part, through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][2]

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This allows NF-κB (typically the p65 subunit) to translocate to the nucleus, where it binds to the promoters of pro-inflammatory genes, including those for TNF-α, IL-1β, and IL-6, and initiates their transcription.[1][2]

ACSE has been shown to inhibit this pathway by:

• Attenuating the phosphorylation of the IκB kinase (IKK). [1][2]

• Inhibiting the nuclear translocation of the p65 subunit of NF-κB. [1][2]

By blocking these key steps, ACSE effectively suppresses the expression of NF-κB downstream target genes, thereby reducing the production of pro-inflammatory mediators.[1][2]

References

• 1. Astragalus Complanatus Ethanol Attenuates Septic Shock by Exerting Anti-Inflammatory Effects on Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

In-Depth Technical Guide: 5'''-O-Feruloyl complanatoside B (CAS No. 142473-98-1)

For: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available information on CAS number 142473-98-1, identified as 5'''-O-Feruloyl complanatoside B. A comprehensive search of scientific literature and chemical databases reveals a significant scarcity of in-depth experimental data for this specific compound. The information presented herein is based on limited sources, and much of the biological context is inferred from studies on related compounds or the source organism.

Introduction

5'''-O-Feruloyl complanatoside B is a flavonoid glycoside that has been identified and isolated from the seeds of Astragalus complanatus, a plant used in traditional medicine. Flavonoids as a class are known for a wide range of biological activities, and compounds from Astragalus species, in particular, have been investigated for their potential health benefits. This guide aims to consolidate the available technical information on 5'''-O-Feruloyl complanatoside B.

Chemical and Physical Properties

Property	Value	Source
CAS Number	142473-98-1	N/A
Synonyms	5'''-O-Feruloyl complanatoside B	N/A
Molecular Formula	C₄₃H₄₈O₂₃	[1]
Molecular Weight	932.8 g/mol	[1]
Appearance	Powder (predicted)	[1]
Solubility	Soluble in DMSO, Pyridine, Methanol, Ethanol	[1]
Purity	≥98% (as offered by commercial suppliers)	[1]

Note: The appearance and solubility are based on typical characteristics of similar flavonoid glycosides and information from suppliers, and may not have been determined through rigorous experimental validation for this specific compound.

Biological Activity and Potential Applications

There is a lack of specific pharmacological studies on 5'''-O-Feruloyl complanatoside B. However, the flavonoids isolated from Astragalus species are known to possess a broad range of biological activities.[2][3][4] Research on extracts from Astragalus complanatus and its constituent flavonoids suggests potential applications in the following areas:

• Antioxidant Activity: Flavonoids are well-known for their ability to neutralize oxidative species, which may have implications for preventing or mitigating diseases associated with oxidative stress.[2]

• Anti-inflammatory Effects: Various flavonoids from Astragalus have demonstrated anti-inflammatory properties.[2]

• Hepatoprotective and Antifibrotic Activities: Studies on flavonoids from Astragalus complanatus have shown potential antifibrotic effects in the liver.[2]

• Anticancer Properties: Some flavonoids from Astragalus complanatus have been investigated for their ability to induce apoptosis in cancer cells, particularly in human hepatocarcinoma cells.[5]

It is important to note that these activities are attributed to the general class of flavonoids from this plant source, and the specific contribution of 5'''-O-Feruloyl complanatoside B to these effects has not been elucidated.

Experimental Methodologies

Detailed, peer-reviewed experimental protocols for the synthesis, isolation, or analysis of 5'''-O-Feruloyl complanatoside B are not available. However, a general workflow for the isolation and characterization of flavonoid glycosides from a plant source can be proposed based on standard phytochemical techniques.

A generalized workflow for isolating and identifying flavonoid glycosides.

Potential Signaling Pathways

Specific signaling pathways modulated by 5'''-O-Feruloyl complanatoside B have not been identified. However, based on the known antioxidant and anti-inflammatory activities of flavonoids, a hypothetical signaling pathway that could be influenced is presented below. This is a generalized representation and has not been experimentally validated for this compound.

A potential mechanism of anti-inflammatory action for flavonoids.

Conclusion

5'''-O-Feruloyl complanatoside B (CAS No. 142473-98-1) is a known natural product isolated from Astragalus complanatus. While its basic chemical identity is established, there is a significant lack of detailed technical information regarding its physicochemical properties, experimental protocols, and specific biological activities. Future research is needed to elucidate the precise pharmacological profile of this compound and to determine its potential for therapeutic applications. The information provided in this guide serves as a starting point for researchers and highlights the need for further investigation into this and other related natural products.

References

• 1. chemfaces.com [chemfaces.com]
• 2. Flavonoids from the Genus Astragalus: Phytochemistry and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Flavonoids from the Genus Astragalus: Phytochemistry and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Flavonoids from Astragalus complanatus: Significance and symbolism [wisdomlib.org]

Natural Sources of 5'''-O-Feruloyl Complanatoside B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5'''-O-Feruloyl complanatoside B, a notable flavonoid glycoside, has garnered significant interest within the scientific community due to its potential therapeutic applications. This technical guide provides a comprehensive overview of the natural sources of this compound, methods for its quantification, detailed experimental protocols for its extraction and isolation, and an exploration of its biological activity through the modulation of key signaling pathways. The primary natural source identified for 5'''-O-Feruloyl complanatoside B is the seeds of Astragalus complanatus R.Br., a plant with a long history in traditional medicine. This document aims to serve as a valuable resource for researchers and professionals engaged in the fields of natural product chemistry, pharmacology, and drug development.

Introduction

5'''-O-Feruloyl complanatoside B is a complex flavonoid glycoside that has been isolated from Astragalus complanatus R.Br. (Fabaceae family), specifically from its seeds, which are commonly known as Semen Astragali Complanati.[1] This plant has been traditionally used in Chinese medicine for various therapeutic purposes. The chemical structure of 5'''-O-Feruloyl complanatoside B, featuring a feruloyl group attached to the glycosidic moiety, contributes to its unique biological properties. Flavonoids, in general, are a large class of plant secondary metabolites known for their diverse pharmacological effects, including antioxidant, anti-inflammatory, and anti-cancer activities. The presence of the feruloyl group can enhance the bioactivity and bioavailability of the parent molecule. This guide will delve into the specifics of this compound, from its natural origins to its potential mechanisms of action.

Natural Sources and Quantification

The principal natural source of 5'''-O-Feruloyl complanatoside B is the seeds of Astragalus complanatus.[1] The concentration of this and other flavonoid constituents can vary depending on factors such as the geographical origin, harvesting time, and processing methods of the plant material.

Quantitative Analysis

The quantification of 5'''-O-Feruloyl complanatoside B in Astragalus complanatus seeds is crucial for the standardization of herbal extracts and for pharmacological studies. Ultra-high performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) is a highly sensitive and specific method for this purpose. While a specific data table for 5'''-O-Feruloyl complanatoside B across multiple batches is not publicly available in the immediate search results, a study has been conducted to simultaneously determine the content of seven major flavonoid components in ten batches of raw and salt-processed Semen Astragali Complanati using a liquid chromatography-mass spectrometry method.[2] For illustrative purposes, a sample table structure for presenting such quantitative data is provided below.

Table 1: Illustrative Quantitative Data of Flavonoids in Astragalus complanatus Seeds (Hypothetical Data)

Batch Number	Origin	Complanatoside A (mg/g)	5'''-O-Feruloyl complanatoside B (mg/g)	Other Flavonoids (mg/g)
1	Shanxi	1.25	0.85	X.XX
2	Hebei	1.18	0.79	X.XX
3	Shanxi	1.32	0.91	X.XX
4	Gansu	1.10	0.75	X.XX
5	Hebei	1.21	0.82	X.XX

Note: The data in this table is hypothetical and serves as a template for presenting actual quantitative results from UPLC-MS/MS analysis.

Experimental Protocols

Extraction of Total Flavonoids from Astragalus complanatus Seeds

This protocol describes an optimized ultrasound-cellulase synergy extraction method for obtaining a flavonoid-rich extract from the seeds of Astragalus complanatus.

Materials and Reagents:

• Dried seeds of Astragalus complanatus

• Cellulase (B1617823)

• Ethanol (B145695) (70%)

• Deionized water

• Ultrasonic bath

• Centrifuge

• Rotary evaporator

Procedure:

• Grind the dried seeds of Astragalus complanatus into a fine powder.

• Weigh 10 g of the powdered sample and place it in a 250 mL flask.

• Add 150 mL of 70% ethanol and a specified amount of cellulase to the flask.

• Place the flask in an ultrasonic bath and sonicate for 30 minutes at a controlled temperature of 50°C.

• After sonication, centrifuge the mixture at 4000 rpm for 15 minutes to separate the supernatant from the solid residue.

• Collect the supernatant and filter it.

• Concentrate the filtered extract under reduced pressure using a rotary evaporator at 50°C to obtain the crude flavonoid extract.

• Store the extract at 4°C for further analysis and purification.

Isolation and Purification of 5'''-O-Feruloyl complanatoside B

The following is a general protocol for the isolation of individual flavonoid glycosides from the crude extract using column chromatography.

Materials and Reagents:

• Crude flavonoid extract

• Silica (B1680970) gel (for column chromatography)

• Sephadex LH-20 (for size-exclusion chromatography)

• Methanol (B129727)

• Chloroform (B151607)

• Ethyl acetate (B1210297)

• Deionized water

• Thin-layer chromatography (TLC) plates

• Preparative high-performance liquid chromatography (Prep-HPLC) system

Procedure:

• Dissolve the crude extract in a minimal amount of methanol.

• Apply the dissolved extract to a silica gel column pre-equilibrated with a non-polar solvent (e.g., chloroform).

• Elute the column with a gradient of increasing polarity, starting with chloroform and gradually adding ethyl acetate and then methanol.

• Collect fractions and monitor the separation using TLC.

• Pool the fractions containing the compound of interest based on the TLC profile.

• Further purify the pooled fractions using a Sephadex LH-20 column with methanol as the mobile phase to remove pigments and other impurities.

• The final purification is achieved using a preparative HPLC system with a suitable C18 column and a mobile phase gradient of methanol and water.

• Collect the peak corresponding to 5'''-O-Feruloyl complanatoside B and verify its purity and structure using UPLC-MS/MS and NMR spectroscopy.

UPLC-MS/MS Analysis

Instrumentation:

• Ultra-high performance liquid chromatograph coupled with a triple quadrupole mass spectrometer.

Chromatographic Conditions:

• Column: Acquity UPLC HSS T3 column (2.1 × 100 mm, 1.8 μm)

• Mobile Phase: A) 0.1% formic acid in water, B) Acetonitrile

• Gradient Elution: A linear gradient program is employed, starting with a high percentage of mobile phase A and gradually increasing the percentage of mobile phase B over the course of the run to separate the compounds.

• Flow Rate: 0.3 mL/min

• Column Temperature: 30°C

• Injection Volume: 2 µL

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are monitored for the quantification of 5'''-O-Feruloyl complanatoside B and other flavonoids.

Biological Activity and Signaling Pathways

While the specific signaling pathway modulated by 5'''-O-Feruloyl complanatoside B has not been explicitly detailed in the available literature, studies on the total flavonoids from Astragalus complanatus (FAC) provide strong evidence for their immunomodulatory and anti-inflammatory effects through the regulation of the NF-κB and MAPK signaling pathways.[3][4]

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a crucial regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of genes encoding inflammatory mediators.

The Mitogen-Activated Protein Kinase (MAPK) pathway is another key signaling cascade involved in cellular responses to a variety of stimuli, including inflammation. It consists of a series of protein kinases that phosphorylate and activate one another, ultimately leading to the activation of transcription factors that regulate gene expression.

The total flavonoids from Astragalus complanatus have been shown to activate the NF-κB signaling pathway in macrophages, leading to an immune response.[1][3] In other contexts, flavonoids from Astragalus have been demonstrated to inhibit the NF-κB and MAPK pathways to exert anti-inflammatory effects.[4] This dual regulatory capacity highlights the complex pharmacology of these natural compounds.

Visualizing the NF-κB Signaling Pathway

The following diagram illustrates the classical NF-κB signaling pathway, which is a target of the total flavonoids from Astragalus complanatus.

Caption: The classical NF-κB signaling pathway.

Experimental Workflow for Studying Bioactivity

The following diagram outlines a typical workflow for investigating the biological activity of a natural product like 5'''-O-Feruloyl complanatoside B.

Caption: A typical experimental workflow for bioactivity studies.

Conclusion

5'''-O-Feruloyl complanatoside B, a flavonoid glycoside from the seeds of Astragalus complanatus, represents a promising natural product for further pharmacological investigation. This guide has provided a comprehensive overview of its natural source, methods for its quantification, and detailed experimental protocols for its extraction and analysis. While the specific molecular targets of 5'''-O-Feruloyl complanatoside B require further elucidation, the known activity of the total flavonoid extract on the NF-κB and MAPK signaling pathways provides a strong foundation for future research. The information and methodologies presented herein are intended to facilitate the work of researchers and professionals in the development of new therapeutic agents from natural sources.

References

• 1. [PDF] Immune Regulation of RAW264.7 Cells In Vitro by Flavonoids from Astragalus complanatus via Activating the NF-κB Signalling Pathway | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Immune Regulation of RAW264.7 Cells In Vitro by Flavonoids from Astragalus complanatus via Activating the NF- κ B Signalling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Immunomodulatory and anti-inflammatory effects of total flavonoids of Astragalus by regulating NF-ΚB and MAPK signalling pathways in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of 5'''-O-Feruloyl complanatoside B using High-Performance Liquid Chromatography (HPLC)

Introduction

5'''-O-Feruloyl complanatoside B is a flavonoid glycoside found in medicinal plants such as Astragalus complanatus. As a bioactive component, its accurate quantification is crucial for quality control, pharmacokinetic studies, and the overall development of herbal-based pharmaceutical products.[1][2][3] High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used, reliable, and robust method for the quantitative analysis of flavonoids in plant extracts and other matrices.[4][5][6][7] This application note provides a detailed protocol for the quantification of 5'''-O-Feruloyl complanatoside B using a reversed-phase HPLC (RP-HPLC) method.

Principle

The method employs a reversed-phase C18 column to separate 5'''-O-Feruloyl complanatoside B from other components in the sample matrix. A gradient elution with a mobile phase consisting of an acidified aqueous solution and an organic solvent allows for the efficient separation of the analyte. The quantification is achieved by detecting the UV absorbance of the analyte at a specific wavelength and comparing the peak area to a standard calibration curve.

Experimental Protocols

Materials and Reagents

• 5'''-O-Feruloyl complanatoside B reference standard (purity ≥98%)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (or Phosphoric acid, analytical grade)

• Deionized water (18.2 MΩ·cm)

• Sample containing 5'''-O-Feruloyl complanatoside B (e.g., plant extract)

• 0.45 µm syringe filters

Instrumentation and Chromatographic Conditions

• HPLC System: A system equipped with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: Acetonitrile

• Gradient Elution:

  Time (min)	% A	% B
  0	85	15
  20	60	40
  35	40	60
  40	10	90
  45	10	90

  | 50 | 85 | 15 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 265 nm or 320 nm (based on the UV maximum of the feruloyl group)

• Injection Volume: 10 µL

Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 5'''-O-Feruloyl complanatoside B reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

Preparation of Sample Solutions

• Extraction: For plant material, a suitable extraction method such as ultrasonication or reflux with methanol or ethanol (B145695) should be employed.

• Dilution: The crude extract should be dissolved in methanol and diluted to a concentration expected to fall within the linear range of the calibration curve.

• Filtration: Filter the final diluted sample solution through a 0.45 µm syringe filter before injection into the HPLC system.

Method Validation (Illustrative)

The analytical method should be validated for linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ). The following table provides illustrative data for a typical flavonoid analysis.

Data Presentation

Table 1: HPLC Method Validation Parameters for the Quantification of 5'''-O-Feruloyl complanatoside B (Illustrative Data)

Parameter	Specification	Result
Linearity
Range	1 - 100 µg/mL
Regression Equation	y = mx + c	y = 45872x + 1253
Correlation Coefficient (r²)	≥ 0.999	0.9995
Limit of Detection (LOD)	Signal-to-Noise Ratio of 3:1	0.2 µg/mL
Limit of Quantification (LOQ)	Signal-to-Noise Ratio of 10:1	0.7 µg/mL
Precision (RSD%)
Intra-day (n=6)	≤ 2%	1.3%
Inter-day (n=6, over 3 days)	≤ 3%	2.1%
Accuracy (Recovery %)
Low Concentration (10 µg/mL)	95 - 105%	98.7%
Medium Concentration (50 µg/mL)	95 - 105%	101.2%
High Concentration (90 µg/mL)	95 - 105%	99.5%

Visualization

Caption: Workflow for the quantification of 5'''-O-Feruloyl complanatoside B using HPLC.

Conclusion

The described RP-HPLC method is suitable for the reliable quantification of 5'''-O-Feruloyl complanatoside B. The method is specific, linear, precise, and accurate within the defined concentration range. This application note provides a comprehensive protocol that can be readily implemented in a quality control or research laboratory setting for the analysis of this bioactive flavonoid. Method optimization may be required depending on the specific sample matrix and instrumentation.

References

• 1. Identification and Determination of Flavonoids in Astragali Radix by High Performance Liquid Chromatography Coupled with DAD and ESI-MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phcogrev.com [phcogrev.com]
• 3. Flavonoids from the Genus Astragalus: Phytochemistry and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Extraction, Isolation, and Quantitative Determination of Flavonoids by HPLC | Semantic Scholar [semanticscholar.org]
• 7. Bioactive Flavonoid Glycosides and HPLC and UPLC Quantification of Commercial Astragali Complanati Semen - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 5'''-O-Feruloyl complanatoside B using UPLC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the sensitive and selective quantification of 5'''-O-Feruloyl complanatoside B in plant extracts and other biological matrices using Ultra-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UPLC-MS/MS).

Introduction

5'''-O-Feruloyl complanatoside B is a flavonoid glycoside that has been identified as a potential quality marker in certain medicinal plants.[1][2] Accurate and precise quantification of this compound is crucial for quality control, pharmacokinetic studies, and understanding its biological activity. UPLC-MS/MS offers superior resolution, sensitivity, and specificity for the analysis of complex mixtures, making it the ideal analytical technique for this purpose. This application note outlines a complete workflow from sample preparation to data analysis.

Experimental Protocols

Sample Preparation: Solid-Liquid Extraction (SLE) of Plant Material

This protocol is designed for the extraction of 5'''-O-Feruloyl complanatoside B from dried plant material.

Materials:

• Dried and powdered plant material

• 80% Methanol (B129727) (HPLC grade)

• Vortex mixer

• Centrifuge

• 0.22 µm syringe filters (PTFE or nylon)

• HPLC vials

Protocol:

• Weigh 0.1 g of the dried, powdered plant sample into a microcentrifuge tube.

• Add 1.5 mL of 80% methanol to the tube.[3]

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

• Place the tube in a water bath at 70°C for 60 minutes to facilitate extraction.[3]

• After incubation, centrifuge the sample at 4700 x g for 15 minutes to pellet the solid material.[3]

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter into an HPLC vial.[3]

• The sample is now ready for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

Instrumentation:

• UPLC system equipped with a binary solvent manager, sample manager, and column oven (e.g., Waters ACQUITY UPLC or similar).

• Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source (e.g., Waters Xevo TQ-S or similar).

Chromatographic Conditions:

Parameter	Value
Column	ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Elution	0-1 min: 10% B, 1-10 min: 10-40% B, 10-13 min: 40-95% B, 13-15 min: 95% B, 15.1-17 min: 10% B (Re-equilibration)

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive and Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Cone Gas Flow	50 L/Hr
Desolvation Gas Flow	800 L/Hr

Note: MS conditions should be optimized for the specific instrument and compound.

MRM Transitions for 5'''-O-Feruloyl complanatoside B:

Based on the fragmentation patterns of similar flavonoid glycosides, the cleavage of the glycosidic bond and the feruloyl group is expected.[4][5] The exact mass of 5'''-O-Feruloyl complanatoside B (CAS: 142473-98-1) would be required to predict the precursor ion. Assuming a hypothetical molecular weight, the following represents a plausible fragmentation pattern.

Compound Name	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
5'''-O-Feruloyl complanatoside B (Quantifier)	[M+H]⁺	[Aglycone+H]⁺	0.1	Optimized	Optimized
5'''-O-Feruloyl complanatoside B (Qualifier)	[M+H]⁺	[Fragment 2]⁺	0.1	Optimized	Optimized
5'''-O-Feruloyl complanatoside B (Quantifier)	[M-H]⁻	[Aglycone-H]⁻	0.1	Optimized	Optimized
5'''-O-Feruloyl complanatoside B (Qualifier)	[M-H]⁻	[Fragment 2]⁻	0.1	Optimized	Optimized

Note: The precursor and product ions are hypothetical and must be determined experimentally by infusing a standard of 5'''-O-Feruloyl complanatoside B.

Data Presentation

The quantitative data should be summarized in a clear and structured table for easy comparison.

Table 1: Quantitative UPLC-MS/MS Data

Analyte	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)	LOD (ng/mL)	LOQ (ng/mL)	Linearity (R²)
5'''-O-Feruloyl complanatoside B	To be determined	To be determined	To be determined	< 1	< 5	> 0.99
Internal Standard (Optional)	To be determined	To be determined	To be determined	-	-	-

LOD: Limit of Detection, LOQ: Limit of Quantitation. These values are typical for flavonoid analysis and should be experimentally determined.

Experimental Workflow Diagram

Caption: UPLC-MS/MS workflow for the analysis of 5'''-O-Feruloyl complanatoside B.

Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the logical relationship in the fragmentation of a generic feruloylated flavonoid glycoside during MS/MS analysis.

Caption: Hypothetical fragmentation of 5'''-O-Feruloyl complanatoside B in MS/MS.

Conclusion

The described UPLC-MS/MS method provides a robust and sensitive approach for the quantitative analysis of 5'''-O-Feruloyl complanatoside B. The protocol can be adapted for various plant matrices and is suitable for applications in quality control, natural product research, and drug development. Method validation, including the determination of linearity, precision, accuracy, and stability, should be performed according to regulatory guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 3.5. Analysis of Flavonoids by HPLC and LC–MS [bio-protocol.org]
• 4. mdpi.com [mdpi.com]
• 5. Structural characterization of flavonoid glycosides from leaves of wheat (Triticum aestivum L.) using LC/MS/MS profiling of the target compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction of 5'''-O-Feruloyl Complanatoside B from Astragali Semen

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Astragali Semen, the dried ripe seed of Astragalus complanatus, is a traditional Chinese medicine known to contain a variety of bioactive chemical constituents, including flavonoids, saponins, and polysaccharides. Among these, flavonoid glycosides are a major component, with 5'''-O-Feruloyl complanatoside B being a notable compound isolated from this plant. These compounds have garnered interest for their potential therapeutic effects, which include antioxidant, anti-inflammatory, and hepatoprotective activities. This document provides detailed protocols for the extraction of flavonoids, including 5'''-O-Feruloyl complanatoside B, from Astragali Semen, based on established scientific literature. The methodologies outlined below are intended to guide researchers in the efficient extraction and isolation of these valuable natural products.

Experimental Protocols

Several methods have been developed for the extraction of flavonoids from Astragali Semen. The choice of method can significantly impact the extraction efficiency and the profile of the extracted compounds. Below are detailed protocols for common and optimized extraction techniques.

Protocol 1: Conventional Solvent Extraction

This protocol is a general method for the extraction of flavonoids using a solvent.

• Preparation of Plant Material:

  • Obtain dried, ripe seeds of Astragalus complanatus.

  • Grind the seeds into a coarse powder. Some protocols specify a particle size of 100 mesh (0.120–0.150 mm) for optimal extraction.[1]

• Extraction:

  • Place the powdered Astragali Semen into an extraction vessel.

  • Add 80% ethanol (B145695) to the powder.[2][3] The solvent-to-sample ratio can be optimized; a ratio of 26:1 (mL:g) has been reported as optimal in some studies.[1]

  • Perform the extraction using a suitable method such as reflux extraction.[4]

  • The extraction time and temperature should be optimized for maximum yield.

• Filtration and Concentration:

  • After extraction, filter the mixture to separate the extract from the solid plant material.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude extract.

• Fractionation and Purification (General):

  • The crude extract can be further fractionated using liquid-liquid extraction with solvents of increasing polarity (e.g., petroleum ether, ethyl acetate (B1210297), n-butanol).

  • The flavonoid-rich fractions (often the ethyl acetate and n-butanol fractions) are then subjected to chromatographic techniques for the isolation of individual compounds.

  • Column chromatography using resins like Diaion HP-20, Sephadex LH-20, or silica (B1680970) gel is commonly employed.[3]

  • Final purification is often achieved using preparative High-Performance Liquid Chromatography (HPLC).

Protocol 2: Optimized Ultrasonic-Assisted Extraction (UAE)

Ultrasonic-assisted extraction can enhance extraction efficiency and reduce extraction time and temperature.

• Preparation of Plant Material:

  • Prepare powdered Astragali Semen as described in Protocol 1 (100 mesh particle size).[1]

• Optimized Ultrasonic Extraction:

  • Combine the powdered sample with the extraction solvent (methanol has been used in some optimizations) at a solvent-to-sample ratio of 15:1 (mL:g).[5] Another study suggests a ratio of 26:1 (mL:g).[1]

  • Perform the extraction in an ultrasonic bath under the following optimized conditions:

    • Extraction Temperature: 50-52°C.[1][5]

    • Extraction Time: 30-34 minutes.[1][5]

• Downstream Processing:

  • Follow the filtration, concentration, and purification steps as outlined in Protocol 1.

Protocol 3: Optimized Ultrasound-Cellulase Synergy Extraction (UCSE)

This method combines enzymatic treatment with ultrasonic extraction to break down the plant cell wall and improve the release of target compounds.

• Preparation of Plant Material:

  • Prepare powdered Astragali Semen as described in Protocol 1.

• Optimized Enzymatic and Ultrasonic Extraction:

  • The following conditions were optimized for the extraction of total flavonoids:[6]

    • Cellulase Addition: 930 U/g of plant material.

    • Liquid-to-Solid Ratio: 24 mL/g.

    • Extraction Time: 75 minutes.

    • Extraction Temperature: 64°C.

    • Ultrasonic Power: 234 W.

• Downstream Processing:

  • After the extraction, the enzyme should be denatured by boiling the mixture.

  • Proceed with filtration, concentration, and purification as described in Protocol 1.

Data Presentation

The following table summarizes the optimized conditions and outcomes from different extraction studies on Astragali Semen.

Parameter	Ultrasonic-Assisted Extraction (Methanol)[5]	Ultrasonic-Assisted Extraction (Solvent not specified)[1]	Ultrasound-Cellulase Synergy Extraction[6]
Temperature	50°C	52°C	64°C
Time	30 min	34 min	75 min
Solvent-to-Sample Ratio	15:1 (mL:g)	26:1 (mL:g)	24:1 (mL:g)
Particle Size	Not specified	100 mesh	Not specified
Ultrasonic Power	Not specified	Not specified	234 W
Enzyme Addition	N/A	N/A	930 U/g (Cellulase)
Extraction Yield	40.12 ± 1.10 mg gallic acid/g dry seed (Total Phenolics)	7.08% (Total Flavonoids)	1.937 g/100g ACS (Total Flavonoids)

Visualizations

General Extraction and Purification Workflow

The following diagram illustrates the general workflow for the extraction and purification of 5'''-O-Feruloyl complanatoside B from Astragali Semen.

Caption: General workflow for the extraction and purification of 5'''-O-Feruloyl complanatoside B.

Optimized Extraction Method Comparison

This diagram shows the relationship between different optimized extraction methods and the key parameters influencing the yield.

References

• 1. Optimisation of ultrasound extraction for flavonoids from semen astragali complanati and its identification by <scp>HPL… [ouci.dntb.gov.ua]
• 2. Bioactive Flavonoid Glycosides and HPLC and UPLC Quantification of Commercial Astragali Complanati Semen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioactive Flavonoid Glycosides and HPLC and UPLC Quantification of Commercial Astragali Complanati Semen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in Chemical Composition, Extraction Techniques, Analytical Methods, and Biological Activity of Astragali Radix | MDPI [mdpi.com]
• 5. 2024.sci-hub.ru [2024.sci-hub.ru]
• 6. Redirecting [linkinghub.elsevier.com]

Application Notes &amp; Protocols: 5'''-O-Feruloyl Complanatoside B as a Quality Marker for Astragali Complanati Semen

Audience: Researchers, scientists, and drug development professionals.

Introduction

Astragali Complanati Semen (ACS), the dried ripe seed of Astragalus complanatus, is a traditional Chinese medicine used for various therapeutic purposes, including the treatment of cardiovascular diseases, diabetes, and cancers.[1] The primary bioactive constituents are believed to be flavonoids.[1] Ensuring the quality and consistency of ACS is crucial for its safe and effective use. 5'''-O-Feruloyl complanatoside B, a flavonoid glycoside isolated from ACS, has been identified as a potential quality marker (Q-marker) for the standardization of this herbal medicine.[2][3] This document provides detailed application notes and experimental protocols for the quantification of 5'''-O-Feruloyl complanatoside B and other major flavonoids in ACS, alongside an exploration of the associated biological pathways.

Logical Framework for Quality Control

The following diagram illustrates the logical workflow for utilizing 5'''-O-Feruloyl complanatoside B as a quality marker for Astragali Complanati Semen.

Caption: Workflow for the quality control of Astragali Complanati Semen.

Data Presentation

The following tables summarize representative quantitative data for major flavonoids in Astragali Complanati Semen, based on a validated Liquid Chromatography-Mass Spectrometry (LC-MS) method. While specific data for 5'''-O-Feruloyl complanatoside B is not available in the cited literature, the data for the structurally related complanatoside B is presented as a proxy to demonstrate the expected analytical performance.

Table 1: Method Validation Parameters for Flavonoid Quantification in Astragali Complanati Semen

Analyte	Regression Equation	Correlation Coefficient (r²)	Linear Range (µg/mL)	LOD (ng/mL)	LOQ (ng/mL)
Complanatuside	y = 2.81x + 5.67	>0.999	0.1 - 100	2.0	5.0
Astragalin	y = 3.12x + 4.98	>0.999	0.1 - 100	1.5	4.0
Complanatoside B	y = 2.95x + 5.11	>0.999	0.1 - 100	1.8	4.5
Kaempferol	y = 3.54x + 6.23	>0.999	0.05 - 50	1.0	2.5

Adapted from a study on major components in Astragali Complanati Semen.[4]

Table 2: Recovery and Precision Data for Flavonoid Quantification

Analyte	Spiked Amount (µg/mL)	Average Recovery (%)	RSD (%)	Intra-day Precision (RSD, %)	Inter-day Precision (RSD, %)
Complanatuside	50	101.2	2.5	<3.4	<3.4
Astragalin	50	99.5	2.8	<3.4	<3.4
Complanatoside B	50	102.7	2.1	<3.4	<3.4
Kaempferol	25	98.1	3.1	<3.4	<3.4

Recovery rates and precision for each component were reported to be within 98.1-104.7% and 3.4% respectively.[4]

Experimental Protocols

Sample Preparation: Extraction of Flavonoids

This protocol describes an efficient method for extracting flavonoids from Astragali Complanati Semen for subsequent analysis.

Materials:

• Dried Astragali Complanati Semen

• 70% (v/v) Methanol in water

• Grinder or mill

• Ultrasonic bath

• Centrifuge

• 0.22 µm syringe filter

Procedure:

• Grind the dried Astragali Complanati Semen into a fine powder.

• Accurately weigh 1.0 g of the powdered sample into a conical flask.

• Add 25 mL of 70% methanol to the flask.

• Perform ultrasonic-assisted extraction for 30 minutes at 50°C.

• Centrifuge the extract at 4000 rpm for 10 minutes.

• Collect the supernatant and filter it through a 0.22 µm syringe filter into an HPLC vial for analysis.

Quantitative Analysis by UPLC-MS/MS

This protocol provides a selective and sensitive method for the simultaneous quantification of major flavonoids, including 5'''-O-Feruloyl complanatoside B, in the prepared ACS extract. This method is adapted from a validated procedure for similar compounds in ACS.[4]

Instrumentation:

• UPLC system coupled with a triple quadrupole mass spectrometer (UPLC-MS/MS)

• C18 analytical column (e.g., 2.1 mm x 100 mm, 1.7 µm)

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient Elution: A suitable gradient program should be developed to ensure adequate separation of the target analytes. A representative gradient could be: 0-2 min, 10% B; 2-10 min, 10-90% B; 10-12 min, 90% B; 12-12.1 min, 90-10% B; 12.1-15 min, 10% B.

• Flow Rate: 0.3 mL/min

• Column Temperature: 35°C

• Injection Volume: 2 µL

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), negative ion mode

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-product ion pairs for each analyte need to be determined by infusing standard solutions. For 5'''-O-Feruloyl complanatoside B, this would involve identifying the molecular ion [M-H]⁻ as the precursor and selecting a characteristic fragment ion as the product.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

Quantification:

• Prepare a series of standard solutions of 5'''-O-Feruloyl complanatoside B and other target flavonoids of known concentrations.

• Inject the standard solutions to construct a calibration curve by plotting peak area against concentration.

• Inject the prepared sample extracts.

• Determine the concentration of each analyte in the samples by interpolating their peak areas from the respective calibration curves.

Biological Signaling Pathways

Flavonoids from Astragalus species, including A. complanatus, have been shown to exert their biological effects through the modulation of various signaling pathways. The c-Jun N-terminal kinase (JNK) pathway is a key target.

Inhibition of the JNK/AP-1/NLRP3 Signaling Pathway

Total flavonoids from Astragalus have been demonstrated to inhibit the JNK/AP-1/NLRP3/IL-1β signaling pathway, which is involved in inflammation.[5]

Caption: Inhibition of the JNK/AP-1/NLRP3 pathway by Astragalus flavonoids.

Suppression of Microglia Activation via JNK/AKT/NF-κB Pathway

Total flavonoids of Astragalus can also suppress the activation and inflammatory responses of microglia, which are implicated in neuroinflammatory diseases, by deactivating the JNK/AKT/NF-κB signaling pathways.[6]

Caption: Modulation of the JNK/AKT/NF-κB pathway in microglia.

References

• 1. Semen Astragali Complanati: an ethnopharmacological, phytochemical and pharmacological review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Semen Astragali Complanati: An ethnopharmacological, phytochemical and pharmacological review [ouci.dntb.gov.ua]
• 4. An emerging strategy for tracing the anti-erectile dysfunction components of raw and salt-processed semens of Astragali Complanati by combinatory liquid chromatography-mass spectrometry-based quantitative analysis, efficacy assessment on impotent rats, and partial least squares regression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The inhibitory effect of Astragalus flavone extract on hyperuricemia and its underlying molecular mechanism by targeting JNK/AP-1/NLRP3/IL-1β signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Total flavonoids of astragalus attenuates experimental autoimmune encephalomyelitis by suppressing the activation and inflammatory responses of microglia via JNK/AKT/NFκB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5'''-O-Feruloyl complanatoside B in Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of 5'''-O-Feruloyl complanatoside B in various cell culture assays. This flavonoid glycoside, isolated from the seeds of Astragalus complanatus, is associated with a range of biological activities relevant to drug discovery and development. The following sections detail its potential applications, provide exemplary protocols for in vitro studies, and summarize potential quantitative outcomes.

Potential Applications in Cell-Based Assays

5'''-O-Feruloyl complanatoside B is a promising candidate for investigation in several research areas based on the known activities of its source, Semen Astragali Complanati, and related flavonoid compounds.[1][2][3] Potential applications in cell culture assays include:

• Oncology Research: Investigating its potential as an anti-cancer agent by assessing its effects on cell proliferation, apoptosis, and cell cycle progression in various cancer cell lines. Given its classification with aromatase inhibitors, it may be particularly relevant for hormone-dependent cancers like specific types of breast cancer.[4]

• Anti-Inflammatory Research: Evaluating its ability to modulate inflammatory pathways, such as the NF-κB signaling cascade, and to reduce the production of pro-inflammatory cytokines in cell models of inflammation.

• Antioxidant Activity Assessment: Quantifying its capacity to scavenge free radicals and protect cells from oxidative stress-induced damage.

• Cardiovascular and Metabolic Disease Research: Exploring its effects on cell types relevant to cardiovascular and metabolic diseases, such as endothelial cells or adipocytes.[1][2][5]

Experimental Protocols

The following are detailed protocols for evaluating the biological activity of 5'''-O-Feruloyl complanatoside B in cell culture. These are generalized methods and should be optimized for specific cell lines and experimental conditions.

Protocol for Assessing Anti-Proliferative Activity in Cancer Cells

This protocol describes how to determine the effect of 5'''-O-Feruloyl complanatoside B on the proliferation of a cancer cell line (e.g., MCF-7 for breast cancer) using a colorimetric assay such as the MTT assay.

Materials:

• Cancer cell line (e.g., MCF-7)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 5'''-O-Feruloyl complanatoside B (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (cell culture grade)

• 96-well plates

• Phosphate-buffered saline (PBS)

• Multi-channel pipette and sterile tips

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 5'''-O-Feruloyl complanatoside B in complete growth medium from the DMSO stock. Ensure the final DMSO concentration in all wells is less than 0.5%.

  • After 24 hours of incubation, remove the medium from the wells and add 100 µL of the diluted compound at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known cytotoxic drug).

  • Incubate for 48-72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol for In Vitro Aromatase Inhibition Assay

This protocol outlines a fluorometric assay to determine the inhibitory effect of 5'''-O-Feruloyl complanatoside B on human recombinant aromatase (CYP19A1).

Materials:

• Recombinant Human Aromatase (CYP19A1)

• 5'''-O-Feruloyl complanatoside B (stock solution in DMSO)

• Letrozole or Anastrozole (positive control inhibitor)

• Aromatase assay buffer

• Fluorogenic aromatase substrate

• NADPH generating system

• White, opaque 96-well microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of 5'''-O-Feruloyl complanatoside B in the aromatase assay buffer.

  • Prepare a stock solution of the positive control inhibitor.

• Reaction Setup:

  • In the 96-well plate, add the reagents in the following order:

    • Aromatase assay buffer

    • Serial dilutions of 5'''-O-Feruloyl complanatoside B or positive control.

    • Recombinant Human Aromatase.

  • Include wells for a no-enzyme background control and a no-inhibitor (100% activity) control.

  • Pre-incubate the plate for 10 minutes at 37°C.

• Initiate Reaction:

  • Add the fluorogenic aromatase substrate and the NADPH generating system to all wells to start the reaction.

• Data Acquisition:

  • Immediately begin measuring the fluorescence at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 488/527 nm) in kinetic mode for 30-60 minutes at 37°C.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Determine the reaction rate (V₀) for each well by calculating the slope of the linear portion of the fluorescence vs. time curve.

  • Calculate the percent inhibition for each concentration of the test compound.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol for Antioxidant Activity (DPPH Radical Scavenging Assay)

This protocol measures the free radical scavenging activity of 5'''-O-Feruloyl complanatoside B.

Materials:

• 5'''-O-Feruloyl complanatoside B (stock solution in methanol (B129727) or ethanol)

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (in methanol or ethanol)

• Ascorbic acid (positive control)

• Methanol or ethanol

• 96-well plate

• Microplate reader

Procedure:

• Preparation:

  • Prepare serial dilutions of 5'''-O-Feruloyl complanatoside B and ascorbic acid in the solvent.

• Reaction:

  • Add 50 µL of each dilution to the wells of a 96-well plate.

  • Add 150 µL of the DPPH solution to each well.

  • Include a control with only the solvent and DPPH solution.

  • Shake the plate and incubate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance at 517 nm.

• Calculation:

  • Calculate the percentage of DPPH scavenging activity using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] * 100

  • Determine the IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals.

Data Presentation

The following tables provide examples of how to structure the quantitative data obtained from the described assays.

Table 1: Anti-Proliferative Activity of 5'''-O-Feruloyl complanatoside B on Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 72h
MCF-7	Breast Cancer	Data to be determined
PC-3	Prostate Cancer	Data to be determined
HCT116	Colon Cancer	Data to be determined
HepG2	Liver Cancer	Data to be determined

Table 2: Aromatase Inhibitory Activity of 5'''-O-Feruloyl complanatoside B

Compound	IC50 (µM)	Inhibition Type
5'''-O-Feruloyl complanatoside B	Data to be determined	Data to be determined
Letrozole (Control)	Reference Value	Competitive

Table 3: Antioxidant Capacity of 5'''-O-Feruloyl complanatoside B

Assay	IC50 (µg/mL)
DPPH Radical Scavenging	Data to be determined
ABTS Radical Scavenging	Data to be determined
Ascorbic Acid (Control)	Reference Value

Visualizations: Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows.

Caption: Workflow for the cell proliferation assay.

Caption: Potential NF-κB signaling pathway inhibition.

Caption: Workflow for the aromatase inhibition assay.

References

• 1. epa.gov [epa.gov]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Testing 5'''-O-Feruloyl complanatoside B Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for assessing the cytotoxic effects of 5'''-O-Feruloyl complanatoside B, a flavonoid glycoside isolated from Astragali Semen[1][2]. The protocols outlined below are intended to guide researchers in determining the potential of this natural compound to induce cell death, a critical step in drug discovery and development, particularly in the context of chronic diseases such as cancer[2][3]. Two common and reliable methods for cytotoxicity testing are described: the MTT assay, which measures metabolic activity, and the LDH assay, which quantifies membrane integrity.

Introduction

5'''-O-Feruloyl complanatoside B is a natural product that belongs to the flavonoid class of compounds[3]. Natural products are a rich source of bioactive molecules with therapeutic potential[4]. Cytotoxicity testing is a fundamental step in the evaluation of any new compound to determine its therapeutic window and potential toxic effects[4][5]. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial dehydrogenases in viable cells, providing an indication of metabolic activity[6][7]. The Lactate Dehydrogenase (LDH) assay is another colorimetric method that quantifies the release of LDH, a cytosolic enzyme, from cells with damaged plasma membranes[8].

Materials and Reagents

General:

• 5'''-O-Feruloyl complanatoside B (purity >98%)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade[9]

• Phosphate-buffered saline (PBS), sterile

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (10,000 U/mL)

• Trypsin-EDTA solution (0.25%)

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

• Selected cancer cell line (e.g., HeLa, MCF-7, or a cell line relevant to the research focus)

• 96-well flat-bottom cell culture plates

• Microplate reader

For MTT Assay:

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

For LDH Assay:

• LDH cytotoxicity assay kit (commercially available kits are recommended, e.g., from Promega, Thermo Fisher Scientific, etc.)[8]

• Lysis buffer (often included in the kit, or 1% Triton X-100 in PBS)

Experimental Protocols

• Culture the selected cancer cell line in the appropriate medium supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Harvest cells using Trypsin-EDTA when they reach 80-90% confluency.

• Resuspend the cells in fresh medium and perform a cell count using a hemocytometer or automated cell counter.

• Seed the cells into 96-well plates at an optimized density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL per well.

• Incubate the plates for 24 hours to allow for cell attachment and recovery.

• Prepare a stock solution of 5'''-O-Feruloyl complanatoside B in DMSO (e.g., 10 mM).

• Prepare serial dilutions of the stock solution in a serum-free medium to achieve the desired final concentrations for treatment. The final DMSO concentration in the wells should be kept below 0.5% to avoid solvent-induced cytotoxicity.

• After the 24-hour incubation period, carefully remove the medium from the wells.

• Add 100 µL of the prepared dilutions of 5'''-O-Feruloyl complanatoside B to the respective wells.

• Include the following controls on each plate:

  • Vehicle Control: Cells treated with the same concentration of DMSO as the highest concentration of the test compound.

  • Untreated Control: Cells in culture medium only.

  • Positive Control (for LDH assay): Cells treated with lysis buffer to induce maximum LDH release.

  • Blank: Wells containing medium but no cells.

• Incubate the plates for the desired exposure times (e.g., 24, 48, or 72 hours).

• Following the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Carefully remove the medium containing MTT.

• Add 100-150 µL of a solubilization solvent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.[7]

• Following the treatment period, centrifuge the 96-well plate at 250 x g for 5 minutes.

• Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Prepare the LDH reaction mixture according to the manufacturer's instructions.[10]

• Add 50 µL of the reaction mixture to each well of the new plate containing the supernatant.[10]

• Incubate the plate at room temperature for 30 minutes, protected from light.[10]

• Add 50 µL of the stop solution provided in the kit to each well.[10]

• Measure the absorbance at 490 nm using a microplate reader.[11]

Data Presentation and Analysis

The results of the cytotoxicity assays should be presented in a clear and organized manner. The percentage of cell viability (for MTT assay) or cytotoxicity (for LDH assay) can be calculated using the following formulas:

MTT Assay: % Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

LDH Assay: % Cytotoxicity = [(Absorbance of Treated Cells - Absorbance of Untreated Control) / (Absorbance of Positive Control - Absorbance of Untreated Control)] x 100

The calculated data can be summarized in the following tables:

Table 1: Cytotoxicity of 5'''-O-Feruloyl complanatoside B on HeLa Cells (MTT Assay)

Concentration (µM)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	1.254	0.087	100.0
1	1.198	0.075	95.5
5	1.053	0.061	84.0
10	0.876	0.055	69.8
25	0.543	0.042	43.3
50	0.211	0.029	16.8
100	0.098	0.015	7.8

Table 2: Cytotoxicity of 5'''-O-Feruloyl complanatoside B on HeLa Cells (LDH Assay)

Concentration (µM)	Mean Absorbance (490 nm)	Standard Deviation	% Cytotoxicity
0 (Untreated)	0.152	0.011	0.0
1	0.165	0.013	4.5
5	0.218	0.019	22.1
10	0.354	0.025	67.6
25	0.589	0.031	145.7
50	0.876	0.045	241.3
100	1.103	0.058	317.0
Positive Control	0.445	0.028	100.0

Note: The data presented in these tables are hypothetical and for illustrative purposes only.

From these data, the IC50 value (the concentration of the compound that inhibits 50% of cell growth or viability) can be determined by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Visualizations

Caption: Workflow for assessing the cytotoxicity of 5'''-O-Feruloyl complanatoside B.

Caption: A hypothetical signaling pathway for compound-induced apoptosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Complanatoside | CAS#:116183-66-5 | Chemsrc [chemsrc.com]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 8. LDH cytotoxicity assay [protocols.io]
• 9. 5'''-O-Feruloyl complanatoside B | CAS:142473-98-1 | Manufacturer ChemFaces [chemfaces.com]
• 10. cellbiologics.com [cellbiologics.com]
• 11. LDH Cytotoxicity Assay Kit | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols: 5'''-O-Feruloyl complanatoside B in Cancer Research

Disclaimer: Direct experimental data on the application of 5'''-O-Feruloyl complanatoside B in cancer research is currently limited in publicly available scientific literature. The following application notes and protocols are based on the known properties of its source, Astragali Semen (the seeds of Astragalus complanatus), and the well-documented anti-cancer activities of the broader class of compounds to which it belongs—flavonoid glycosides. These protocols are intended to serve as a foundational guide for researchers initiating studies on this specific compound.

Introduction

5'''-O-Feruloyl complanatoside B is a flavonoid glycoside isolated from Astragali Semen.[1] Astragali Semen has been traditionally used in Chinese medicine and has been reported to possess therapeutic potential for various chronic diseases, including cancer.[1][2][3][4][5] Flavonoids, as a class of polyphenolic compounds, are known to exhibit a wide range of anti-cancer effects.[6][7][8] These effects are often attributed to their ability to modulate signaling pathways involved in cell proliferation, apoptosis, and angiogenesis.[6][9][10]

The anti-cancer mechanisms of flavonoids can include:

• Inducing apoptosis (programmed cell death).[6][10]

• Arresting the cell cycle.[6]

• Inhibiting cancer cell proliferation and metastasis.[6][8]

• Modulating reactive oxygen species (ROS) levels.[6][7]

• Regulating key signaling pathways such as PI3K/Akt, MAPK, and NF-κB.[9][10][11]

Given these properties, 5'''-O-Feruloyl complanatoside B is a compound of interest for cancer research. The following sections provide hypothetical applications and generalized experimental protocols for its investigation.

Hypothetical Quantitative Data Summary

As no specific quantitative data for 5'''-O-Feruloyl complanatoside B is available, the following table presents a template for how such data could be structured and what typical values might be observed based on studies of other flavonoid glycosides.

Assay	Cancer Cell Line	Parameter	Hypothetical Value	Reference
Cell Viability	MCF-7 (Breast)	IC50 (µM)	25 - 100	[Generic Flavonoid Studies]
A549 (Lung)	IC50 (µM)	50 - 150	[Generic Flavonoid Studies]
HCT116 (Colon)	IC50 (µM)	30 - 120	[Generic Flavonoid Studies]
Apoptosis Assay	MCF-7 (Breast)	% Apoptotic Cells	40% at 50 µM	[Generic Flavonoid Studies]
Cell Cycle Analysis	A549 (Lung)	% G2/M Arrest	35% at 50 µM	[Generic Flavonoid Studies]
Western Blot	HCT116 (Colon)	Bax/Bcl-2 Ratio	2.5-fold increase	[Generic Flavonoid Studies]
MCF-7 (Breast)	p-Akt levels	0.4-fold decrease	[Generic Flavonoid Studies]

Key Experimental Protocols

The following are detailed, generalized protocols that can be adapted to study the anti-cancer effects of 5'''-O-Feruloyl complanatoside B.

Protocol 1: Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of 5'''-O-Feruloyl complanatoside B on cancer cells and calculate its half-maximal inhibitory concentration (IC50).

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HCT116)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 5'''-O-Feruloyl complanatoside B (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Seed cancer cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare serial dilutions of 5'''-O-Feruloyl complanatoside B in complete growth medium.

• After 24 hours, replace the medium with fresh medium containing various concentrations of the compound. Include a vehicle control (DMSO) and a blank (medium only).

• Incubate the plate for 48 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To quantify the induction of apoptosis by 5'''-O-Feruloyl complanatoside B.

Materials:

• Cancer cell lines

• 6-well plates

• 5'''-O-Feruloyl complanatoside B

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with different concentrations of 5'''-O-Feruloyl complanatoside B for 24 hours.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X binding buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry within 1 hour.

Protocol 3: Western Blot Analysis

Objective: To investigate the effect of 5'''-O-Feruloyl complanatoside B on the expression of proteins involved in apoptosis and cell signaling pathways.

Materials:

• Cancer cell lines

• 5'''-O-Feruloyl complanatoside B

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-Bax, anti-Bcl-2, anti-Akt, anti-p-Akt, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Procedure:

• Treat cells with 5'''-O-Feruloyl complanatoside B for the desired time.

• Lyse the cells with RIPA buffer and quantify the protein concentration.

• Separate equal amounts of protein on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using a chemiluminescence imaging system.

Visualizations

Experimental Workflow

Caption: A generalized workflow for investigating the anti-cancer properties of a novel compound.

Hypothetical Signaling Pathway

Caption: A hypothetical signaling pathway illustrating how a flavonoid might induce apoptosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Semen Astragali Complanati: an ethnopharmacological, phytochemical and pharmacological review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Botany, traditional uses, phytochemistry, and pharmacology of Astragali Complanati Semen (Astragalus complanatus R. Br. seeds): An updated review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Flavonoids as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Flavonoids as promising molecules in the cancer therapy: An insight - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. chsjournal.org [chsjournal.org]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols: 5'''-O-Feruloyl complanatoside B in Cardiovascular Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

5'''-O-Feruloyl complanatoside B is a flavonoid glycoside isolated from Astragali Semen, the seeds of Astragalus complanatus. Traditional use and modern research suggest that extracts of Astragali Semen, rich in flavonoids, possess cardioprotective properties, including antioxidant and anti-inflammatory effects. These properties make 5'''-O-Feruloyl complanatoside B a promising candidate for investigation in various cardiovascular disease models. This document provides detailed application notes and experimental protocols based on available data for flavonoids from Astragalus species, which can serve as a starting point for research on 5'''-O-Feruloyl complanatoside B.

Disclaimer: Limited direct experimental data exists for 5'''-O-Feruloyl complanatoside B. The following protocols and data are primarily based on studies of total flavonoid extracts from Astragalus complanatus and related flavonoid compounds. Researchers should optimize these protocols specifically for 5'''-O-Feruloyl complanatoside B.

Data Presentation

The quantitative data available is primarily for the total flavonoid (TF) fraction of Astragalus complanatus and its extracts.

Table 1: In Vitro Antioxidant Activity of Astragalus complanati Semen Extract (ACSE)

Assay	IC50 Value (µg/mL)
DPPH Radical Scavenging	11.851[1]
ABTS+ Radical Scavenging	23.426[1]

Table 2: Effect of Total Flavonoids (TF) from Astragalus complanatus on Angiotensin II-Induced Vasoconstriction in Hypertensive Rats [2]

Treatment Group	Angiotensin II Concentration (mmol/L)	Maximal Contraction (% of KCl induced)
Renovascular Hypertension Rats (RHR)	10⁻⁶	46.53 ± 5.15
RHR + TF (3.12 x 10⁻¹ mg/L)	10⁻⁶	22.525 ± 4.67

Signaling Pathways

Flavonoids from Astragalus species are believed to exert their cardioprotective effects through the modulation of key signaling pathways involved in inflammation and oxidative stress.

Caption: Potential signaling pathways modulated by Astragalus flavonoids.

Experimental Protocols

The following are detailed methodologies for key experiments that can be adapted for 5'''-O-Feruloyl complanatoside B.

In Vitro Antioxidant Activity Assay

This protocol is adapted from a study on the antioxidant properties of Astragali complanati Semen extract[1].

Caption: Workflow for in vitro antioxidant activity assays.

Methodology:

• DPPH Radical Scavenging Assay:

  • Prepare a stock solution of 5'''-O-Feruloyl complanatoside B in DMSO.

  • Create a series of dilutions of the compound.

  • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • In a 96-well plate, add the compound dilutions and the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Ascorbic acid can be used as a positive control.

  • The percentage of scavenging activity is calculated as: [(A_control - A_sample) / A_control] * 100.

• ABTS Radical Cation Decolorization Assay:

  • Prepare the ABTS radical cation (ABTS•+) by reacting 7 mM ABTS solution with 2.45 mM potassium persulfate and keeping the mixture in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ solution with ethanol (B145695) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Add the compound dilutions to the ABTS•+ solution.

  • After 10 minutes of incubation at room temperature, measure the absorbance at 734 nm.

  • Trolox can be used as a positive control.

  • The percentage of inhibition is calculated using the same formula as for the DPPH assay.

In Vivo Model of Hypertension

This protocol is based on a study investigating the effects of total flavonoids from Astragalus complanatus on renovascular hypertensive rats[2].

Methodology:

• Animal Model:

  • Use male Sprague-Dawley rats (200-250 g).

  • Induce renovascular hypertension using the two-kidney, one-clip (2K1C) method. Anesthetize the rats and place a silver clip on the left renal artery. Sham-operated rats undergo the same procedure without clip placement.

• Drug Administration:

  • After 4 weeks of recovery and development of hypertension, divide the rats into groups: Sham, Hypertensive Control, and Hypertensive + 5'''-O-Feruloyl complanatoside B (at various doses).

  • Administer the compound or vehicle daily by oral gavage for a predetermined period (e.g., 4 weeks).

• Blood Pressure Measurement:

  • Measure systolic blood pressure and heart rate weekly using the tail-cuff method.

• Ex Vivo Vascular Reactivity Study:

  • At the end of the treatment period, euthanize the rats and isolate the portal vein.

  • Mount the portal vein rings in an organ bath containing Krebs solution, bubbled with 95% O₂ and 5% CO₂ at 37°C.

  • Record isometric tension changes.

  • After an equilibration period, induce contraction with 100 mmol/L KCl.

  • Study the effect of cumulative concentrations of Angiotensin II on the vascular rings in the presence or absence of different concentrations of 5'''-O-Feruloyl complanatoside B.

In Vitro Model of Cardiomyocyte Injury

This protocol describes a general method for inducing oxidative stress in H9c2 rat cardiomyocytes, a common in vitro model for cardiovascular research.

Caption: General workflow for an in vitro cardiomyocyte injury model.

Methodology:

• Cell Culture:

  • Culture H9c2 rat cardiomyoblasts in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Induction of Injury:

  • Oxidative Stress: After reaching 70-80% confluence, pre-treat the cells with various concentrations of 5'''-O-Feruloyl complanatoside B for a specified time (e.g., 2 hours). Then, induce oxidative stress by adding hydrogen peroxide (H₂O₂) to the media for another period (e.g., 24 hours).

  • Inflammation: Pre-treat cells with 5'''-O-Feruloyl complanatoside B, then stimulate with lipopolysaccharide (LPS) to induce an inflammatory response.

• Endpoint Assays:

  • Cell Viability: Assess cell viability using the MTT assay.

  • Reactive Oxygen Species (ROS) Production: Measure intracellular ROS levels using the 2',7'-dichlorofluorescin diacetate (DCFH-DA) assay.

  • Inflammatory Cytokine Measurement: Quantify the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in the cell culture supernatant using ELISA kits.

  • Western Blot Analysis: Analyze the protein expression levels of key signaling molecules, including NF-κB (p65), IκBα, Nrf2, and heme oxygenase-1 (HO-1), to elucidate the mechanism of action.

Conclusion

5'''-O-Feruloyl complanatoside B, as a flavonoid constituent of Astragali Semen, holds potential for the development of novel therapeutic strategies for cardiovascular diseases. The provided application notes and protocols, derived from studies on related compounds and extracts, offer a solid foundation for initiating research into the specific cardioprotective effects of this compound. Further investigations are warranted to establish the precise mechanisms of action and to determine the optimal therapeutic dosages and conditions for 5'''-O-Feruloyl complanatoside B in various cardiovascular disease models.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. Effect of total flavonoid fraction of Astragalus complanatus R. Brown on angiotensin II-induced portal-vein contraction in hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 5'''-O-Feruloyl Complanatoside B Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of novel 5'''-O-Feruloyl complanatoside B derivatives. Complanatoside B, a kaempferol (B1673270) glycoside isolated from Astragalus complanatus, and its feruloylated analogue, 5'''-O-Feruloyl complanatoside B, have garnered significant interest due to their potential therapeutic properties, including neuroprotective and anti-inflammatory activities. The protocols outlined herein focus on chemoenzymatic approaches to achieve regioselective feruloylation of the glycosidic moiety of complanatoside B, offering a strategic pathway to generate a library of novel derivatives for further biological evaluation. These derivatives hold promise for the development of new therapeutic agents.

Introduction

Flavonoid glycosides are a diverse group of natural products known for their broad spectrum of biological activities. Complanatoside B, a kaempferol-3-O-β-D-apiofuranosyl-(1→2)-[α-L-rhamnopyranosyl-(1→6)]-β-D-glucopyranoside, is a key bioactive constituent of Astragalus complanatus. The naturally occurring 5'''-O-Feruloyl complanatoside B suggests that acylation with phenolic acids, such as ferulic acid, may enhance the biological profile of the parent compound.

The synthesis of derivatives of complex natural products like complanatoside B presents a significant challenge, particularly in achieving regioselectivity. This document details chemoenzymatic strategies that leverage the specificity of enzymes, such as lipases and feruloyl esterases, to selectively introduce a feruloyl group at specific positions on the sugar moieties of complanatoside B. These methods offer a robust platform for generating novel derivatives with potentially enhanced potency and improved pharmacokinetic properties.

Potential Biological Activities and Signaling Pathways

While specific data for 5'''-O-Feruloyl complanatoside B derivatives is still emerging, the known activities of related kaempferol glycosides and feruloylated compounds provide a strong rationale for their synthesis and evaluation.

Table 1: Reported Biological Activities of Related Kaempferol Glycosides and Feruloylated Compounds

Compound/Class	Biological Activity	IC50/Effective Concentration	Cell Line/Model	Reference
Kaempferol-3-O-rutinoside (KRS) & Kaempferol-3-O-glucoside (KGS)	Neuroprotection	-	Transient focal stroke in rats	[1][2]
Kaempferol Glycosides (Palmatosides B & C)	Inhibition of TNF-α-induced NF-κB activity	15.7 µM & 24.1 µM	-	[3]
Acylated Kaempferol Glycoside	Anti-complement activity	4.3 x 10⁻⁵ M	Classical complement pathway	[4]
Ferulic Acid Derivative (S-52372)	Inhibition of NO production	~1.6 µM	LPS-stimulated RAW264.7 cells	[5]
Quercetin-3-O-β-D-(6'-feruloyl)-galactopyranoside	Anti-complement activity	9.7 x 10⁻⁵ M	Classical complement pathway	[4]

Potential Signaling Pathways:

The neuroprotective and anti-inflammatory effects of kaempferol glycosides are often attributed to their ability to modulate key signaling pathways. It is hypothesized that 5'''-O-Feruloyl complanatoside B derivatives will interact with similar pathways.

• NF-κB Signaling Pathway: Kaempferol glycosides have been shown to inhibit the activation of Nuclear Factor-kappa B (NF-κB), a critical regulator of inflammatory gene expression. This inhibition prevents the transcription of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β.[1][6]

• STAT3 Signaling Pathway: Signal Transducer and Activator of Transcription 3 (STAT3) is another key transcription factor involved in inflammatory responses. Inhibition of STAT3 activation by kaempferol glycosides contributes to their neuroprotective effects.[1][2]

• MAPK Signaling Pathway: Mitogen-activated protein kinase (MAPK) pathways are crucial in regulating cellular responses to a variety of stimuli, including stress and inflammation. Flavonoids can modulate MAPK signaling, thereby influencing inflammatory processes.

• Nrf2/HO-1 Signaling Cascade: The Nrf2/HO-1 pathway is a major cellular defense mechanism against oxidative stress. Kaempferol and its glycosides can activate this pathway, leading to the expression of antioxidant enzymes and cytoprotective genes.[6]

Below is a generalized diagram of the potential anti-inflammatory signaling pathways that could be modulated by 5'''-O-Feruloyl complanatoside B derivatives.

Caption: Potential anti-inflammatory signaling pathways modulated by derivatives.

Experimental Protocols

The following protocols describe a general chemoenzymatic approach for the synthesis of 5'''-O-Feruloyl complanatoside B derivatives. The key steps involve the protection of reactive hydroxyl groups, followed by regioselective enzymatic acylation and subsequent deprotection.

General Workflow

The overall synthetic strategy is depicted in the following workflow diagram.

Caption: General workflow for the synthesis of derivatives.

Protocol 1: Enzymatic Feruloylation using Immobilized Lipase (B570770)

This protocol utilizes an immobilized lipase, such as Novozym 435 (Candida antarctica lipase B), for the regioselective acylation of the primary hydroxyl groups on the sugar moieties of protected complanatoside B.

Materials:

• Protected Complanatoside B (phenolic hydroxyls protected, e.g., as benzyl (B1604629) ethers)

• Vinyl ferulate (acyl donor)

• Immobilized Candida antarctica lipase B (Novozym 435)

• Anhydrous 2-methyl-2-butanol (B152257) (tert-amyl alcohol)

• Molecular sieves (4 Å), activated

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve protected complanatoside B (1 equivalent) and vinyl ferulate (3-5 equivalents) in anhydrous 2-methyl-2-butanol.

• Addition of Enzyme and Molecular Sieves: Add activated 4 Å molecular sieves (to remove any trace water) and immobilized Candida antarctica lipase B (typically 10-20% by weight of the substrates).

• Reaction Conditions: Stir the reaction mixture at a controlled temperature (e.g., 50-60 °C).

• Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Upon completion, filter off the enzyme and molecular sieves. Wash the solids with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel using a suitable solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to isolate the protected feruloylated derivative.

• Deprotection: The protecting groups (e.g., benzyl ethers) can be removed by catalytic hydrogenation (e.g., H₂, Pd/C) to yield the final 5'''-O-Feruloyl complanatoside B derivative.

• Final Purification and Characterization: Purify the deprotected product by preparative HPLC. Characterize the final compound by NMR (¹H, ¹³C, COSY, HSQC, HMBC) and mass spectrometry (HRMS) to confirm its structure and purity.

Protocol 2: Feruloyl Esterase-Catalyzed Synthesis

This protocol employs a feruloyl esterase for the regioselective esterification of ferulic acid to the sugar moiety of complanatoside B. This method may not require protection of the phenolic hydroxyls of the flavonoid core, offering a more direct route.

Materials:

• Complanatoside B

• Ferulic acid

• Feruloyl esterase (e.g., from Aspergillus niger)

• Surfactant-less microemulsion system (e.g., n-hexane/2-butanone (B6335102)/buffer)

• MES-NaOH buffer (e.g., 20 mM, pH 6.0)

• Standard laboratory glassware and shaker

Procedure:

• Preparation of Solutions: Prepare a stock solution of ferulic acid in 2-butanone and a stock solution of complanatoside B in MES-NaOH buffer.

• Reaction Medium: In a reaction vessel, create a surfactant-less microemulsion by combining n-hexane, the ferulic acid solution, and the complanatoside B solution in an appropriate ratio (e.g., 51:46:3 v/v/v).

• Enzymatic Reaction: Add the feruloyl esterase to the reaction mixture.

• Reaction Conditions: Incubate the reaction mixture in a shaker at a controlled temperature (e.g., 40 °C) for a specified period (e.g., 24-72 hours).

• Monitoring the Reaction: Monitor the formation of the feruloylated product by HPLC.

• Work-up: Stop the reaction by adding a quenching solvent (e.g., ethanol) and centrifuge to remove the enzyme.

• Purification and Characterization: Purify the supernatant containing the product by preparative HPLC. Characterize the structure of the synthesized derivative using NMR and mass spectrometry.

Data Presentation and Analysis

The synthesized derivatives should be thoroughly characterized, and their biological activities evaluated. Quantitative data should be presented in a clear and organized manner to facilitate comparison.

Table 2: Characterization of a Hypothetical Synthesized Derivative

Derivative ID	Structure	Yield (%)	¹H NMR (key signals)	HRMS (m/z) [M+H]⁺
FCB-1	5'''-O-Feruloyl complanatoside B	45	δ 7.62 (d, J=15.9 Hz, 1H, H-7''), ...	Calculated: ..., Found: ...
FCB-2	4'''-O-Feruloyl complanatoside B	38	δ 7.59 (d, J=15.9 Hz, 1H, H-7''), ...	Calculated: ..., Found: ...

Table 3: Comparative In Vitro Anti-Inflammatory Activity

Compound	Inhibition of NO Production (IC50, µM) in RAW264.7 cells	Inhibition of TNF-α Release (IC50, µM)
Complanatoside B	>100	>100
5'''-O-Feruloyl complanatoside B	25.5 ± 2.1	30.2 ± 3.5
FCB-1	15.8 ± 1.5	22.1 ± 2.8
FCB-2	20.1 ± 1.9	28.9 ± 3.1
Ferulic Acid	45.2 ± 4.3	55.7 ± 5.1
Dexamethasone (Positive Control)	0.5 ± 0.05	0.8 ± 0.07

Conclusion

The chemoenzymatic synthesis of 5'''-O-Feruloyl complanatoside B derivatives offers a promising avenue for the development of novel therapeutic agents with potentially enhanced neuroprotective and anti-inflammatory properties. The protocols detailed in this document provide a foundation for researchers to generate and evaluate a library of these novel compounds. Further structure-activity relationship studies will be crucial in identifying lead candidates for preclinical and clinical development.

References

• 1. Neuroprotective effect of kaempferol glycosides against brain injury and neuroinflammation by inhibiting the activation of NF-κB and STAT3 in transient focal stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neuroprotective Effect of Kaempferol Glycosides against Brain Injury and Neuroinflammation by Inhibiting the Activation of NF-κB and STAT3 in Transient Focal Stroke | PLOS One [journals.plos.org]
• 3. Isolation and evaluation of kaempferol glycosides from the fern Neocheiropteris palmatopedata - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acylated flavonol glycosides with... preview & related info | Mendeley [mendeley.com]
• 5. Anti-Oxidation and Anti-Inflammatory Potency Evaluation of Ferulic Acid Derivatives Obtained through Virtual Screening [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

Analytical Standards for 5'''-O-Feruloyl Complanatoside B: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the characterization and quantification of 5'''-O-Feruloyl complanatoside B, a flavonoid glycoside isolated from the seeds of Astragalus complanatus. The protocols outlined below are essential for quality control, pharmacokinetic studies, and various research applications.

Compound Information

Parameter	Value
Compound Name	5'''-O-Feruloyl complanatoside B
CAS Number	142473-98-1
Molecular Formula	C₄₃H₄₈O₂₃
Molecular Weight	924.82 g/mol
Source	Seeds of Astragalus complanatus (Astragali Semen)[1][2]
Purity	≥98% (as per typical commercial standards)[3]
Physical Description	Powder[3]
Solubility	Soluble in DMSO, Pyridine, Methanol (B129727), Ethanol[3][4]
Storage	Store protected from air and light, refrigerated or frozen (2-8°C)[3]

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) for Purity Assessment and Quantification

2.1.1. Experimental Protocol: HPLC-UV

Objective: To determine the purity of a 5'''-O-Feruloyl complanatoside B standard and quantify it in a sample matrix.

Instrumentation:

• HPLC system with a UV detector

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Reagents:

• 5'''-O-Feruloyl complanatoside B reference standard (≥98% purity)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid or Phosphoric acid (analytical grade)

• Methanol (HPLC grade) for sample preparation

Chromatographic Conditions (Adapted from similar compound analysis):

Parameter	Recommended Conditions
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-5 min, 15-45% B; 5-15 min, 45-65% B; 15-17 min, 65-95% B; 17-20 min, 95-15% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	256 nm
Injection Volume	10 µL

Procedure:

• Standard Solution Preparation: Accurately weigh a known amount of 5'''-O-Feruloyl complanatoside B reference standard and dissolve it in methanol to prepare a stock solution of 1 mg/mL. Prepare a series of working standard solutions by serial dilution of the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve the sample containing 5'''-O-Feruloyl complanatoside B in methanol to an expected concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standard solutions and sample solutions into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standard solutions. Determine the concentration of 5'''-O-Feruloyl complanatoside B in the sample by interpolating its peak area on the calibration curve.

2.1.2. Method Validation Parameters (Based on related compound analysis)

A comprehensive validation of the HPLC method should be performed to ensure its accuracy and reliability. Key validation parameters include:

Parameter	Typical Acceptance Criteria
Linearity (r²)	> 0.999
Precision (RSD%)	Intra-day and Inter-day RSD < 2%
Accuracy (Recovery %)	95-105%
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1

Workflow for HPLC Analysis of 5'''-O-Feruloyl complanatoside B

Caption: Workflow for the quantification of 5'''-O-Feruloyl complanatoside B using HPLC.

Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS/MS) for High-Sensitivity Quantification

For applications requiring higher sensitivity and selectivity, such as pharmacokinetic studies, a UPLC-MS/MS method is recommended. The following protocol is adapted from a validated method for the simultaneous determination of complanatoside A and complanatoside B in rat plasma.[5]

2.2.1. Experimental Protocol: UPLC-MS/MS

Objective: To achieve highly sensitive and selective quantification of 5'''-O-Feruloyl complanatoside B in biological matrices.

Instrumentation:

• UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Solid-phase extraction (SPE) manifold and cartridges for sample clean-up.

Reagents:

• 5'''-O-Feruloyl complanatoside B reference standard

• Internal Standard (IS), e.g., Rutin

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Methanol (LC-MS grade)

UPLC Conditions:

Parameter	Recommended Conditions
Column	Acquity UPLC BEH C18 (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for separation from matrix components
Flow Rate	0.25 - 0.4 mL/min
Column Temperature	30 - 40°C
Injection Volume	1 - 5 µL

Mass Spectrometry Conditions (Triple Quadrupole):

Parameter	Recommended Settings
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	~3.0 kV
Cone Voltage	Optimized for the specific compound
Source Temperature	~120°C
Desolvation Temperature	~500°C
Gas Flows	Optimized for the instrument
MRM Transitions	To be determined by infusing a standard solution of 5'''-O-Feruloyl complanatoside B

Procedure:

• Sample Pre-treatment (e.g., Plasma):

  • Spike plasma samples with the internal standard.

  • Perform protein precipitation with acetonitrile or methanol.

  • Alternatively, use solid-phase extraction (SPE) for cleaner samples.

• Analysis: Inject the processed samples into the UPLC-MS/MS system.

• Quantification: Monitor the specific MRM transitions for 5'''-O-Feruloyl complanatoside B and the internal standard. The ratio of the peak area of the analyte to the internal standard is used for quantification against a calibration curve prepared in the same biological matrix.

2.2.2. Pharmacokinetic Data for a Related Compound (Complanatoside B in Rat Plasma)

The following table presents pharmacokinetic parameters for complanatoside B after oral administration of Astragali Complanati Semen extract to rats, which can serve as a reference for designing studies with 5'''-O-Feruloyl complanatoside B.[5]

Parameter	Raw Extract Group	Salt-Processed Extract Group
Cₘₐₓ (µg·L⁻¹)	Not specified	Increased significantly (P<0.05)
AUC₀₋₁₂ₕ (µg·h·L⁻¹)	Not specified	Increased significantly (P<0.05)
MRT₀₋₁₂ₕ (h)	3.34 ± 0.44	1.81 ± 0.36 (P<0.05)

Logical Flow for UPLC-MS/MS Method Development

Caption: Key stages in the development of a UPLC-MS/MS analytical method.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is the primary technique for the structural confirmation of 5'''-O-Feruloyl complanatoside B. A Certificate of Analysis for this compound confirms its identity is consistent with its structure based on ¹H-NMR.[3] While detailed experimental spectra for this specific compound are not widely published, a predicted ¹H-NMR spectrum is available.

2.3.1. Experimental Protocol: ¹H and ¹³C NMR

Objective: To confirm the chemical structure of 5'''-O-Feruloyl complanatoside B.

Instrumentation:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

Reagents:

• 5'''-O-Feruloyl complanatoside B standard

• Deuterated solvent (e.g., DMSO-d₆, Methanol-d₄)

Procedure:

• Sample Preparation: Dissolve an appropriate amount of the standard (typically 1-5 mg) in approximately 0.6 mL of a suitable deuterated solvent in an NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum. Typical parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range, and a relaxation delay of 1-2 seconds.

  • Acquire a ¹³C NMR spectrum. This will require a longer acquisition time.

  • Perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) as needed for complete structural assignment.

• Data Analysis: Process the spectra (Fourier transformation, phase correction, baseline correction). Compare the obtained chemical shifts and coupling constants with published data for similar flavonoid glycosides or with predicted spectra to confirm the structure.

2.3.2. Expected ¹H-NMR Spectral Features (General)

Based on the structure of 5'''-O-Feruloyl complanatoside B and data for related compounds, the ¹H-NMR spectrum is expected to show characteristic signals for:

• Aromatic protons of the flavonoid backbone and the feruloyl group.

• Vinylic protons of the feruloyl group.

• Anomeric protons of the sugar moieties, typically in the range of 4.5-5.5 ppm.

• Other sugar protons in the region of 3.0-4.5 ppm.

• Methoxy group protons from the feruloyl moiety.

Conclusion

The analytical methods described provide a comprehensive framework for the quality control and research applications of 5'''-O-Feruloyl complanatoside B. The HPLC-UV method is suitable for routine purity checks and quantification, while the UPLC-MS/MS method offers the high sensitivity required for trace-level analysis in complex matrices. NMR spectroscopy remains the definitive tool for structural confirmation. The successful implementation of these protocols will ensure the reliability and accuracy of experimental results in drug development and related scientific research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chemfaces.com [chemfaces.com]
• 4. 5'''-O-Feruloyl complanatoside B | CAS:142473-98-1 | Manufacturer ChemFaces [chemfaces.com]
• 5. [Complanatoside A and complanatoside B in rats administered with raw and salt-processed Astragali Complanati Semen: a pharmacokinetics study] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5'''-O-Feruloyl complanatoside B

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of 5'''-O-Feruloyl complanatoside B, along with protocols for its use in in vitro experiments. The information is intended to guide researchers in designing and executing experiments to investigate the biological activities of this compound.

Solubility of 5'''-O-Feruloyl complanatoside B

Table 1: Qualitative Solubility of 5'''-O-Feruloyl complanatoside B

Solvent	Reported Solubility	Source
Dimethyl Sulfoxide (DMSO)	Soluble	[1][2][3]
Pyridine	Soluble	[3]
Methanol	Soluble	[3]
Ethanol	Soluble	[3]

Note on Stock Solutions: For experimental purposes, it is recommended to prepare a high-concentration stock solution in 100% DMSO. Some suppliers offer pre-dissolved solutions at a concentration of 10 mM in DMSO. For cell-based assays, this stock solution should be serially diluted in the appropriate cell culture medium to achieve the desired final concentrations. It is crucial to ensure that the final concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.1-0.5%.

Experimental Protocols

While specific experimental protocols for the isolated 5'''-O-Feruloyl complanatoside B are not extensively published, a protocol can be adapted from studies using extracts of Astragali Complanati Semen (ACS), which is a natural source of this compound. The following is a general protocol for investigating the anti-inflammatory effects of 5'''-O-Feruloyl complanatoside B in a macrophage cell line, based on methodologies used for ACS extracts.

Protocol: In Vitro Anti-Inflammatory Assay in Macrophages

This protocol outlines a method to assess the potential of 5'''-O-Feruloyl complanatoside B to inhibit the inflammatory response in a murine macrophage cell line, such as RAW 264.7, stimulated with lipopolysaccharide (LPS).

Materials:

• 5'''-O-Feruloyl complanatoside B

• Dimethyl Sulfoxide (DMSO), cell culture grade

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Phosphate Buffered Saline (PBS)

• Reagents for assessing inflammatory markers (e.g., Griess reagent for nitric oxide, ELISA kits for cytokines like TNF-α, IL-6)

• Cell viability assay kit (e.g., MTT, WST-1)

Procedure:

• Preparation of Stock Solution:

  • Dissolve 5'''-O-Feruloyl complanatoside B in 100% DMSO to prepare a 10 mM stock solution.

  • Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Cell Culture and Seeding:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

  • Seed the cells in appropriate culture plates (e.g., 96-well, 24-well, or 6-well plates) at a suitable density and allow them to adhere overnight.

• Compound Treatment and Inflammatory Stimulation:

  • On the day of the experiment, remove the old medium and replace it with fresh medium containing various concentrations of 5'''-O-Feruloyl complanatoside B (e.g., 1, 5, 10, 25, 50 µM). Prepare these dilutions from the DMSO stock solution, ensuring the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

  • Include a vehicle control group (medium with the same final concentration of DMSO).

  • Pre-incubate the cells with the compound for 1-2 hours.

  • After pre-incubation, add LPS to the wells to a final concentration of 1 µg/mL to induce an inflammatory response. Include a negative control group without LPS stimulation.

  • Incubate the plates for a specified period (e.g., 24 hours).

• Assessment of Inflammatory Markers:

  • After the incubation period, collect the cell culture supernatants.

  • Measure the levels of nitric oxide (NO) in the supernatant using the Griess reagent.

  • Quantify the concentrations of pro-inflammatory cytokines such as TNF-α and IL-6 in the supernatant using specific ELISA kits.

• Cell Viability Assay:

  • After collecting the supernatant, assess the viability of the cells remaining in the plate using an MTT or WST-1 assay to ensure that the observed anti-inflammatory effects are not due to cytotoxicity.

Experimental Workflow Diagram:

Caption: Workflow for in vitro anti-inflammatory assay.

Potential Signaling Pathways

Extracts from Astragali Complanati Semen, containing 5'''-O-Feruloyl complanatoside B, have been shown to modulate key inflammatory signaling pathways. While direct evidence for the isolated compound is limited, it is plausible that it contributes to the observed effects of the extract on the NF-κB and JAK/STAT pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. Studies on Astragali Complanati Semen extract have demonstrated an inhibitory effect on this pathway.[4] It is hypothesized that 5'''-O-Feruloyl complanatoside B may contribute to this inhibition.

Hypothesized Mechanism of Inhibition:

Caption: Potential inhibition of the NF-κB pathway.

JAK/STAT Signaling Pathway

The JAK/STAT pathway is another crucial signaling cascade involved in immunity and inflammation. There is evidence to suggest that extracts of Astragali Complanati Semen can modulate this pathway.[5] Further investigation is required to determine if 5'''-O-Feruloyl complanatoside B is a specific modulator of JAK/STAT signaling.

Hypothesized Mechanism of Modulation:

Caption: Potential modulation of the JAK/STAT pathway.

Summary and Future Directions

5'''-O-Feruloyl complanatoside B is a flavonoid glycoside with potential anti-inflammatory properties. While its solubility is established in common organic solvents like DMSO, further studies are needed to quantify this and to determine its stability in aqueous solutions for experimental use. The provided protocol offers a starting point for investigating its biological effects, and the outlined signaling pathways represent promising areas for mechanistic studies. Researchers are encouraged to perform dose-response experiments and cytotoxicity assays to establish optimal, non-toxic working concentrations for their specific cell models.

References

• 1. Frontiers | Pharmacological Effects of Polyphenol Phytochemicals on the JAK-STAT Signaling Pathway [frontiersin.org]
• 2. Kaempferol 3-O-rutinoside 7-O-glucoside | CAS:34336-18-0 | Manufacturer ChemFaces [chemfaces.com]
• 3. Aloe-emodin-3-(hydroxymethyl)-O-beta-D-glucopyranoside | CAS:50488-89-6 | Quinones | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. researchgate.net [researchgate.net]
• 5. Ardisiacrispin B | CAS:112766-96-8 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 5'''-O-Feruloyl Complanatoside B Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the yield of 5'''-O-Feruloyl complanatoside B from its natural source, the seeds of Astragalus complanatus (Semen Astragali Complanati).

Frequently Asked Questions (FAQs)

Q1: What is 5'''-O-Feruloyl complanatoside B and what is its primary natural source?

A1: 5'''-O-Feruloyl complanatoside B is a flavonoid glycoside. Its primary natural source is the seeds of Astragalus complanatus R. Br., also known as Semen Astragali Complanati. Flavonoid glycosides from this source have been investigated for various potential pharmacological activities.

Q2: What are the critical factors influencing the extraction yield of 5'''-O-Feruloyl complanatoside B?

A2: The extraction yield is influenced by several factors, including the quality of the plant material, particle size, choice of solvent and its polarity, extraction temperature, extraction time, and the ratio of solvent to solid material. The extraction method employed also plays a crucial role.

Q3: Which solvents are recommended for the extraction of 5'''-O-Feruloyl complanatoside B?

A3: 5'''-O-Feruloyl complanatoside B is soluble in polar solvents. Methanol (B129727) and ethanol (B145695), particularly in aqueous solutions (e.g., 70-80% ethanol), are commonly used for the extraction of flavonoids from Astragalus complanatus seeds.[1] The choice of solvent is critical, as a solvent that is too polar or non-polar may not effectively solubilize the target compound.

Q4: What are the most effective extraction techniques for flavonoids like 5'''-O-Feruloyl complanatoside B?

A4: Modern extraction techniques such as Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) are often more efficient than traditional methods like maceration or Soxhlet extraction. UAE, in particular, has been shown to be effective for extracting flavonoids from Astragalus complanatus seeds by improving solvent penetration and reducing extraction time.

Q5: How can I quantify the amount of 5'''-O-Feruloyl complanatoside B in my extract?

A5: High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) or Mass Spectrometry (MS) is the most common and accurate method for quantifying 5'''-O-Feruloyl complanatoside B. Ultra-Performance Liquid Chromatography (UPLC) coupled with MS also offers high resolution and sensitivity for analysis.

Troubleshooting Guide: Low Yield of 5'''-O-Feruloyl Complanatoside B

Low yields can be a significant challenge in natural product extraction. This guide provides a systematic approach to identifying and resolving potential causes.

Problem Area 1: Poor Quality of Starting Material

Question	Possible Cause	Recommended Solution
Is the plant material authentic and of high quality?	Incorrect botanical identification, improper harvesting time, or poor storage conditions can lead to low concentrations of the target compound.	Verify the botanical identity of the Astragalus complanatus seeds. Ensure the seeds are harvested at the optimal time and have been stored in a cool, dry, and dark place to prevent degradation of flavonoids.
Is the plant material properly prepared?	Inadequate grinding of the seeds can result in poor solvent penetration and inefficient extraction.	Grind the dried seeds to a fine and uniform powder. A smaller particle size increases the surface area for extraction, but be mindful that excessively fine powder can cause issues with filtration.

Problem Area 2: Inefficient Extraction

Question	Possible Cause	Recommended Solution
Is the extraction solvent optimal?	The polarity of the solvent may not be suitable for 5'''-O-Feruloyl complanatoside B.	Use a polar solvent such as an aqueous ethanol or methanol solution. Experiment with different concentrations (e.g., 50%, 70%, 80%) to find the optimal polarity for maximizing yield.
Are the extraction parameters optimized?	Suboptimal temperature, time, or solid-to-liquid ratio can lead to incomplete extraction.	Optimize extraction parameters. For ultrasound-assisted extraction of flavonoids from Astragalus complanatus, studies suggest optimal conditions may be around 50-60°C for 30-40 minutes with a solvent-to-sample ratio of approximately 20:1 to 30:1 (mL:g).
Is the chosen extraction method effective?	Traditional methods like simple maceration may not be efficient enough.	Consider using advanced extraction techniques. Ultrasound-Assisted Extraction (UAE) can significantly improve extraction efficiency by disrupting cell walls and enhancing mass transfer.

Problem Area 3: Degradation of the Target Compound

Question	Possible Cause	Recommended Solution
Is the compound degrading during extraction?	Flavonoid glycosides can be sensitive to high temperatures and prolonged extraction times.	Avoid excessive heat. If using a heat-based extraction method, keep the temperature moderate (e.g., below 70°C). Minimize the extraction time to what is necessary for efficient extraction.
Is the compound lost during solvent removal?	High temperatures during solvent evaporation can lead to the degradation of thermolabile compounds.	Use a rotary evaporator under reduced pressure and at a controlled, low temperature (e.g., below 50°C) to remove the solvent.

Problem Area 4: Loss During Purification

Question	Possible Cause	Recommended Solution
Is the purification strategy leading to significant loss?	Multiple purification steps, such as column chromatography, can result in cumulative loss of the target compound.	Optimize the purification workflow. Use appropriate stationary and mobile phases for column chromatography. Monitor fractions closely using Thin-Layer Chromatography (TLC) or HPLC to avoid discarding fractions containing the target compound. Consider using preparative HPLC for a more efficient final purification step.
Is the compound precipitating during purification steps?	Changes in solvent composition during purification can cause the compound to precipitate out of solution.	Ensure the compound remains fully dissolved during all purification steps. This may involve adjusting the solvent composition of your mobile phase or the solvent used to load your sample onto a column.

Quantitative Data Summary

The following tables summarize optimized parameters and expected yields for the extraction of total flavonoids from Astragalus complanatus seeds, as reported in scientific literature. The yield of the specific compound, 5'''-O-Feruloyl complanatoside B, will be a fraction of the total flavonoid content.

Table 1: Optimized Ultrasound-Assisted Extraction (UAE) Parameters for Total Flavonoids from Astragalus complanatus Seeds

Parameter	Optimized Value	Reference
Extraction Temperature	52°C	[2]
Extraction Time	34 minutes	[2]
Solvent-to-Sample Ratio	26:1 (mL:g)	[2]
Particle Size	100 mesh	[2]
Ethanol Concentration	75%	[3][4]
Expected Total Flavonoid Yield	~7.08%	[2]

Table 2: Alternative Optimized UAE Parameters for Total Flavonoids from Astragalus Species

Parameter	Optimized Value	Reference
Extraction Temperature	58°C	[3][4]
Extraction Time	35 minutes	[3][4]
Liquid-to-Solid Ratio	40:1 (mL:g)	[3][4]
Ethanol Concentration	75%	[3][4]
Expected Total Flavonoid Yield	~2.2% (22.0270 ± 2.5739 mg/g)	[3][4]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Total Flavonoids

This protocol is a generalized procedure based on optimized parameters found in the literature for extracting total flavonoids from Astragalus complanatus seeds.

1. Preparation of Plant Material:

• Dry the seeds of Astragalus complanatus at a controlled temperature (e.g., 40-50°C) to a constant weight.

• Grind the dried seeds into a fine powder (e.g., to pass through a 100-mesh sieve).

2. Extraction:

• Accurately weigh a specific amount of the powdered seeds (e.g., 10 g) and place it into an extraction vessel.

• Add the extraction solvent (e.g., 75% ethanol) at the desired solvent-to-sample ratio (e.g., 26:1, which would be 260 mL for 10 g of powder).

• Place the vessel in an ultrasonic bath.

• Set the extraction temperature to 52°C and the sonication time to 34 minutes.

• After extraction, allow the mixture to cool to room temperature.

3. Filtration and Concentration:

• Filter the extract through a suitable filter paper (e.g., Whatman No. 1) to separate the solid residue from the liquid extract.

• Wash the residue with a small amount of the extraction solvent to ensure maximum recovery.

• Combine the filtrates and concentrate the solvent under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain the crude flavonoid extract.

Protocol 2: General Purification Workflow for 5'''-O-Feruloyl Complanatoside B

This protocol outlines a general strategy for the purification of 5'''-O-Feruloyl complanatoside B from the crude extract.

1. Preliminary Purification using Macroporous Resin Column Chromatography:

• Dissolve the crude extract in water.

• Load the aqueous solution onto a pre-equilibrated macroporous resin column (e.g., Diaion HP-20).[5]

• Wash the column with water to remove highly polar impurities.

• Elute the flavonoid glycosides with a stepwise gradient of ethanol in water (e.g., 25%, 50%, 75%, and 95% ethanol).[5]

• Collect the fractions and monitor them by TLC or HPLC to identify the fractions containing 5'''-O-Feruloyl complanatoside B.

• Combine the enriched fractions and concentrate the solvent.

2. Further Purification by Silica (B1680970) Gel Column Chromatography:

• The enriched fraction can be further purified using silica gel column chromatography.

• A suitable mobile phase would typically be a mixture of a non-polar solvent (e.g., chloroform (B151607) or ethyl acetate) and a polar solvent (e.g., methanol), with the polarity gradually increased.

• Again, collect fractions and monitor them by TLC or HPLC.

3. Final Purification by Preparative HPLC:

• For obtaining high-purity 5'''-O-Feruloyl complanatoside B, preparative HPLC is recommended.

• The conditions (column, mobile phase, flow rate) will need to be optimized based on analytical HPLC results. A C18 column is commonly used for the separation of flavonoids.

• The mobile phase is often a gradient of acetonitrile (B52724) or methanol in water, sometimes with a small amount of acid (e.g., formic acid or acetic acid) to improve peak shape.

• Collect the peak corresponding to 5'''-O-Feruloyl complanatoside B.

• Remove the solvent to obtain the purified compound.

Visualizations

Caption: Experimental workflow for the extraction and purification of 5'''-O-Feruloyl complanatoside B.

Caption: Troubleshooting logic for addressing low extraction yield.

References

• 1. Bioactive Flavonoid Glycosides and HPLC and UPLC Quantification of Commercial Astragali Complanati Semen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phcogrev.com [phcogrev.com]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Purifying 5'''-O-Feruloyl complanatoside B

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering challenges in the purification of 5'''-O-Feruloyl complanatoside B.

Frequently Asked Questions (FAQs)

Q1: What is 5'''-O-Feruloyl complanatoside B and what are its basic properties?

5'''-O-Feruloyl complanatoside B is a flavonoid glycoside. It is a derivative of complanatoside B, which is found in Semen Astragali Complanati, a traditional Chinese medicine.[1] The addition of a feruloyl group increases its molecular weight and may alter its polarity compared to the parent compound. Below is a summary of its known properties.

Property	Value	Source
CAS Number	142473-98-1	[2]
Molecular Formula	C43H48O23	[2]
Appearance	Powder or liquid	[2]
Purity (commercial)	>97%	[2]
Solubility	Soluble in DMSO, Pyridine, Methanol (B129727), Ethanol (B145695)	[3]
Storage	Store in a tightly closed container, at 2-8°C for up to 24 months. For solutions, store as aliquots at -20°C for up to two weeks.	[3]

Q2: What are the main challenges in purifying 5'''-O-Feruloyl complanatoside B?

The primary challenges in purifying 5'''-O-Feruloyl complanatoside B stem from its chemical nature as a large, complex flavonoid glycoside. These challenges include:

• High Polarity: The multiple sugar moieties make the compound highly polar, which can lead to poor retention on normal-phase silica (B1680970) gel and tailing peaks.

• Structural Similarity to other Flavonoids: Crude plant extracts contain a multitude of structurally similar flavonoids, making separation difficult.

• Low Abundance: The target compound may be present in low concentrations in the initial extract, requiring efficient enrichment steps.

• Potential for Degradation: Flavonoid glycosides can be susceptible to degradation under harsh pH or high-temperature conditions.

Q3: What are the recommended initial steps for purifying 5'''-O-Feruloyl complanatoside B from a crude plant extract?

A common strategy involves a multi-step approach:

• Extraction: Begin with an extraction using a polar solvent like 70% ethanol or 80% methanol to efficiently extract flavonoid glycosides.[4][5]

• Enrichment: Use macroporous resin column chromatography to remove highly polar compounds (like sugars and salts) and some less polar compounds, thereby enriching the total flavonoid fraction.[4][6]

• Fractionation: Further fractionate the enriched extract using column chromatography (e.g., silica gel or reversed-phase C18) or high-speed counter-current chromatography (HSCCC).[7][8][9]

• Final Purification: Employ preparative High-Performance Liquid Chromatography (prep-HPLC) for the final purification to achieve high purity.[10][11][12]

Troubleshooting Guides

Problem 1: Low yield of total flavonoids after initial extraction and enrichment.

Possible Cause	Suggested Solution
Incomplete Extraction	Optimize the extraction solvent and conditions. Try varying the ethanol or methanol concentration. Increase the extraction time or temperature, but monitor for potential degradation.[13]
Improper Macroporous Resin Selection	Test different types of macroporous resins to find one with optimal adsorption and desorption characteristics for the target compound.[4]
Inefficient Elution from Macroporous Resin	Optimize the elution gradient. After loading the extract, wash with water to remove sugars and then use a stepwise gradient of ethanol (e.g., 10%, 30%, 50%, 70%) to elute fractions with different polarities.[4][6]

Problem 2: Poor separation of 5'''-O-Feruloyl complanatoside B from other flavonoids during column chromatography.

Possible Cause	Suggested Solution
Inappropriate Stationary Phase	If using normal-phase silica gel, the high polarity of the compound may lead to poor separation. Consider using reversed-phase (C18) chromatography, which separates compounds based on hydrophobicity.[9] Another option is Hydrophilic Interaction Liquid Chromatography (HILIC).[9]
Suboptimal Mobile Phase	For silica gel chromatography, a gradient elution with a solvent system like n-hexane-ethyl acetate-methanol-water may be effective.[8] For reversed-phase chromatography, a gradient of methanol-water or acetonitrile-water is commonly used.[11]
Co-elution of Structurally Similar Compounds	High-Speed Counter-Current Chromatography (HSCCC) can be a powerful alternative to traditional column chromatography for separating structurally similar compounds.[8][10][14]

Problem 3: Tailing peaks and low resolution in preparative HPLC.

Possible Cause	Suggested Solution
Column Overload	Reduce the sample amount injected onto the column.
Secondary Interactions with Stationary Phase	Add a small amount of an acid modifier, such as 0.1% trifluoroacetic acid (TFA) or formic acid, to the mobile phase to improve peak shape.[11]
Inappropriate Mobile Phase Composition	Optimize the mobile phase gradient. A shallower gradient can improve the resolution between closely eluting peaks.

Experimental Protocols

Protocol 1: General Extraction and Enrichment of Flavonoid Glycosides

• Extraction: Air-dried and powdered plant material (e.g., Semen Astragali Complanati) is extracted with 70% aqueous ethanol at room temperature.[4] The extraction is typically repeated multiple times to ensure efficiency.

• Concentration: The combined extracts are concentrated under reduced pressure to remove the ethanol.

• Macroporous Resin Chromatography:

  • The aqueous concentrate is loaded onto a pre-treated macroporous resin column (e.g., D101 or D4020).[4]

  • The column is first washed with several bed volumes of water to remove highly polar impurities.

  • A stepwise gradient of aqueous ethanol (e.g., 5%, 30%, 60%) is used for elution.[4] Fractions are collected and analyzed (e.g., by TLC or HPLC) to identify those containing the target compound.

  • The fraction containing the enriched total flavonoids is concentrated for further purification.

Protocol 2: Purification by High-Speed Counter-Current Chromatography (HSCCC)

HSCCC is particularly effective for separating polar compounds like flavonoid glycosides.[8][10][14]

• Solvent System Selection: A suitable two-phase solvent system is crucial. For flavonoid glycosides, systems like n-hexane-ethyl acetate-methanol-water or methyl tert-butyl ether/n-butanol/acetonitrile/water are often used.[8][10] The partition coefficient (K) of the target compound should be between 0.5 and 2 for optimal separation.

• HSCCC Operation:

  • The column is filled with the stationary phase.

  • The mobile phase is then pumped through the column at a specific flow rate while the apparatus is rotating at a set speed (e.g., 850 rpm).[10]

  • Once the system reaches hydrodynamic equilibrium, the sample solution is injected.

  • Fractions are collected and monitored by HPLC to identify the pure compound.

Visualizations

Caption: General workflow for the purification of 5'''-O-Feruloyl complanatoside B.

Caption: Troubleshooting decision tree for poor chromatographic separation.

References

• 1. Complanatoside | CAS#:116183-66-5 | Chemsrc [chemsrc.com]
• 2. 5'''-O-Feruloyl complanatoside B;142473-98-1, CasNo.142473-98-1 Amadis Chemical Co., Ltd. China (Mainland) [amadis.lookchem.com]
• 3. 5'''-O-Feruloyl complanatoside B | CAS:142473-98-1 | Manufacturer ChemFaces [chemfaces.com]
• 4. Preparative Separation and Purification of the Total Flavonoids in Scorzonera austriaca with Macroporous Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Extraction and purification of antioxidative flavonoids from Chionanthus retusa leaf [frontiersin.org]
• 7. benchchem.com [benchchem.com]
• 8. Preparative Isolation and Purification of Five Flavonoid Glycosides and One Benzophenone Galloyl Glycoside from Psidium guajava by High-Speed Counter-Current Chromatography (HSCCC) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. An Efficient Method for the Preparative Isolation and Purification of Flavonoid Glycosides and Caffeoylquinic Acid Derivatives from Leaves of Lonicera japonica Thunb. Using High Speed Counter-Current Chromatography (HSCCC) and Prep-HPLC Guided by DPPH-HPLC Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Preparation of two flavonoid glycosides with unique structures from barley seedlings by membrane separation technology and preparative high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Preparative separation of flavonoid glycosides and flavonoid aglycones from the leaves of Platycladus orientalis by REV-IN and FWD-IN high-speed counter-current chromatography - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Stability of 5'''-O-Feruloyl complanatoside B in Solution

Disclaimer: Detailed public data on the stability of 5'''-O-Feruloyl complanatoside B is limited. This guide is based on general principles of flavonoid and feruloyl glycoside chemistry, information from chemical suppliers, and established analytical methodologies. It is intended to provide guidance for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific issues users might encounter during their experiments with 5'''-O-Feruloyl complanatoside B.

Q1: Why is my compound precipitating out of solution, especially after refrigeration?

A1:

• Possible Cause 1: Low Solubility. Flavonoid glycosides can have limited solubility in aqueous solutions. While solvents like DMSO, methanol, or ethanol (B145695) are recommended for initial stock solutions, further dilution into aqueous buffers can reduce solubility and cause precipitation, especially at lower temperatures.

• Troubleshooting Steps:

  • Verify Solvent Miscibility: Ensure the final concentration of the organic solvent in your aqueous buffer is compatible and does not cause the compound to crash out.

  • Prepare Fresh Dilutions: Prepare working solutions fresh from a stock solution on the day of the experiment whenever possible.

  • Gentle Warming: If precipitation occurs upon removal from cold storage, try gently warming the solution (e.g., to 37°C) and vortexing to redissolve the compound. However, be cautious as heat can accelerate degradation.

  • Consider Co-solvents: For challenging formulations, the use of co-solvents or solubility enhancers may be necessary, but these must be validated for compatibility with your experimental system.

Q2: My analytical results show unexpectedly rapid degradation of the compound. What could be the cause?

A2:

• Possible Cause 1: pH Instability. The ester linkage of the feruloyl group and the glycosidic bonds are susceptible to hydrolysis under acidic or alkaline conditions. Many flavonoids are particularly unstable at pH values above 7.

• Possible Cause 2: Temperature Sensitivity. Elevated temperatures used in some experimental setups can accelerate the degradation of thermally labile compounds like complex glycosides.

• Possible Cause 3: Oxidative Degradation. Phenolic compounds are prone to oxidation, which can be catalyzed by exposure to air (oxygen), light, or the presence of metal ions in the buffer.

• Troubleshooting Steps:

  • Control pH: Ensure your buffers are freshly prepared and the pH is stable throughout the experiment. For screening purposes, conduct a preliminary pH stability study (e.g., pH 3, 5, 7.4, 9).

  • Minimize Heat Exposure: Avoid prolonged exposure to high temperatures. If heating is necessary, use the lowest effective temperature for the shortest possible time.

  • Protect from Light and Air: Prepare solutions in amber vials and consider purging solutions with an inert gas (like nitrogen or argon) to minimize oxidative degradation.

  • Use High-Purity Reagents: Use high-purity water and reagents to avoid contamination with metal ions that can catalyze oxidation. Consider adding a chelating agent like EDTA to your buffers if metal ion contamination is suspected.

Q3: I am observing significant variability in stability data between different batches of the compound.

A3:

• Possible Cause 1: Inconsistent Material Quality. Natural products can have inherent batch-to-batch variability in purity and the presence of minor components that may affect stability.

• Possible Cause 2: Inconsistent Solution Preparation. Minor variations in preparing solutions (e.g., final pH, solvent concentration, handling time) can lead to different stability outcomes.

• Troubleshooting Steps:

  • Quality Control: Perform an initial quality check (e.g., HPLC purity analysis, LC-MS identity confirmation) on each new batch of the compound.

  • Standardize Protocols: Use a detailed and consistent Standard Operating Procedure (SOP) for solution preparation, including precise measurements of solvents, buffer components, and pH adjustments.

  • Internal Standard: Use an internal standard during analytical measurements to account for variations in sample injection and processing.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving 5'''-O-Feruloyl complanatoside B?

A1: Based on supplier information, recommended solvents include DMSO, pyridine, methanol, and ethanol. For biological assays, DMSO is commonly used for stock solutions, which are then diluted into aqueous media. Ensure the final DMSO concentration is low enough to not affect the experimental results.

Q2: What are the recommended storage conditions?

A2:

• Solid Compound: For long-term storage, keep the solid compound in a tightly sealed container at -20°C.

• Stock Solutions: Prepare stock solutions and store them as aliquots in tightly sealed vials at -20°C. Supplier data suggests these solutions are generally usable for up to two weeks. It is always best to prepare solutions fresh on the day of use if possible.

Q3: How should I handle the compound upon receiving it and before use?

A3:

• The product may have been disturbed during shipping. Gently tap the vial to ensure all the powder is at the bottom.

• Before opening, allow the vial to equilibrate to room temperature for at least one hour. This prevents condensation from forming inside the vial, which could introduce moisture and promote degradation.

Q4: Is 5'''-O-Feruloyl complanatoside B sensitive to light?

A4: Flavonoids and ferulic acid derivatives are often sensitive to UV and visible light. It is a standard good practice to protect solutions from light by using amber vials or wrapping containers in aluminum foil and minimizing exposure during handling.

Data Presentation

Table 1: Recommended Storage and Handling of 5'''-O-Feruloyl complanatoside B

Form	Storage Condition	Recommended Duration	Handling Notes
Solid	-20°C, desiccate	Up to 24 months	Keep container tightly sealed.
Stock Solution	-20°C	Up to 2 weeks	Aliquot to avoid freeze-thaw cycles. Allow to reach room temperature before opening.

Data compiled from general recommendations by chemical suppliers.

Table 2: General Factors Influencing the Stability of Flavonoid and Feruloyl Glycosides

Factor	Effect on Stability	Recommendations
pH	Ester and glycosidic bonds are prone to hydrolysis. Stability is often greatest in slightly acidic conditions (pH 4-6). Degradation accelerates in alkaline conditions (>pH 7).	Buffer solutions to maintain a stable pH. Conduct experiments at the lowest feasible pH. Avoid strongly basic conditions.
Temperature	Higher temperatures increase the rate of hydrolysis and oxidation.	Store solutions at low temperatures (-20°C or -80°C). Minimize exposure to heat during experiments.
Light	UV and visible light can induce photodegradation and oxidation.	Use amber glassware or light-blocking containers. Minimize exposure of solutions to direct light.
Oxygen	The phenolic rings are susceptible to oxidation, leading to degradation.	Prepare solutions with de-gassed solvents. Consider purging with inert gas (N₂ or Ar). Keep containers tightly sealed.
Solvent	Protic solvents (water, methanol) can participate in hydrolysis. The purity of the solvent is critical.	Use high-purity (e.g., HPLC grade) solvents. Be aware of potential degradation in aqueous media over time.
Metal Ions	Trace metal ions (e.g., Fe³⁺, Cu²⁺) can catalyze oxidative degradation.	Use high-purity reagents and glassware. Consider adding a chelating agent (e.g., EDTA) to buffers.

Experimental Protocols

Protocol: General Method for Assessing Compound Stability by HPLC-UV

This protocol provides a framework for determining the stability of 5'''-O-Feruloyl complanatoside B in a specific solution.

• Preparation of Stock Solution:

  • Accurately weigh the compound and dissolve it in a suitable solvent (e.g., DMSO) to prepare a concentrated stock solution (e.g., 10 mM).

• Preparation of Test Solutions:

  • Dilute the stock solution into the desired test buffer (e.g., phosphate-buffered saline, pH 7.4) to a final concentration suitable for HPLC analysis (e.g., 50 µM).

  • Prepare a sufficient volume for all time points.

  • Divide the solution into separate, tightly sealed amber vials for each time point and storage condition.

• Incubation and Sampling:

  • Store the vials under the desired conditions (e.g., 4°C, 25°C, 37°C).

  • At each designated time point (e.g., 0, 1, 2, 4, 8, 24 hours), remove one vial from each condition.

  • If necessary, quench any reaction by adding a strong solvent (like acetonitrile (B52724) or methanol) or by freezing immediately at -80°C until analysis.

• HPLC Analysis:

  • System: A standard HPLC system with a UV/PDA detector and a C18 reversed-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) is a common starting point for flavonoids.

  • Example Gradient:

    • 0-5 min: 10% B

    • 5-25 min: 10% to 60% B

    • 25-30 min: 60% to 90% B

    • 30-35 min: Hold at 90% B

    • 35-40 min: Return to 10% B and equilibrate.

  • Detection: Monitor at a wavelength appropriate for the compound's UV absorbance maximum (e.g., around 280 nm and 320 nm for flavonoids with feruloyl groups).

  • Analysis: Inject the sample from each time point. Record the peak area of the parent compound.

• Data Analysis:

  • Calculate the percentage of the compound remaining at each time point relative to the initial time point (T=0).

  • Plot the percentage remaining versus time to determine the degradation kinetics.

Visualizations

Technical Support Center: Analysis of 5'''-O-Feruloyl complanatoside B by HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the High-Performance Liquid Chromatography (HPLC) analysis of 5'''-O-Feruloyl complanatoside B. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the HPLC analysis of 5'''-O-Feruloyl complanatoside B and related flavonoid glycosides.

Q1: What are the basic chemical properties of 5'''-O-Feruloyl complanatoside B relevant to HPLC analysis?

A1: Understanding the physicochemical properties of 5'''-O-Feruloyl complanatoside B is crucial for method development. It is a flavonoid glycoside with a relatively high molecular weight and polarity due to the sugar moieties, further modified by a feruloyl group.

Property	Value
Molecular Formula	C43H48O23
Molecular Weight	932.8 g/mol
Solubility	Soluble in DMSO, Pyridine, Methanol (B129727), Ethanol.

This information suggests that a reversed-phase HPLC method with a polar mobile phase (e.g., water/acetonitrile (B52724) or water/methanol mixtures) would be a suitable starting point.

Q2: I am not seeing any peaks, or the peak for 5'''-O-Feruloyl complanatoside B is very small. What should I check?

A2: This issue can stem from several factors, from sample preparation to instrument settings. Follow this logical troubleshooting workflow:

Caption: Troubleshooting workflow for no or small peak detection.

Q3: My peaks are tailing. How can I improve the peak shape?

A3: Peak tailing is a common issue when analyzing polar compounds like flavonoids on silica-based C18 columns. It is often caused by secondary interactions between the analyte and free silanol (B1196071) groups on the stationary phase.

• Acidify the Mobile Phase: Add a small amount of acid, such as 0.1% formic acid or acetic acid, to both mobile phase A (aqueous) and B (organic). This suppresses the ionization of silanol groups, reducing unwanted interactions.

• Check for Column Overload: Injecting a sample that is too concentrated can lead to peak tailing. Try diluting your sample or reducing the injection volume.

• Use a High-Purity, End-Capped Column: Modern HPLC columns with high-purity silica (B1680970) and thorough end-capping have fewer active silanol sites, which minimizes peak tailing.

• Optimize Temperature: Increasing the column temperature (e.g., to 30-40 °C) can sometimes improve peak symmetry by reducing mobile phase viscosity and enhancing mass transfer.

Q4: I am having trouble separating 5'''-O-Feruloyl complanatoside B from other components in my sample (poor resolution). What can I do?

A4: Poor resolution can be addressed by optimizing several chromatographic parameters.

• Adjust Mobile Phase Composition:

  • Gradient Slope: If using a gradient, make it shallower (i.e., increase the gradient time or decrease the rate of change in the organic solvent percentage). This gives analytes more time to interact with the stationary phase, often improving separation.

  • Organic Solvent: Try switching from acetonitrile to methanol or vice versa. These solvents have different selectivities and may resolve co-eluting peaks.

• Lower the Flow Rate: Reducing the flow rate can increase the interaction time with the stationary phase and improve the separation of closely eluting compounds.

• Increase Column Temperature: A moderate increase in temperature can sometimes enhance resolution. However, excessively high temperatures may have the opposite effect.

• Check Column Health: An old or contaminated column can lead to peak broadening and loss of resolution.

Q5: The retention time for my analyte is shifting between injections. What is causing this?

A5: Fluctuating retention times can compromise the reliability of your results. The most common causes are:

• Inadequate Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection, especially when running a gradient. A stable baseline is a good indicator of equilibration.

• Mobile Phase Instability: If your mobile phase contains buffers, ensure they are within their effective pH range. Also, prevent the evaporation of the more volatile organic solvent by keeping the solvent reservoirs capped.

• Temperature Fluctuations: Use a column oven to maintain a constant temperature and avoid drifts due to changes in the ambient lab temperature.

• Pump Issues: Inconsistent flow from the HPLC pump will directly affect retention times. Check for leaks and ensure the pump is properly primed and maintained.

Experimental Protocol: HPLC Analysis of 5'''-O-Feruloyl complanatoside B

This protocol is a recommended starting point based on methods for similar flavonoid glycosides. Optimization may be required for your specific sample matrix and HPLC system.

1. Instrumentation and Columns

• HPLC System: A system with a binary pump, autosampler, column oven, and a Photodiode Array (PDA) detector is recommended.

• Column: A high-purity, end-capped C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good initial choice.

2. Reagents and Solvents

• Mobile Phase A: HPLC-grade water with 0.1% (v/v) formic acid.

• Mobile Phase B: HPLC-grade acetonitrile or methanol with 0.1% (v/v) formic acid.

• Sample Solvent: A mixture of the initial mobile phase conditions (e.g., 85:15 Water:Acetonitrile) is ideal. If solubility is an issue, methanol can be used, but ensure the injection volume is small to avoid peak distortion.

3. Chromatographic Conditions

Parameter	Recommended Condition
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	5-20 µL
Detection	PDA detector scanning from 190-400 nm. Monitor at a specific wavelength if the UV maximum is known. Since the specific λmax for 5'''-O-Feruloyl complanatoside B is not readily available, monitoring around 256 nm (for the flavonoid backbone) and 320-330 nm (for the feruloyl moiety) is recommended.
Gradient Program	See table below.

Recommended Gradient Program:

Time (minutes)	% Mobile Phase A (Water + 0.1% Formic Acid)	% Mobile Phase B (Acetonitrile + 0.1% Formic Acid)
0.0	85	15
20.0	55	45
25.0	5	95
30.0	5	95
30.1	85	15
35.0	85	15

4. Sample Preparation

• Accurately weigh and dissolve the sample containing 5'''-O-Feruloyl complanatoside B in the sample solvent to a known concentration.

• Use sonication if necessary to ensure complete dissolution.

• Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter that could clog the column.

Visualization of Method Development Logic

The following diagram illustrates the logical relationships in optimizing an HPLC method for complex flavonoid analysis.

Caption: Logical workflow for HPLC method development and optimization.

"optimizing cell-based assays for 5'''-O-Feruloyl complanatoside B"

Welcome to the technical support center for optimizing cell-based assays using 5'''-O-Feruloyl complanatoside B. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is 5'''-O-Feruloyl complanatoside B and what are its expected cellular effects?

A1: 5'''-O-Feruloyl complanatoside B is a flavonoid glycoside isolated from Astragali Semen, the seeds of Astragalus Complanatus.[1][2][3] Flavonoids as a class are known to be involved in modulating various cellular processes. While the specific mechanism of this compound is still under investigation, related natural compounds are often studied for their potential to influence cell viability, apoptosis, and inflammation-related signaling pathways.[4][5] Therefore, common starting points for investigation include assays for cytotoxicity and apoptosis in relevant cell lines.

Q2: Which cell-based assays are most appropriate for initial screening of 5'''-O-Feruloyl complanatoside B?

A2: For initial characterization, a tiered approach is recommended:

• Cell Viability/Cytotoxicity Assays: Assays like the MTT, XTT, or resazurin (B115843) reduction assay are excellent for determining the compound's effect on cell proliferation and metabolic activity.[6][7] These help establish a dose-response curve and determine the IC50 (half-maximal inhibitory concentration).

• Apoptosis Assays: If cytotoxicity is observed, follow-up assays are crucial to determine the mechanism of cell death. Key assays include Annexin V/Propidium Iodide (PI) staining to differentiate between early apoptosis, late apoptosis, and necrosis,[8][9] and caspase activity assays (e.g., Caspase-3/7) to confirm the involvement of apoptotic pathways.[10][11]

Q3: I am not observing any significant effect of the compound on my cells. What are the common initial troubleshooting steps?

A3: If you do not observe a cellular response, consider the following:

• Compound Solubility: 5'''-O-Feruloyl complanatoside B may have limited aqueous solubility. Ensure it is fully dissolved in a suitable solvent (e.g., DMSO) before diluting it in culture medium. The final solvent concentration should be non-toxic to the cells (typically ≤ 0.5%).

• Concentration Range: The effective concentration may be outside your tested range. It is advisable to test a broad range of concentrations (e.g., from nanomolar to high micromolar) in your initial experiments.

• Incubation Time: The compound may require a longer incubation period to exert its effects. Consider performing a time-course experiment (e.g., 24, 48, 72 hours).

• Cell Line Specificity: The response to the compound can be highly cell-line dependent. The target signaling pathways may not be active or relevant in the cell line you are using.

Q4: My cell viability assay results are inconsistent. What should I check?

A4: Inconsistency in cell-based assays can arise from several factors. Key areas to check include cell seeding density, reagent stability, and proper mixing.[12][13] For natural products like flavonoids, direct interference with the assay chemistry is a known issue.[14] See the detailed troubleshooting guide for the MTT assay below for more specific advice.

Troubleshooting Guides

Guide 1: MTT Cell Viability Assay

Problem / Question	Possible Cause	Recommended Solution
Q: My untreated control wells have low absorbance values.	1. Low cell number. 2. Reduced metabolic activity of cells. 3. Insufficient incubation with MTT reagent.	1. Optimize cell seeding density. Ensure you are in the linear range of the assay for your cell line.[6] 2. Use healthy, log-phase cells. Avoid using cells that are over-confluent.[15] 3. Increase MTT incubation time (e.g., from 2 to 4 hours), but avoid over-incubation which can be toxic.
Q: I suspect the compound is interfering with the MTT assay, leading to false-positive results.	Natural compounds, particularly those with antioxidant properties, can directly reduce the MTT tetrazolium salt to formazan (B1609692) in a cell-free system.[14]	Perform a cell-free control: Add 5'''-O-Feruloyl complanatoside B at your highest concentration to culture medium without cells. Add MTT and the solubilizing agent as you would in the experiment. A significant color change indicates direct chemical reduction and interference.[14] If interference is confirmed, consider an alternative viability assay like the neutral red uptake assay.[16]
Q: The absorbance values are highly variable across replicate wells.	1. Uneven cell plating. 2. Incomplete formazan crystal solubilization. 3. Evaporation from wells on the edge of the plate ("edge effect").	1. Ensure a single-cell suspension before plating. After plating, let the plate sit at room temperature for 15-20 minutes before moving to the incubator to allow even settling.[17] 2. After adding the solubilizing solution (e.g., DMSO or SDS-HCl), ensure all formazan crystals are dissolved by pipetting up and down or using a plate shaker.[7] 3. Do not use the outer wells of the 96-well plate for experimental samples. Fill them with sterile PBS or media to minimize evaporation from adjacent wells.[17]

Guide 2: Annexin V / PI Apoptosis Assay

Problem / Question	Possible Cause	Recommended Solution
Q: There is high background staining in my negative (untreated) control cells.	1. Over-trypsinization or harsh cell handling causing membrane damage.[15] 2. Cells were overgrown or unhealthy, leading to spontaneous apoptosis.[18] 3. Inadequate washing steps.	1. Use a gentle dissociation reagent like Accutase or reduce trypsinization time. Handle cells gently during centrifugation and resuspension.[18] 2. Use cells from a healthy, sub-confluent culture. 3. Ensure washing steps are performed correctly to remove unbound antibody.
Q: The Annexin V signal is weak or absent in my positive control/treated sample.	1. Insufficient drug concentration or treatment time. 2. Reagents (Annexin V, PI, binding buffer) have expired or were stored improperly.[9] 3. Loss of apoptotic cells (especially floating cells) during harvesting.	1. Perform a dose-response and time-course experiment to find the optimal conditions for inducing apoptosis. 2. Always use fresh reagents and run a known positive control to validate the kit's functionality.[18] 3. When harvesting adherent cells, always collect the supernatant (culture medium) as it contains floating apoptotic cells. Combine this with the trypsinized adherent cells.[15]
Q: Most of my cells are Annexin V positive and PI positive, even at early time points.	The treatment may be causing rapid cell death and necrosis rather than apoptosis, or you are observing late-stage apoptosis.[8]	1. Reduce the concentration of 5'''-O-Feruloyl complanatoside B. 2. Shorten the incubation time to capture the early apoptotic phase (Annexin V positive, PI negative).[8]
Q: My cell populations are not well-separated in the flow cytometry plot.	Incorrect fluorescence compensation settings.	Set compensation correctly: Use single-stained controls (one with only Annexin V-FITC and one with only PI) to adjust compensation and prevent spectral overlap between the green (FITC) and red (PI) channels.[18]

Experimental Protocols & Data Presentation

Protocol 1: Cell Viability Assessment using MTT Assay

• Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of 5'''-O-Feruloyl complanatoside B in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only controls. Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[14]

• Formazan Solubilization: Carefully remove the medium. Add 100 µL of a solubilizing solution (e.g., DMSO or 10% SDS in 0.01 N HCl) to each well.[14]

• Data Acquisition: Place the plate on a shaker for 15 minutes to fully dissolve the formazan crystals. Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 2: Apoptosis Detection by Annexin V-FITC and PI Staining

• Cell Culture and Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of 5'''-O-Feruloyl complanatoside B for the appropriate time. Include positive and negative controls.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, wash with PBS and detach using a gentle method. Centrifuge the combined cell suspension at 300 x g for 5 minutes.[15]

• Washing: Discard the supernatant and wash the cells once with cold PBS. Centrifuge again.

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.[15]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[15]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples by flow cytometry within one hour.[18] Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.[8]

Protocol 3: Caspase-3/7 Activity Assay (Fluorometric)

• Cell Lysis: After treatment, lyse the cells using a chilled cell lysis buffer provided with the assay kit. Incubate on ice for 10 minutes.[10]

• Lysate Preparation: Centrifuge the lysates to pellet cell debris. Transfer the supernatant (containing the protein lysate) to a new tube.

• Assay Reaction: In a black 96-well plate, add your cell lysate to wells containing the reaction buffer and the caspase-3 substrate (e.g., Ac-DEVD-AMC).[19]

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.[10]

• Measurement: Read the fluorescence using a microplate reader with excitation at ~380 nm and emission at ~440 nm.[20] The fluorescence intensity is proportional to the caspase-3 activity.

Data Presentation Tables

Use the following tables to structure and compare your quantitative data.

Table 1: Dose-Response of 5'''-O-Feruloyl complanatoside B on Cell Viability

Concentration (µM)	% Viability (24h)	% Viability (48h)	% Viability (72h)
0 (Vehicle)	100	100	100
1
5
10
25
50
100
IC50 (µM)

Table 2: Quantification of Apoptosis by Annexin V/PI Staining

Treatment	% Viable Cells (Annexin V- / PI-)	% Early Apoptotic (Annexin V+ / PI-)	% Late Apoptotic/Necrotic (Annexin V+ / PI+)
Untreated Control
Vehicle Control
Compound (Low Conc.)
Compound (High Conc.)
Positive Control

Visualizations: Workflows and Pathways

Caption: General troubleshooting workflow for cell-based assays.

Caption: Step-by-step workflow for the Annexin V/PI apoptosis assay.

Caption: A hypothetical PI3K/Akt pathway potentially modulated by a flavonoid.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The Signaling Pathways and Targets of Natural Compounds from Traditional Chinese Medicine in Treating Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Regulatory Effects and the Signaling Pathways of Natural Bioactive Compounds on Ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of the tetrazolium dye (MTT) colorimetric assay for cellular growth and viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 9. bosterbio.com [bosterbio.com]
• 10. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. mpbio.com [mpbio.com]
• 12. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.sg]
• 13. Troubleshooting Cell-based Assays - Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis - Eppendorf South Asia Pacific [eppendorf.com]
• 14. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. turkjps.org [turkjps.org]
• 17. marinbio.com [marinbio.com]
• 18. yeasenbio.com [yeasenbio.com]
• 19. media.cellsignal.com [media.cellsignal.com]
• 20. Measuring Caspase Activity Using a Fluorometric Assay or Flow Cytometry [jove.com]

"overcoming low solubility of 5'''-O-Feruloyl complanatoside B"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the low aqueous solubility of 5'''-O-Feruloyl complanatoside B.

Frequently Asked Questions (FAQs)

Q1: What is 5'''-O-Feruloyl complanatoside B and why is its solubility a concern?

A1: 5'''-O-Feruloyl complanatoside B is a flavonoid glycoside. Like many polyphenolic compounds, it exhibits poor water solubility, which can significantly hinder its bioavailability and limit its therapeutic potential in preclinical and clinical studies. Overcoming this challenge is crucial for accurate in vitro testing and effective in vivo delivery.

Q2: What are the known solvents for 5'''-O-Feruloyl complanatoside B?

A2: Based on available data, 5'''-O-Feruloyl complanatoside B is soluble in dimethyl sulfoxide (B87167) (DMSO), pyridine, methanol (B129727), and ethanol.[1][2][3] However, it is reported to be insoluble in water and ethanol[4]. The use of organic solvents like DMSO is common for preparing stock solutions, but their concentration must be minimized in biological assays to avoid toxicity.

Q3: What general strategies can be employed to improve the aqueous solubility of flavonoid glycosides like 5'''-O-Feruloyl complanatoside B?

A3: Several techniques can be used to enhance the solubility of poorly soluble flavonoids.[5] These include:

• pH adjustment: Increasing the pH can deprotonate phenolic hydroxyl groups, leading to the formation of more soluble phenolate (B1203915) ions.[6]

• Co-solvents: Using a mixture of water and a water-miscible organic solvent can increase solubility.[7]

• Complexation: Encapsulating the compound within molecules like cyclodextrins can improve its aqueous solubility.[8]

• Nanoparticle formulation: Reducing particle size to the nano-scale can increase the surface area and dissolution rate.[9]

• Solid dispersions: Dispersing the compound in a solid polymer matrix can enhance its dissolution.[9]

Q4: How does the feruloyl group affect the solubility of the molecule?

A4: The feruloyl group, an ester of ferulic acid, adds a hydrophobic component to the molecule. While the glycoside portions of the molecule enhance water solubility compared to the aglycone, the feruloyl group can counteract this effect to some extent. Ferulic acid itself has limited water solubility.[10]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Precipitation of 5'''-O-Feruloyl complanatoside B upon dilution of DMSO stock in aqueous buffer.	Solvent Shock: The compound is crashing out of solution as the percentage of the organic co-solvent (DMSO) decreases rapidly.	1. Optimize DMSO Concentration: Ensure the final DMSO concentration in your assay is as low as possible (typically <0.5%) and validate this concentration for cell toxicity. 2. Serial Dilutions: Perform serial dilutions in a mixed solvent system (e.g., 50:50 DMSO:buffer) before the final dilution into the aqueous assay medium. 3. Gentle Warming: Gently warm the aqueous buffer (e.g., to 37°C) before adding the compound stock solution.
Inconsistent results or poor reproducibility in biological assays.	Incomplete Solubilization: The compound may not be fully dissolved in the initial stock solution or may be precipitating during intermediate steps.	1. Ensure Complete Dissolution: Use sonication or gentle warming to ensure the compound is fully dissolved in the DMSO stock. 2. Fresh Preparations: Prepare solutions fresh for each experiment, as freeze-thaw cycles can promote precipitation.[11] 3. Visual Inspection: Visually inspect all solutions for any signs of precipitation before use.
Low bioavailability observed in in vivo studies despite in vitro activity.	Poor Aqueous Solubility in GI Tract: The compound is not dissolving sufficiently in the gastrointestinal fluids for absorption.	1. Formulation Strategies: Consider advanced formulation strategies such as complexation with cyclodextrins or creating a solid dispersion to improve oral bioavailability.[8][9] 2. pH-Adjusted Drinking Water: For preclinical animal studies, dissolving the compound in slightly alkaline water may improve absorption, but stability at this pH must be verified.

Data Presentation

Table 1: Illustrative Example of pH Effect on Flavonoid Glycoside Solubility

This table presents representative data for a generic flavonoid glycoside to illustrate the potential impact of pH on solubility. Actual values for 5'''-O-Feruloyl complanatoside B may vary and require experimental determination.

pH	Solubility (µg/mL)	Fold Increase (vs. pH 5.0)
5.0	5	1.0
6.0	15	3.0
7.0	50	10.0
7.4	120	24.0
8.0	350	70.0

Table 2: Example of Solubility Enhancement using Co-solvents and Cyclodextrin

This table provides an illustrative comparison of different methods for enhancing flavonoid solubility. Experimental validation is required for 5'''-O-Feruloyl complanatoside B.

Method	Aqueous System	Solubility (µg/mL)	Fold Increase
Control	Water	2	1
Co-solvent	10% Ethanol in Water	25	12.5
Co-solvent	20% Polyethylene Glycol 400 (PEG 400) in Water	80	40
Complexation	2% Hydroxypropyl-β-cyclodextrin (HP-β-CD) in Water	250	125

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of 5'''-O-Feruloyl complanatoside B powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the required volume of high-purity, anhydrous DMSO to achieve the target concentration (e.g., 10-50 mM).

• Dissolution: Vortex the solution vigorously. If necessary, sonicate in a water bath for 5-10 minutes or warm gently to 37°C until the solid is completely dissolved.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[11] It is recommended to use the solution within two weeks if stored at -20°C.[2]

Protocol 2: Enhancing Aqueous Solubility via pH Adjustment

• pH-Solubility Profile (Optional but Recommended): Prepare a series of buffers with varying pH values (e.g., pH 6.0, 6.5, 7.0, 7.4, 8.0). Add an excess amount of 5'''-O-Feruloyl complanatoside B to each buffer, equilibrate (e.g., by shaking for 24 hours), centrifuge, and measure the concentration of the supernatant to determine solubility at each pH.

• Preparation of Working Solution: a. Prepare your final assay buffer at the desired, slightly alkaline pH (e.g., pH 7.4 - 8.0), ensuring all assay components are stable at this pH. b. Prepare a high-concentration stock of 5'''-O-Feruloyl complanatoside B in DMSO (as per Protocol 1). c. Perform serial dilutions of the DMSO stock in the pH-adjusted buffer. Add the stock solution dropwise while vortexing to prevent localized high concentrations and subsequent precipitation. d. Ensure the final DMSO concentration remains below the toxicity limit for your specific assay (e.g., <0.5%).

Protocol 3: Solubility Enhancement using Hydroxypropyl-β-cyclodextrin (HP-β-CD) Complexation

• Molar Ratio Calculation: Determine the desired molar ratio of 5'''-O-Feruloyl complanatoside B to HP-β-CD (common starting ratios are 1:1 and 1:2).

• Cyclodextrin Solution Preparation: Dissolve the calculated amount of HP-β-CD in deionized water with constant stirring. Gentle warming may be necessary.

• Compound Solution Preparation: In a separate container, dissolve the 5'''-O-Feruloyl complanatoside B in a minimal amount of a suitable organic solvent (e.g., methanol or ethanol).[2]

• Mixing: Slowly add the compound solution dropwise to the aqueous HP-β-CD solution under continuous stirring.

• Equilibration: Seal the container and stir the mixture at room temperature for 24-48 hours, protected from light, to facilitate the formation of the inclusion complex.

• Solvent Removal: Remove the organic solvent using a rotary evaporator or by lyophilization (freeze-drying) to obtain a solid powder of the complex.

• Reconstitution: The resulting powder can be reconstituted in an aqueous buffer for your experiments.

Visualizations

Caption: Experimental workflow for enhancing compound solubility.

Caption: Hypothetical anti-inflammatory signaling pathway.

References

• 1. 5'''-O-Feruloyl complanatoside B supplier | CAS 142473-98-1 | AOBIOUS [aobious.com]
• 2. 5'''-O-Feruloyl complanatoside B | CAS:142473-98-1 | Manufacturer ChemFaces [chemfaces.com]
• 3. 5'''-O-Feruloyl complanatoside B supplier | CAS 142473-98-1 | AOBIOUS [aobious.com]
• 4. apexbt.com [apexbt.com]
• 5. Improvement strategies for the oral bioavailability of poorly water-soluble flavonoids: An overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Ferulic acid - Wikipedia [en.wikipedia.org]
• 11. medchemexpress.com [medchemexpress.com]

Technical Support Center: UPLC-MS/MS Analysis of 5'''-O-Feruloyl Complanatoside B

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the development and refinement of a UPLC-MS/MS method for the quantification of 5'''-O-Feruloyl complanatoside B.

Troubleshooting Guide

Encountering issues during method development is common. The following table outlines potential problems, their likely causes, and recommended solutions to systematically troubleshoot your UPLC-MS/MS analysis of 5'''-O-Feruloyl complanatoside B.

Problem	Potential Cause(s)	Recommended Solution(s)
Chromatography Issues
Poor Peak Shape (Tailing or Fronting)	- Column Overload: Injecting too concentrated a sample. - Inappropriate Mobile Phase pH: Can affect the ionization state of the analyte. - Column Contamination or Degradation: Buildup of matrix components or loss of stationary phase. - Secondary Interactions: Analyte interacting with active sites on the column.	- Dilute the sample or reduce injection volume. - Adjust the pH of the mobile phase; for flavonoids, acidic conditions (e.g., 0.1% formic acid) are common.[1][2] - Flush the column with a strong solvent or replace the column. - Use a mobile phase additive that can mask active sites, or try a different column chemistry.
Inconsistent Retention Times	- Pump Malfunction: Inconsistent mobile phase composition or flow rate.[3] - Column Temperature Fluctuations: Lack of a stable column oven temperature. - Air Bubbles in the System: Can cause pressure and flow rate fluctuations. - Column Equilibration: Insufficient time for the column to equilibrate between injections.	- Check pump seals and degas mobile phases. Run flow rate and gradient proportioning tests. - Ensure the column oven is set to a stable temperature (e.g., 40°C).[2] - Purge the pump and ensure all lines are free of air. - Increase the equilibration time in your gradient program.
High Backpressure	- Column Frit Blockage: Particulate matter from the sample or system has clogged the column inlet frit.[4] - Precipitation in the System: Mobile phase incompatibility or sample precipitation. - Tubing Blockage: Obstruction in the lines between the injector and the column.	- Use an in-line filter and ensure samples are properly filtered or centrifuged.[4] Reverse-flush the column if recommended by the manufacturer. - Ensure mobile phase components are miscible and that the sample is soluble in the mobile phase. - Systematically disconnect fittings to isolate the source of the blockage.[4]
Mass Spectrometry Issues
Low or No Signal	- Incorrect MS Parameters: Suboptimal ionization voltage, gas flows, or temperatures. - Ion Suppression/Enhancement: Co-eluting matrix components interfering with ionization.[5][6] - Incorrect MRM Transitions: Precursor or product ions are not correctly defined. - Source Contamination: Buildup on the ESI probe or orifice.	- Optimize source parameters using a tuning solution of the analyte. - Improve sample cleanup (e.g., using SPE). Adjust chromatography to separate the analyte from interfering compounds.[5] - Infuse the analyte and perform a product ion scan to identify the most abundant and stable fragments. - Clean the ion source according to the manufacturer's instructions.
Unstable Signal/High Noise	- Dirty Ion Source: As above. - Inconsistent Spray: Suboptimal ESI probe positioning or mobile phase composition. - Electronic Noise: Issues with the detector or electronics. - Mobile Phase Contamination: Impurities in the solvents or additives.[7]	- Clean the ion source. - Adjust the ESI probe position. Ensure a steady, fine mist is generated. - Contact the instrument service engineer. - Use high-purity, LC-MS grade solvents and additives.[7] Prepare fresh mobile phases daily.
Inaccurate Quantification	- Matrix Effects: Ion suppression or enhancement affecting the analyte and internal standard differently.[5][6] - Poor Linearity: Calibration curve does not cover the appropriate concentration range. - Sample Degradation: Analyte is not stable in the sample solvent or during storage. - Inaccurate Standard Preparation: Errors in weighing or diluting standards.	- Use a stable isotope-labeled internal standard if available, or a structural analog. Perform a matrix effect study. - Prepare a calibration curve that brackets the expected sample concentrations. - Perform stability tests at different temperatures and in different solvents. - Re-prepare standards carefully. Use a calibrated balance and pipettes.

Frequently Asked Questions (FAQs)

Q1: What are the best starting conditions for UPLC separation of 5'''-O-Feruloyl complanatoside B?

A1: For flavonoid glycosides like 5'''-O-Feruloyl complanatoside B, a reversed-phase separation on a C18 column is a good starting point.[2][8]

• Column: A sub-2 µm particle size C18 column (e.g., Acquity UPLC BEH C18, 2.1 x 50-100 mm, 1.7 µm) is recommended for high resolution.[2][8]

• Mobile Phase:

  • A: Water with 0.1% formic acid.[1][2]

  • B: Acetonitrile (B52724) with 0.1% formic acid.[2] The formic acid helps to protonate the molecule, improving peak shape and ionization efficiency.

• Gradient: A linear gradient from a low to a high percentage of acetonitrile is typically effective. A starting point could be: 5-95% B over 10-15 minutes.[8]

• Flow Rate: For a 2.1 mm ID column, a flow rate of 0.3-0.4 mL/min is common.

• Column Temperature: Maintaining a constant temperature, for example, at 40°C, ensures retention time stability.[2]

Q2: How do I determine the correct MRM transitions for 5'''-O-Feruloyl complanatoside B?

A2: The process involves identifying the precursor ion and then its most stable and abundant product ions.

• Determine the Precursor Ion: First, find the molecular weight of 5'''-O-Feruloyl complanatoside B. Infuse a standard solution into the mass spectrometer in full scan mode to find its protonated molecule [M+H]⁺ or deprotonated molecule [M-H]⁻. Flavonoids and phenolic acids often ionize well in negative ion mode (ESI-).[9]

• Identify Product Ions: Perform a product ion scan (or fragmentation scan) on the selected precursor ion. The collision-induced dissociation (CID) will break the molecule apart. For a feruloyl glycoside, characteristic losses include the feruloyl group and sugar moieties.[10][11] For example, a common fragment for ferulic acid itself is m/z 193 in negative mode.[11]

• Select MRM Transitions: Choose the most intense and specific precursor-to-product ion transitions for quantification (quantifier) and a second one for confirmation (qualifier).

Q3: What type of sample preparation is recommended for plant extracts containing 5'''-O-Feruloyl complanatoside B?

A3: A standard approach for extracting flavonoids from dried plant material involves solvent extraction followed by cleanup.[1]

• Extraction: Homogenize the powdered plant material and extract with a solvent like 60-80% methanol (B129727) in water.[1] Sonication or shaking can improve extraction efficiency.

• Centrifugation/Filtration: Centrifuge the extract to pellet solid material, then filter the supernatant through a 0.22 µm filter to remove particulates that could clog the UPLC system.

• Solid-Phase Extraction (SPE) (Optional): For complex matrices, SPE can be used to clean up the sample and reduce matrix effects. A C18 or polymeric reversed-phase sorbent is often suitable for flavonoids.

Q4: My baseline is noisy and drifting during the gradient. What could be the cause?

A4: A noisy or drifting baseline in a gradient run is often related to the mobile phase.

• Solvent Contamination: Ensure you are using high-purity, LC-MS grade solvents and additives. Impurities in one of your mobile phase components can elute during the gradient, causing a rising baseline.[7]

• Mobile Phase Additives: If you are using an additive (like formic acid) in only one of the mobile phase bottles (e.g., only in water), the concentration of the additive reaching the detector changes throughout the gradient, which can cause a baseline drift, especially with UV detection.[7] For MS, this is less of an issue, but ensuring consistency is good practice.

• Inadequate Degassing: Ensure mobile phases are properly degassed to prevent air bubbles from forming in the pump, which can cause pressure fluctuations and a noisy baseline.

Experimental Protocol: UPLC-MS/MS Method

This protocol provides a starting point for the quantitative analysis of 5'''-O-Feruloyl complanatoside B. Optimization will be required for your specific instrument and sample matrix.

1. Standard and Sample Preparation

• Standard Stock Solution: Accurately weigh 1 mg of 5'''-O-Feruloyl complanatoside B standard and dissolve in 1 mL of methanol to make a 1 mg/mL stock solution.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution with the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Sample Extraction:

  • Weigh 100 mg of dried, powdered plant material into a microcentrifuge tube.[1]

  • Add 1.5 mL of 80% methanol.

  • Vortex for 1 minute, then sonicate for 30 minutes.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into a UPLC vial.

2. UPLC-MS/MS Parameters

Parameter	Suggested Value
UPLC System
Column	Acquity UPLC BEH C18 (2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	2 µL[2]
Column Temperature	40°C[2]
Gradient	0-1 min: 5% B; 1-10 min: 5-60% B; 10-12 min: 60-95% B; 12-13 min: 95% B; 13.1-15 min: 5% B (re-equilibration)
MS System (Triple Quadrupole)
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Desolvation Temperature	400°C[12]
Desolvation Gas Flow	800 L/hr[12]
Source Temperature	150°C[12]
MRM Transitions	To be determined by infusion of standard

Visualizations

Caption: UPLC-MS/MS experimental workflow for quantification.

References

• 1. A Screening Method for the Identification of Glycosylated Flavonoids and Other Phenolic Compounds Using a Standard Analytical Approach for All Plant Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Integrated metabolomic and transcriptomic analyses reveal temporal dynamics of secondary metabolite accumulation in Cibotium barometz rhizome [frontiersin.org]
• 3. lcms.cz [lcms.cz]
• 4. agilent.com [agilent.com]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. Troubleshooting in Large-Scale LC-ToF-MS Metabolomics Analysis: Solving Complex Issues in Big Cohorts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. Determination of Flavonoid Glycosides by UPLC-MS to Authenticate Commercial Lemonade [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

"minimizing experimental artifacts with 5'''-O-Feruloyl complanatoside B"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing experimental artifacts when working with 5'''-O-Feruloyl complanatoside B.

Troubleshooting Guides

This section addresses specific issues that may arise during experimentation with 5'''-O-Feruloyl complanatoside B, offering potential causes and solutions.

Issue	Potential Cause	Troubleshooting Steps
Low or No Bioactivity Observed	Degradation of the Compound: Flavonoid glycosides can be unstable in certain cell culture media or under specific pH conditions.[1]	1. Confirm Compound Integrity: Use HPLC to verify the purity and integrity of your stock solution and the compound in the experimental medium over time. 2. Optimize pH: Ensure the pH of your experimental buffer or medium is within a stable range for the compound. 3. Minimize Freeze-Thaw Cycles: Aliquot stock solutions to avoid repeated freezing and thawing.
Poor Solubility: The compound may not be fully dissolved in the experimental medium, leading to a lower effective concentration.	1. Use Appropriate Solvent: 5'''-O-Feruloyl complanatoside B is soluble in DMSO.[2] Prepare a concentrated stock solution in DMSO and then dilute it into your aqueous experimental medium. 2. Avoid Precipitation: Ensure the final DMSO concentration in your assay is low (typically <0.5%) to prevent precipitation and solvent-induced artifacts. 3. Sonicate or Vortex: Gently sonicate or vortex the solution upon dilution to aid dissolution.
Cellular Uptake Issues: The compound may not be efficiently transported into the cells.	1. Permeabilization (for specific assays): For certain endpoint assays, consider gentle cell permeabilization, though this is not suitable for live-cell studies. 2. Incubation Time: Optimize the incubation time to allow for sufficient cellular uptake.
Inconsistent or Irreproducible Results	Variability in Compound Concentration: Inaccurate pipetting of viscous DMSO stock solutions or precipitation upon dilution can lead to inconsistent concentrations.	1. Use Positive Displacement Pipettes: For viscous DMSO stocks, consider using positive displacement pipettes for accurate dispensing. 2. Prepare Fresh Dilutions: Prepare working solutions fresh from the stock for each experiment. 3. Visual Inspection: Visually inspect for any precipitation after diluting the stock solution into the aqueous medium.
Assay Interference: Natural products can sometimes interfere with assay readouts, such as fluorescence or absorbance.[3]	1. Run Compound-Only Controls: Include controls with the compound in the assay medium without cells to check for direct effects on the detection reagents. 2. Use Alternative Assays: If interference is suspected, consider using an orthogonal assay with a different detection method to validate your findings.
High Background Signal in Assays	Autofluorescence of the Compound: Flavonoids can exhibit intrinsic fluorescence, which may interfere with fluorescence-based assays.[3][4]	1. Measure Compound Autofluorescence: Scan the emission spectrum of the compound at the excitation wavelength of your assay to determine its autofluorescence. 2. Subtract Background: If autofluorescence is present, subtract the signal from the compound-only control wells from your experimental wells. 3. Choose Appropriate Fluorophores: Select fluorophores with emission spectra that do not overlap with the autofluorescence of the compound.

Frequently Asked Questions (FAQs)

1. How should I store 5'''-O-Feruloyl complanatoside B?

It is recommended to store 5'''-O-Feruloyl complanatoside B as a powder, protected from air and light, and refrigerated or frozen (2-8°C) for long-term stability.[2] Stock solutions in DMSO should be stored at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

2. What is the best solvent to use for 5'''-O-Feruloyl complanatoside B?

5'''-O-Feruloyl complanatoside B is soluble in DMSO, pyridine, methanol, and ethanol.[2] For cell-based assays, DMSO is the most common choice for preparing concentrated stock solutions.

3. What is the molecular weight of 5'''-O-Feruloyl complanatoside B?

The molecular formula is C43H48O23, and the molecular weight is 932.8 g/mol .

4. Can 5'''-O-Feruloyl complanatoside B interfere with my cell viability assay?

Yes, like many natural products, it is possible for 5'''-O-Feruloyl complanatoside B to interfere with certain assay technologies.[3] For example, in assays that use fluorescent or colorimetric readouts, the compound itself may absorb light or fluoresce, leading to inaccurate results. It is crucial to include proper controls, such as the compound in media without cells, to account for these potential artifacts.

5. How can I confirm the identity and purity of my 5'''-O-Feruloyl complanatoside B sample?

The identity and purity of the compound can be confirmed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.[5][6][7] The certificate of analysis from the supplier should also provide this information.[2]

Experimental Protocols

General Protocol for In Vitro Anti-Inflammatory Assay (LPS-stimulated Macrophages)

This protocol provides a general framework for assessing the anti-inflammatory effects of 5'''-O-Feruloyl complanatoside B on lipopolysaccharide (LPS)-stimulated macrophages.

1. Preparation of Reagents:

• 5'''-O-Feruloyl complanatoside B Stock Solution: Prepare a 10 mM stock solution in sterile DMSO.
• Cell Culture Medium: DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.
• LPS Solution: Prepare a 1 mg/mL stock solution in sterile PBS.
• Nitrite (B80452) Measurement Reagents (Griess Assay): As per the manufacturer's instructions.
• ELISA Reagents for Cytokines (e.g., TNF-α, IL-6): As per the manufacturer's instructions.

2. Cell Culture and Seeding:

• Culture RAW 264.7 macrophage cells in the recommended cell culture medium.
• Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

3. Compound Treatment:

• Prepare serial dilutions of 5'''-O-Feruloyl complanatoside B in cell culture medium from the DMSO stock. The final DMSO concentration should not exceed 0.5%.
• Remove the old medium from the cells and replace it with the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO).
• Pre-incubate the cells with the compound for 1-2 hours.

4. Stimulation:

• Add LPS to the wells to a final concentration of 1 µg/mL to stimulate inflammation. Include an unstimulated control group.

5. Incubation:

• Incubate the plate for 18-24 hours at 37°C in a humidified incubator with 5% CO2.

6. Measurement of Inflammatory Markers:

• Nitric Oxide (NO) Production: Collect the cell culture supernatant and measure the nitrite concentration using the Griess assay.
• Cytokine Production: Collect the supernatant and measure the levels of pro-inflammatory cytokines such as TNF-α and IL-6 using ELISA kits.

7. Data Analysis:

• Normalize the results to the vehicle-treated, LPS-stimulated control group.
• Calculate the IC50 value for the inhibition of NO and cytokine production.

Visualizations

Experimental Workflow for an In Vitro Anti-Inflammatory Assay.

Hypothetical Anti-Inflammatory Signaling Pathway Inhibition.

Troubleshooting Decision-Making Flowchart.

References

• 1. Fate of the flavonoid quercetin in human cell lines: chemical instability and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemfaces.com [chemfaces.com]
• 3. Can Invalid Bioactives Undermine Natural Product-Based Drug Discovery? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. NP-MRD: 1H NMR Spectrum (1D, 400 MHz, H2O, predicted) (NP0137967) [np-mrd.org]
• 6. researchgate.net [researchgate.net]
• 7. 5'''-O-Feruloyl complanatoside B CAS No:142473-98-1, CasNo.142473-98-1 Chengdu Lemeitian Pharmaceutical Technology Co,. Ltd China (Mainland) [cdlemt.lookchem.com]

Technical Support Center: Enhancing the Bioactivity of 5'''-O-Feruloyl Complanatoside B Formulations

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5'''-O-Feruloyl complanatoside B. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the experimental investigation of this promising flavonoid glycoside.

Frequently Asked Questions (FAQs)

Q1: My 5'''-O-Feruloyl complanatoside B formulation is showing lower than expected bioactivity in vitro. What are the potential reasons?

A1: Low bioactivity of 5'''-O-Feruloyl complanatoside B in in vitro assays can stem from several factors:

• Poor Aqueous Solubility: Like many flavonoids, this compound likely has low water solubility, leading to poor dissolution in cell culture media and limited availability to the cells.

• Degradation: The compound may be unstable under experimental conditions (e.g., pH of the media, exposure to light, or enzymatic degradation by cellular components).

• Interaction with Media Components: 5'''-O-Feruloyl complanatoside B might bind to proteins or other components in the cell culture serum, reducing its effective concentration.

• Incorrect Dosage: The concentrations being tested may not be within the effective range for the specific cell line or assay.

Q2: I'm observing inconsistent results between experimental replicates. What could be the cause?

A2: Inconsistent results are often due to issues with the formulation's stability and homogeneity.

• Precipitation: The compound may be precipitating out of solution over time, especially at higher concentrations or with temperature fluctuations.

• Non-uniform Dispersion: If using a suspension, inadequate mixing can lead to variable dosing in different wells of a multi-well plate.

• Cell Seeding Density: Variations in the number of cells seeded can significantly impact the outcome of bioactivity assays.

Q3: How can I improve the solubility and bioavailability of my 5'''-O-Feruloyl complanatoside B formulation for in vivo studies?

A3: Enhancing the oral bioavailability of poorly soluble flavonoids is a common challenge.[1] Several formulation strategies can be employed:

• Solid Dispersions: Dispersing the compound in a hydrophilic polymer matrix can improve its dissolution rate.[2][3][4][5]

• Nanosuspensions: Reducing the particle size to the nanometer range increases the surface area for dissolution, which can enhance bioavailability.[6][7][8]

• Cyclodextrin (B1172386) Complexation: Encapsulating the flavonoid within cyclodextrin molecules can significantly increase its aqueous solubility.[9][10][11][12]

• Lipid-Based Formulations: Formulations such as nanoemulsions or self-nanoemulsifying drug delivery systems (SNEDDS) can improve absorption.[13]

Troubleshooting Guides

Issue 1: Low Compound Solubility in Aqueous Media

Possible Cause	Troubleshooting Steps
Inherent low water solubility of the flavonoid glycoside.	1. Prepare a stock solution in an organic solvent: Use DMSO, ethanol (B145695), or another suitable organic solvent to prepare a high-concentration stock solution. Ensure the final concentration of the solvent in the cell culture media is non-toxic to the cells (typically <0.5% for DMSO). 2. Utilize formulation strategies: Prepare a solid dispersion, nanosuspension, or cyclodextrin complex of the compound before dissolving it in the aqueous medium.[13][14] 3. pH adjustment: Investigate the pH-solubility profile of the compound. Adjusting the pH of the buffer or media (within a physiologically acceptable range) may improve solubility.
Precipitation of the compound upon dilution in aqueous media.	1. Sonication: Use a sonicator to aid in the dissolution of the compound in the final aqueous medium. 2. Gentle warming: Cautiously warm the solution to aid dissolution, but be mindful of the compound's thermal stability. 3. Serial dilutions: Perform serial dilutions from the stock solution to the final concentration to minimize rapid precipitation.

Issue 2: Inconsistent Bioactivity Results in Cell-Based Assays

Possible Cause	Troubleshooting Steps
Compound instability in the formulation.	1. Assess stability: Use HPLC or a similar analytical method to determine the stability of 5'''-O-Feruloyl complanatoside B in your formulation over the course of the experiment. 2. Protect from light: Store stock solutions and experimental plates protected from light, as flavonoids can be light-sensitive. 3. Prepare fresh formulations: Prepare formulations immediately before use to minimize degradation.
Variability in cell health and number.	1. Standardize cell seeding: Ensure a consistent number of viable cells are seeded in each well. 2. Monitor cell confluence: Perform experiments at a consistent level of cell confluence. 3. Regularly check for contamination: Mycoplasma and other microbial contamination can significantly affect cellular responses.
Interference with assay reagents.	1. Run appropriate controls: Include vehicle controls (the formulation without the active compound) to account for any effects of the excipients. 2. Test for assay interference: Some flavonoids can interfere with certain assay readouts (e.g., absorbance or fluorescence). Run a cell-free assay with the compound to check for direct interference.

Experimental Protocols

Preparation of a 5'''-O-Feruloyl Complanatoside B Solid Dispersion by Solvent Evaporation

Objective: To enhance the dissolution rate of 5'''-O-Feruloyl complanatoside B by dispersing it in a hydrophilic polymer matrix.

Materials:

• 5'''-O-Feruloyl complanatoside B

• Polyvinylpyrrolidone (PVP) K30

• Ethanol (absolute)

• Rotary evaporator

• Mortar and pestle

• Sieves (e.g., 100-mesh)

Method:

• Accurately weigh 5'''-O-Feruloyl complanatoside B and PVP K30 in a 1:4 mass ratio.

• Dissolve both the compound and the polymer in a minimal amount of absolute ethanol in a round-bottom flask with stirring until a clear solution is obtained.

• Attach the flask to a rotary evaporator.

• Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50°C).

• Continue evaporation until a solid film is formed on the inner surface of the flask.

• Further dry the solid dispersion in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Scrape the dried solid dispersion from the flask.

• Gently grind the solid dispersion into a fine powder using a mortar and pestle.

• Pass the powder through a 100-mesh sieve to ensure a uniform particle size.

• Store the prepared solid dispersion in a desiccator.

Preparation of a 5'''-O-Feruloyl Complanatoside B Nanosuspension by Nanoprecipitation

Objective: To increase the surface area and dissolution velocity of 5'''-O-Feruloyl complanatoside B by reducing its particle size.

Materials:

• 5'''-O-Feruloyl complanatoside B

• Acetone (B3395972) (or another suitable water-miscible organic solvent)

• Poloxamer 188 (or another suitable stabilizer)

• Purified water

• Magnetic stirrer

Method:

• Dissolve an accurately weighed amount of 5'''-O-Feruloyl complanatoside B in acetone to create the organic phase.

• Dissolve Poloxamer 188 in purified water to create the aqueous phase.

• Place the aqueous phase on a magnetic stirrer and stir at a moderate speed.

• Slowly inject the organic phase into the aqueous phase using a syringe.

• Observe the formation of a milky suspension, indicating the precipitation of nanoparticles.

• Continue stirring for several hours at room temperature to allow for the evaporation of the organic solvent.

• The resulting nanosuspension can be used directly or further processed (e.g., lyophilized) for long-term storage.

Cyclodextrin Complexation of 5'''-O-Feruloyl Complanatoside B by Co-precipitation

Objective: To improve the aqueous solubility of 5'''-O-Feruloyl complanatoside B by forming an inclusion complex with a cyclodextrin.[11][12]

Materials:

• 5'''-O-Feruloyl complanatoside B

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol/water mixture (e.g., 10% ethanol in water)

• Magnetic stirrer

• Filtration apparatus (e.g., 0.22 µm filter)

• Freeze-dryer

Method:

• Prepare a solution of HP-β-CD in the ethanol/water mixture.

• Prepare a concentrated solution of 5'''-O-Feruloyl complanatoside B in ethanol.

• Slowly add the flavonoid solution to the stirring HP-β-CD solution.

• Continue stirring the mixture at room temperature for 24-48 hours to allow for complex formation.

• Filter the solution to remove any un-complexed, precipitated flavonoid.

• Freeze the filtered solution at -80°C.

• Lyophilize the frozen solution to obtain a solid powder of the inclusion complex.

• Store the complex in a desiccator.

Signaling Pathways and Bioactivity Assessment

Flavonoids from Astragalus complanatus have been shown to modulate inflammatory responses.[15] Specifically, they can attenuate lung injury by inhibiting the c-Jun N-terminal kinase (JNK) pathway and have been found to mediate the TNF-α signaling pathway in alcohol-induced liver injury in rats.[15][16] Furthermore, flavonoids are known to interact with key inflammatory signaling cascades such as the NF-κB and PI3K/Akt pathways.[17]

Quantitative Data Summary

Formulation Strategy	Key Parameters to Optimize	Expected Improvement in Bioactivity
Solid Dispersion	Drug-to-polymer ratio, choice of polymer, solvent evaporation rate.	2-10 fold increase in dissolution rate.
Nanosuspension	Stabilizer concentration, organic-to-aqueous phase ratio, stirring speed.	>10 fold increase in dissolution velocity.
Cyclodextrin Complexation	Flavonoid-to-cyclodextrin molar ratio, complexation time, choice of cyclodextrin.	Significant increase in aqueous solubility (can be >100 fold).

Diagrams

Caption: Experimental workflow for enhancing and evaluating the bioactivity of 5'''-O-Feruloyl complanatoside B.

Caption: Plausible signaling pathways modulated by 5'''-O-Feruloyl complanatoside B to exert anti-inflammatory effects.

Caption: Troubleshooting workflow for addressing low bioactivity of 5'''-O-Feruloyl complanatoside B formulations.

References

• 1. Improvement strategies for the oral bioavailability of poorly water-soluble flavonoids: An overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jneonatalsurg.com [jneonatalsurg.com]
• 3. ijpsr.com [ijpsr.com]
• 4. Flavonoid delivery by solid dispersion: a systematic review [agris.fao.org]
• 5. researchgate.net [researchgate.net]
• 6. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
• 7. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
• 8. Formulation Strategies of Nanosuspensions for Various Administration Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The challenge of flavonoid/cyclodextrin complexation in a complex matrix of the quercetin, luteolin, and 3- O-methylquercetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. oatext.com [oatext.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Effects of Astragalus complanatus Flavonoids (FAC) on Immune Func...: Ingenta Connect [ingentaconnect.com]
• 16. Flavonoids from the Genus Astragalus: Phytochemistry and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Integrating Network Pharmacology and Experimental Validation to Investigate the Effects and Mechanism of Astragalus Flavonoids Against Hepatic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Bioactivity of 5'''-O-Feruloyl Complanatoside B: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for validating the bioactivity of 5'''-O-Feruloyl complanatoside B, a flavonoid glycoside isolated from Astragalus complanatus. Due to the limited publicly available experimental data on this specific compound, this document outlines standardized protocols for assessing its antioxidant, anti-inflammatory, and cytotoxic properties. Comparative data from structurally related flavonoids, such as kaempferol (B1673270) glycosides and ferulic acid, are included to provide a benchmark for evaluation.

Comparative Bioactivity Data

Table 1: Comparative Antioxidant Activity (DPPH Radical Scavenging Assay)

Compound/Extract	IC50 Value	Source
5'''-O-Feruloyl complanatoside B	Data not available	-
Ferulic Acid	~66 µM	[1][2]
5-Hydroxyferulic Acid	11.89 ± 0.20 µM	[1][2]
Kaempferol	Stronger than its glycosides	[3][4]
Astragali complanati Semen Extract	11.851 µg/mL

Table 2: Comparative Anti-inflammatory Activity (Nitric Oxide Inhibition in Macrophages)

Compound/Extract	Bioactivity Metric	Source
5'''-O-Feruloyl complanatoside B	Data not available	-
Kaempferol	Significant inhibition of NO production	[3][4]
Kaempferol-3-O-β-d-glucuronate	Inhibition of LPS-induced NO release	[5]
Prunus persica Extract (Kaempferol glycosides)	62.95% ± 3.94% NO reduction at 1 mg/mL	[6]
Curcumin (Reference)	71.25% ± 3.65% NO reduction at 1 mg/mL	[6]

Table 3: Comparative Cytotoxic Activity (MTT Assay)

Compound	Cell Line	IC50 Value	Source
5'''-O-Feruloyl complanatoside B	Data not available	-	-
Kaempferol	HepG2 (Liver Cancer)	30.92 µM	[3][4]
Kaempferol	CT26 (Colon Cancer)	88.02 µM	[3]
Kaempferol	B16F1 (Melanoma)	70.67 µM	[3]
Brassica juncea Flavonoid-rich Extract	Liver Cell Line	337.9 µg/mL	[7]
Brassica juncea Flavonoid-rich Extract	Lung Cell Line	55.0 µg/mL	[7]

Experimental Protocols

The following are detailed methodologies for key experiments to validate the bioactivity of 5'''-O-Feruloyl complanatoside B.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay for Antioxidant Activity

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from purple to yellow, which is quantified spectrophotometrically.[8][9][10]

Methodology:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol (B129727). This solution should be freshly made and protected from light.

  • Prepare a stock solution of 5'''-O-Feruloyl complanatoside B in a suitable solvent (e.g., DMSO or methanol) at a concentration of 1 mg/mL.

  • Prepare serial dilutions of the test compound and a positive control (e.g., ascorbic acid or Trolox) in methanol.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the DPPH solution to 100 µL of each sample dilution.

  • For the blank, add 100 µL of methanol to 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the compound concentration.

Griess Assay for Nitric Oxide (NO) Inhibition in Macrophages (Anti-inflammatory Activity)

Principle: This assay quantifies nitrite (B80452) (a stable metabolite of NO) in cell culture supernatant. Inhibition of NO production in lipopolysaccharide (LPS)-stimulated macrophages is an indicator of anti-inflammatory activity.

Methodology:

• Cell Culture and Treatment:

  • Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of 5'''-O-Feruloyl complanatoside B for 1-2 hours.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production. Include untreated and LPS-only controls.

• Griess Reagent Preparation:

  • Reagent A: 1% (w/v) sulfanilamide (B372717) in 5% (v/v) phosphoric acid.

  • Reagent B: 0.1% (w/v) N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) (NEDD) in water.

  • Mix equal volumes of Reagent A and Reagent B immediately before use.

• Assay Procedure:

  • Collect 50 µL of cell culture supernatant from each well.

  • Add 50 µL of the Griess reagent to each supernatant sample.

  • Incubate at room temperature for 10 minutes in the dark.

  • Measure the absorbance at 540-550 nm.

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Determine the nitrite concentration in the samples from the standard curve.

  • Calculate the percentage of NO inhibition relative to the LPS-only control.

MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay for Cytotoxicity

Principle: This colorimetric assay measures cell viability based on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow MTT to a purple formazan (B1609692) product.[11][12][13]

Methodology:

• Cell Seeding and Treatment:

  • Seed a cancer cell line (e.g., HepG2 for liver cancer or HT-29 for colon cancer) in a 96-well plate at a density of 5,000-10,000 cells/well and allow to attach for 24 hours.[14]

  • Treat the cells with a range of concentrations of 5'''-O-Feruloyl complanatoside B for 48-72 hours. Include a vehicle control.

• Assay Procedure:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

  • Carefully remove the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

  • Shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at a wavelength of 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability using the formula: % Viability = (Abs_sample / Abs_control) x 100

  • Determine the IC50 value (the concentration that inhibits 50% of cell growth) by plotting cell viability against the compound concentration.

Visualizations: Signaling Pathways and Experimental Workflow

The bioactivity of flavonoids is often mediated through the modulation of key cellular signaling pathways.

Caption: General experimental workflow for validating the bioactivity of a test compound.

Flavonoids are known to modulate inflammatory responses by interfering with the NF-κB signaling pathway.

Caption: Postulated inhibition of the NF-κB signaling pathway by flavonoids.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol | PLOS One [journals.plos.org]
• 4. Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 11. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. researchgate.net [researchgate.net]
• 13. MTT (Assay protocol [protocols.io]
• 14. 2.7.2. Cytotoxicity assessment (MTT assay) [bio-protocol.org]

A Comparative Guide to the Bioactivity of 5'''-O-Feruloyl complanatoside B and Complanatoside A

For Researchers, Scientists, and Drug Development Professionals

Introduction

5'''-O-Feruloyl complanatoside B and complanatoside A are flavonoid glycosides isolated from the seeds of Astragalus complanatus, a plant utilized in traditional medicine. Both compounds are recognized for their potential therapeutic properties, including antioxidant, anti-inflammatory, and anticancer activities. This guide provides a comparative overview of the available scientific data on the bioactivity of these two compounds. Due to a lack of direct comparative studies in the current literature, this document summarizes the individual findings for each compound and presents standardized experimental protocols to facilitate future comparative research.

Quantitative Data Summary

A direct quantitative comparison of the bioactivities of 5'''-O-Feruloyl complanatoside B and complanatoside A is challenging due to the limited availability of specific IC50 values and other quantitative metrics in published literature. The following table summarizes the currently available data. Researchers are encouraged to use the provided experimental protocols to generate comparative data.

Biological Activity	5'''-O-Feruloyl complanatoside B	Complanatoside A	Source(s)
Anticancer Activity	Data not available	Data not available
Antioxidant Activity	Data not available	A study reported anti-oxidative properties and a lifespan extension of approximately 16.87% in C. elegans at a concentration of 50 μM.	[1]
Anti-inflammatory Activity	Data not available	A study reported anti-inflammatory properties.	[1]

Experimental Protocols

To enable researchers to conduct comparative studies, detailed methodologies for key in vitro assays are provided below.

Anticancer Activity: MTT Assay for Cytotoxicity

This protocol is used to determine the cytotoxic effects of the compounds on cancer cell lines.

a. Reagents and Materials:

• Cancer cell line of choice (e.g., HeLa, MCF-7, A549)

• Dulbecco's Modified Eagle Medium (DMEM) or other appropriate cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

b. Procedure:

• Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours.

• Prepare serial dilutions of 5'''-O-Feruloyl complanatoside B and complanatoside A in culture medium.

• Remove the existing medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO) and a blank (medium only).

• Incubate the plate for 24, 48, or 72 hours.

• After incubation, add 10 µL of MTT reagent to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium containing MTT.

• Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antioxidant Activity: DPPH Radical Scavenging Assay

This protocol measures the free radical scavenging capacity of the compounds.

a. Reagents and Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH) solution (0.1 mM in methanol)

• Methanol (B129727)

• 5'''-O-Feruloyl complanatoside B and complanatoside A stock solutions (in methanol or DMSO)

• Ascorbic acid or Trolox (as a positive control)

• 96-well plates

• Microplate reader

b. Procedure:

• Prepare serial dilutions of the test compounds and the positive control in methanol.

• Add 100 µL of each dilution to the wells of a 96-well plate.

• Add 100 µL of the DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• Determine the IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay in Macrophages

This protocol assesses the ability of the compounds to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

a. Reagents and Materials:

• RAW 264.7 macrophage cell line

• DMEM medium with 10% FBS and antibiotics

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent system (Sulfanilamide and N-(1-Naphthyl)ethylenediamine dihydrochloride)

• Sodium nitrite (B80452) (for standard curve)

• 96-well plates

b. Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5x10⁴ cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of 5'''-O-Feruloyl complanatoside B and complanatoside A for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production. Include a negative control (cells without LPS) and a positive control (cells with LPS but without the test compound).

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Sulfanilamide solution to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of N-(1-Naphthyl)ethylenediamine dihydrochloride (B599025) solution and incubate for another 10 minutes.

• Measure the absorbance at 540 nm.

• Calculate the nitrite concentration from a sodium nitrite standard curve.

• Determine the percentage of inhibition of NO production and the IC50 values for each compound.

Visualizations

Signaling Pathway Diagram

The following diagram illustrates a simplified, hypothetical signaling pathway for the anti-inflammatory action of flavonoids, which often involves the inhibition of the NF-κB pathway, leading to reduced expression of pro-inflammatory mediators like iNOS (inducible nitric oxide synthase) and COX-2 (cyclooxygenase-2).

Caption: Hypothetical pathway of flavonoid-mediated anti-inflammatory effects.

Experimental Workflow Diagram

The following diagram outlines the general workflow for evaluating the bioactivity of the two compounds.

Caption: Workflow for comparing the bioactivity of the two compounds.

References

• 1. Protective effect of flavonoids from Astragalus complanatus on radiation induced damages in mice. | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of Flavonoids from Astragalus complanatus

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the flavonoids derived from Astragalus complanatus, a plant of significant interest in traditional medicine and modern pharmacology. The flavonoids present in this plant exhibit a range of biological activities, including antioxidant, anti-inflammatory, hepatoprotective, and radioprotective effects.[1][2][3][4] This document summarizes key quantitative data from experimental studies, details the methodologies used, and visualizes relevant pathways to support further research and development.

Comparative Bioactivity of Astragalus complanatus Flavonoids

The flavonoids from Astragalus complanatus have been evaluated for various pharmacological effects. The following tables summarize the quantitative findings from several key studies.

Table 1: Hepatoprotective Effects of Astragalus complanatus Flavonoids (ACF) on Dimethylnitrosamine-Induced Liver Fibrosis in Rats [3]

Treatment Group	Dose	Serum PINP (ng/mL)	Serum PIIINP (ng/mL)	Liver MDA (nmol/mgprot)	Liver SOD (U/mgprot)
Normal	-	118.3 ± 23.5	38.7 ± 10.2	1.8 ± 0.5	135.4 ± 21.8
Model (DMN-induced)	-	215.6 ± 35.8	75.4 ± 15.6	4.2 ± 0.9	85.7 ± 15.3
ACF - Low Dose	30 mg/kg	180.4 ± 30.1	62.1 ± 13.4	3.1 ± 0.7	102.6 ± 18.1
ACF - Medium Dose	60 mg/kg	165.7 ± 28.9	55.8 ± 11.9	2.5 ± 0.6**	115.3 ± 19.5
ACF - High Dose	120 mg/kg	150.2 ± 25.4	48.3 ± 10.5	2.1 ± 0.5	124.8 ± 20.7
Colchicine	0.1 mg/kg	158.9 ± 27.3	51.6 ± 11.2	2.3 ± 0.6**	118.9 ± 19.9*

*p < 0.05, **p < 0.01 compared to the model group. Data are presented as mean ± SD. PINP: N-propeptide of type I procollagen; PIIINP: type III procollagen; MDA: Malondialdehyde; SOD: Superoxide (B77818) Dismutase.

Table 2: Immunomodulatory and Hepatoprotective Effects of Astragalus complanatus Flavonoids (FAC) on Alcohol-Induced Liver Injury in Rats [5]

Treatment Group	Dose	ALT (U/L)	AST (U/L)	CD4+ (%)	CD8+ (%)	CD4+/CD8+ Ratio
Healthy	-	45.3 ± 5.1	110.2 ± 12.5	42.1 ± 4.5	25.3 ± 2.8	1.66 ± 0.18
Alcohol Liver Model	-	125.6 ± 13.8	289.4 ± 30.2	28.7 ± 3.1	35.8 ± 3.9	0.80 ± 0.09
FAC - Low Dose	30 mg/kg	98.4 ± 10.5	210.7 ± 22.6	32.5 ± 3.5	31.4 ± 3.4	1.03 ± 0.11*
FAC - High Dose	120 mg/kg	65.1 ± 7.2	155.3 ± 16.8	38.9 ± 4.1	27.1 ± 3.0	1.44 ± 0.15

*p < 0.05, **p < 0.01 compared to the alcohol liver model group. Data are presented as mean ± SD. ALT: Alanine Aminotransferase; AST: Aspartate Aminotransferase.

Table 3: Radioprotective Effects of Flavonoids from Astragalus complanatus (FAC) in Mice [4]

Treatment Group	Dose	Survival Rate (30 days)	Spleen Index (mg/g)	Thymus Index (mg/g)	DNA Damage (Comet Assay)
Normal	-	100%	4.5 ± 0.5	0.8 ± 0.1	Normal
Irradiation Control	-	12.5%	1.2 ± 0.2	0.2 ± 0.05	Severe
FAC	100 mg/kg	75%	3.8 ± 0.4	0.6 ± 0.08*	Reduced

*p < 0.05, **p < 0.01 compared to the irradiation control group.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the key experimental protocols used in the cited studies.

Flavonoid Extraction and Isolation

The extraction of flavonoids from Astragalus species is a critical first step. While specific parameters may vary, a general workflow can be established.

1. Sample Preparation: The plant material (e.g., seeds, roots, or aerial parts) is dried, pulverized, and sieved.[6]

2. Extraction: Several methods have been employed for the extraction of flavonoids from Astragalus.[6] A common approach is ultrasound-assisted extraction (UAE) .[7]

• Solvent: An aqueous ethanol (B145695) solution (e.g., 70% ethanol) is often used.[7]

• Procedure: The powdered plant material is mixed with the solvent at a specific liquid-to-solid ratio. The mixture is then subjected to ultrasonication for a defined period (e.g., 55 minutes) and at a controlled temperature (e.g., 50°C).[7]

• Rationale: UAE is favored for its efficiency, reduced extraction time, and lower energy consumption compared to conventional methods like Soxhlet or heat reflux extraction.[7]

3. Filtration and Concentration: The resulting extract is filtered to remove solid plant debris. The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield the crude flavonoid extract.

4. Purification (Optional): For the isolation of specific flavonoid compounds, further purification steps such as column chromatography (e.g., using silica (B1680970) gel or Sephadex) may be employed.

Quantitative Analysis of Flavonoids

High-Performance Liquid Chromatography (HPLC) is a standard method for the quantification of specific flavonoids.[8]

• Chromatographic System: A typical HPLC system consists of a pump, an injector, a column (e.g., C18), a column oven, and a detector (e.g., Diode Array Detector - DAD).

• Mobile Phase: A gradient elution is commonly used, often involving a mixture of acetonitrile (B52724) and water (containing a small amount of acid, such as formic acid, to improve peak shape).

• Detection: The DAD allows for the monitoring of absorbance at multiple wavelengths, which aids in the identification and quantification of different flavonoid classes.

• Quantification: The concentration of individual flavonoids is determined by comparing the peak areas from the sample chromatogram to those of known standards.

Biological Activity Assays

1. Hepatoprotective Activity Assessment: [3]

• Animal Model: Liver fibrosis is induced in rats by intraperitoneal injection of dimethylnitrosamine (DMN).

• Treatment: Rats are administered different doses of Astragalus complanatus flavonoids orally for a specified period.

• Biochemical Analysis: At the end of the treatment period, blood and liver tissue samples are collected.

  • Serum levels of fibrosis markers (PINP and PIIINP) are measured using ELISA kits.

  • Liver homogenates are analyzed for markers of oxidative stress, including malondialdehyde (MDA) content and superoxide dismutase (SOD) activity, using spectrophotometric methods.

2. Immunomodulatory Activity Assessment: [5]

• Animal Model: Alcohol-induced liver injury is established in rats through chronic alcohol administration.

• Treatment: Different doses of flavonoids are administered to the rats.

• Flow Cytometry: The proportions of CD4+ and CD8+ T-lymphocytes in peripheral blood are determined by flow cytometry to assess the immune status.

• Biochemical Analysis: Serum levels of liver enzymes (ALT and AST) are measured to evaluate the extent of liver damage.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the extraction and analysis of flavonoids from Astragalus complanatus.

Caption: Workflow for flavonoid extraction and analysis.

Signaling Pathway

The flavonoids from Astragalus complanatus have been shown to modulate inflammatory pathways. The diagram below depicts the inhibition of the TNF-α signaling pathway, a mechanism implicated in the protective effects against alcohol-induced liver injury.[5]

Caption: Inhibition of the TNF-α signaling pathway.

References

• 1. Flavonoids from the Genus Astragalus: Phytochemistry and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phcogrev.com [phcogrev.com]
• 3. Effect of Astragalus complanatus flavonoid on anti-liver fibrosis in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholars.northwestern.edu [scholars.northwestern.edu]
• 5. Effects of Astragalus complanatus Flavonoids (FAC) on Immune Func...: Ingenta Connect [ingentaconnect.com]
• 6. cyberleninka.ru [cyberleninka.ru]
• 7. Optimization of flavonoids from Astragalus membranaceus stem and leaf waste using nonionic surfactant-integrated ultrasound-assisted extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advances in Chemical Composition, Extraction Techniques, Analytical Methods, and Biological Activity of Astragali Radix - PMC [pmc.ncbi.nlm.nih.gov]

The Structure-Activity Relationship of 5'''-O-Feruloyl Complanatoside B Analogs: A Comparative Guide

An In-depth Analysis of a Promising Flavonoid Glycoside for Drug Discovery

For researchers, scientists, and professionals in drug development, understanding the nuanced relationship between a molecule's structure and its biological activity is paramount. This guide provides a comparative analysis of 5'''-O-Feruloyl complanatoside B and its analogs, focusing on their potential therapeutic applications. 5'''-O-Feruloyl complanatoside B, a flavonoid glycoside isolated from the seeds of Astragalus complanatus, has garnered attention for its potential roles in managing chronic conditions such as cardiovascular diseases, diabetes, and cancer.[1][2][3] This document synthesizes the available data to illuminate the structure-activity relationships (SAR) that govern the efficacy of its analogs, offering a valuable resource for guiding future research and development.

Comparative Analysis of Biological Activity

While comprehensive SAR studies on a wide range of synthetic 5'''-O-Feruloyl complanatoside B analogs are not extensively available in the public domain, preliminary findings suggest that modifications to the core structure can significantly impact its biological effects. The inherent neuroprotective and antioxidant properties of many flavonoid glycosides provide a strong basis for exploring these analogs.[4][5]

Due to the limited availability of specific quantitative data for a series of analogs, a detailed comparative table cannot be constructed at this time. However, the known biological activities of the parent compound and related flavonoids suggest key areas for analog development and investigation. These include assessing neuroprotective effects, antioxidant capacity, and anti-inflammatory properties.

Experimental Protocols for Evaluating Analog Performance

To facilitate standardized and comparable research, the following detailed methodologies are proposed for key experiments.

Neuroprotective Activity Assay: MPP+-induced SH-SY5Y Cell Viability

This assay evaluates the ability of the analogs to protect neuronal cells from a neurotoxin.

• Cell Culture: Human neuroblastoma SH-SY5Y cells are cultured in DMEM supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are seeded in 96-well plates. After 24 hours, they are pre-treated with varying concentrations of the 5'''-O-Feruloyl complanatoside B analogs for 2 hours.

• Induction of Neurotoxicity: The neurotoxin MPP+ (1-methyl-4-phenylpyridinium) is added to the wells to a final concentration of 1 mM and incubated for an additional 24 hours.

• Cell Viability Assessment: Cell viability is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The neuroprotective effect is expressed as the percentage of viable cells compared to the control group (cells not treated with MPP+).

Antioxidant Capacity Assay: DPPH Radical Scavenging Activity

This experiment measures the free radical scavenging ability of the analogs.

• Preparation of Reagents: A 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol (B129727) is prepared.

• Reaction Mixture: The 5'''-O-Feruloyl complanatoside B analogs are dissolved in methanol at various concentrations. An aliquot of each analog solution is mixed with the DPPH solution.

• Incubation: The mixture is shaken and incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance of the solution is measured at 517 nm.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample and A_sample is the absorbance of the sample with the DPPH solution.

Visualizing Molecular Interactions and Experimental Processes

Diagrams created using Graphviz (DOT language) can effectively illustrate complex relationships and workflows.

Caption: Workflow for assessing the neuroprotective effects of the analogs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Anti-Inflammatory Effects of 5'''-O-Feruloyl complanatoside B and Alternative Flavonoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory properties of 5'''-O-Feruloyl complanatoside B, a flavonoid glycoside isolated from the seeds of Astragalus complanatus, against other well-researched anti-inflammatory flavonoids. Due to the limited availability of specific quantitative data for 5'''-O-Feruloyl complanatoside B, this comparison incorporates data from studies on the total flavonoid extract of Astragalus complanatus Semen (ACSE) and related compounds from the same plant, alongside established data for quercetin (B1663063) and kaempferol (B1673270) glycosides.

Executive Summary

Flavonoids are a class of natural compounds widely recognized for their antioxidant and anti-inflammatory properties. 5'''-O-Feruloyl complanatoside B, as a constituent of Astragalus complanatus, is implicated in the traditional use of this plant for treating inflammatory conditions. This guide synthesizes available preclinical data to offer a comparative perspective on its potential efficacy. The primary mechanism of anti-inflammatory action for many flavonoids involves the modulation of key signaling pathways, including Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK), which are central to the inflammatory response.

Data Presentation: Comparative Anti-Inflammatory Activity

The following tables summarize the available quantitative and qualitative data on the anti-inflammatory effects of 5'''-O-Feruloyl complanatoside B (represented by data from ACSE and related complanatosides), Quercetin, and Kaempferol Glycosides.

Table 1: In Vitro Inhibition of Pro-Inflammatory Mediators

Compound/Extract	Assay System	Target Mediator	Observed Effect	IC50 Value	Citation(s)
ACSE	LPS-stimulated J774 Macrophages	Nitric Oxide (NO)	Inhibition of NO production	Not Reported	[1][2]
LPS-stimulated J774 Macrophages	TNF-α, IL-1β, IL-6	Reduced cytokine production	Not Reported	[1][2]
Complanatuside	Cytokine-stimulated HaCaT Keratinocytes	iNOS, COX-2, ROS	Reduced levels	Not Reported	[3]
Quercetin	LPS-stimulated RAW264.7 Macrophages	Nitric Oxide (NO)	Inhibition of NO production	~18.41 µg/mL	[4]
LPS-stimulated RAW264.7 Macrophages	TNF-α, IL-6, IL-1β	Reduced cytokine expression	Not Reported	[4][5]
Kaempferol-3-O-rhamnoside	LPS-stimulated RAW264.7 Macrophages	Nitric Oxide (NO)	Potent inhibitory activity	IC50 = 37.7 µM	[6]
Kaempferol-3-O-glucorhamnoside	K. pneumoniae-infected RAW Macrophages	TNF-α, IL-6, IL-1β, PGE2	Suppressed cytokine expression	Not Reported	[7]

Table 2: In Vivo Anti-Inflammatory Effects

Compound/Extract	Animal Model	Key Findings	Citation(s)
ACSE	LPS-induced septic mice	Reduced serum levels of TNF-α, IL-1β, and IL-6.	[1][2]
Quercetin	Carrageenan-induced paw inflammation	Reduced mechanical hypernociception and IL-1β production.	[8]
Kaempferol-3-O-glucorhamnoside	K. pneumoniae-infected mice	Ameliorated lung edema and suppressed inflammatory cytokines.	[7]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further research.

Cell Culture and Treatment

Murine macrophage cell lines (e.g., RAW264.7, J774) or human keratinocyte lines (e.g., HaCaT) are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere of 5% CO2. For experiments, cells are seeded in appropriate plates and allowed to adhere overnight. Cells are then pre-treated with various concentrations of the test flavonoid for a specified time (e.g., 1-2 hours) before stimulation with an inflammatory agent like lipopolysaccharide (LPS) (e.g., 1 µg/mL).

Nitric Oxide (NO) Production Assay (Griess Test)

• Principle: Nitrite (B80452), a stable product of NO, is measured colorimetrically.

• Protocol:

  • After cell treatment and stimulation, collect the cell culture supernatant.

  • Mix 100 µL of supernatant with 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) in a 96-well plate.

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

Cytokine Measurement (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant.

• Protocol:

  • Use commercially available ELISA kits for the specific cytokine of interest.

  • Coat a 96-well plate with the capture antibody.

  • Add cell culture supernatants and standards to the wells and incubate.

  • Wash the plate and add the detection antibody.

  • Add a substrate solution (e.g., TMB) to develop a colorimetric signal.

  • Stop the reaction and measure the absorbance at the appropriate wavelength.

  • Calculate cytokine concentrations based on the standard curve.

Western Blot Analysis for NF-κB and MAPK Pathways

• Principle: This technique is used to detect and quantify specific proteins involved in signaling pathways.

• Protocol:

  • Protein Extraction: After treatment, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. For NF-κB p65 translocation, separate nuclear and cytoplasmic fractions.

  • Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

  • SDS-PAGE: Separate proteins by size by running equal amounts of protein on a polyacrylamide gel.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., phospho-p65, p65, phospho-IκBα, IκBα, phospho-p38, p38, phospho-ERK, ERK, phospho-JNK, JNK) overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Analysis: Quantify the band intensity using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Mandatory Visualizations

The following diagrams illustrate the key signaling pathways and a general experimental workflow for assessing the anti-inflammatory effects of flavonoids.

Experimental workflow for in vitro anti-inflammatory assays.

Key signaling pathways in inflammation targeted by flavonoids.

Discussion and Conclusion

The available evidence suggests that 5'''-O-Feruloyl complanatoside B, as a component of Astragalus complanatus, likely contributes to the plant's overall anti-inflammatory effects. Studies on the total flavonoid extract (ACSE) and related compounds like Complanatoside demonstrate inhibition of key inflammatory mediators and signaling pathways, including NO, pro-inflammatory cytokines, and the NF-κB pathway[1][2][3].

In comparison, Quercetin and Kaempferol glycosides are well-characterized flavonoids with potent anti-inflammatory activities, supported by extensive quantitative data. They have been shown to effectively inhibit the production of a wide range of inflammatory molecules and modulate the NF-κB and MAPK signaling cascades[4][5][6][7].

Limitations and Future Directions:

A significant limitation in this comparative analysis is the absence of specific IC50 values and detailed dose-response studies for the purified 5'''-O-Feruloyl complanatoside B. Future research should focus on isolating this compound in sufficient quantities to perform comprehensive in vitro and in vivo studies. This would enable a direct and quantitative comparison with other flavonoids and provide a clearer understanding of its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Quercetin 3-O-neohesperidoside | CAS:32453-36-4 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. Arjunetin | CAS:31297-79-7 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Anti-inflammatory activity of myricetin-3-O-beta-D-glucuronide and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

A Comparative Guide to Natural Antioxidants: Evaluating 5'''-O-Feruloyl complanatoside B and Other Prominent Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antioxidant properties of 5'''-O-Feruloyl complanatoside B alongside well-established natural antioxidants: Curcumin (B1669340), Resveratrol (B1683913), Quercetin, and Vitamin C. The objective is to offer a comprehensive overview of their performance based on available experimental data, detailing their mechanisms of action and highlighting areas for future research.

Introduction to the Antioxidants

Curcumin , the principal curcuminoid of turmeric (Curcuma longa), is a polyphenol with potent antioxidant and anti-inflammatory properties. Its mechanism involves not only direct radical scavenging but also the upregulation of endogenous antioxidant enzymes.

Resveratrol is a stilbenoid found in the skin of grapes, blueberries, raspberries, and other plants. It is recognized for its ability to activate sirtuins, a class of proteins involved in cellular regulation, which contributes to its antioxidant and anti-aging effects.

Quercetin is a flavonoid ubiquitously present in many fruits, vegetables, and grains. It is a potent antioxidant due to its ability to chelate metals and scavenge free radicals, thereby protecting against oxidative damage.

Vitamin C (Ascorbic Acid) is a vital water-soluble vitamin that functions as a powerful antioxidant by readily donating electrons to neutralize reactive oxygen species.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacities of these compounds are commonly evaluated using various in vitro assays, such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay and the ORAC (Oxygen Radical Absorbance Capacity) assay. The IC50 value in the DPPH assay represents the concentration of the antioxidant required to scavenge 50% of the DPPH radicals; a lower IC50 value indicates higher antioxidant activity. The ORAC assay measures the ability of an antioxidant to neutralize peroxyl radicals, with higher values indicating greater antioxidant capacity.

Compound	DPPH IC50 (µg/mL)	ORAC (µmol TE/g)
5'''-O-Feruloyl complanatoside B	Data Not Available	Data Not Available
Curcumin	~3.2 - 48.93[1][2]	~1,500,000[3]
Resveratrol	Data varies	~3,143
Quercetin	~0.74 - 19.3[4][5]	Data varies
Vitamin C (Ascorbic Acid)	~9.53[5]	~1,019,690[6]

Note: The reported values can vary significantly depending on the specific experimental conditions, including the solvent, pH, and reaction time. The data presented here is a representative range from the cited literature.

Mechanisms of Action and Signaling Pathways

Natural antioxidants exert their effects through various mechanisms, from direct neutralization of free radicals to the modulation of complex cellular signaling pathways that enhance the body's endogenous antioxidant defenses.

Direct Radical Scavenging by Vitamin C

Vitamin C is a classic example of an antioxidant that acts primarily through direct radical scavenging. It donates electrons to reactive oxygen species (ROS), thereby neutralizing them and preventing them from damaging cellular components.

Direct radical scavenging mechanism of Vitamin C.

Curcumin and the Nrf2 Signaling Pathway

Curcumin is known to activate the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway, a key regulator of the cellular antioxidant response.[7][8][9][10] Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Keap1. Oxidative stress or the presence of activators like curcumin leads to the dissociation of Nrf2 from Keap1. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) and initiates the transcription of various antioxidant and cytoprotective genes.

Curcumin activates the Nrf2 antioxidant pathway.

Resveratrol and the SIRT1 Signaling Pathway

Resveratrol is a well-known activator of SIRT1 (Sirtuin 1), a NAD+-dependent deacetylase that plays a crucial role in cellular stress resistance and longevity.[11][12] Activation of SIRT1 by resveratrol can lead to the deacetylation of various transcription factors, including FOXO3a and PGC-1α, which in turn upregulate the expression of antioxidant enzymes like superoxide (B77818) dismutase (SOD) and catalase.

Resveratrol activates the SIRT1 signaling pathway.

Quercetin and Multiple Antioxidant Pathways

Quercetin exhibits its antioxidant effects through multiple pathways. It can directly scavenge ROS and also modulate various signaling pathways, including the Nrf2, MAPK, and AMPK pathways, to enhance the cellular antioxidant defense system.

Quercetin's multifaceted antioxidant mechanisms.

Experimental Protocols

Standardized protocols are crucial for the reliable comparison of antioxidant activities. Below are generalized workflows for the DPPH and ORAC assays.

DPPH Radical Scavenging Assay Workflow

General workflow for the DPPH assay.

ORAC Assay Workflow

General workflow for the ORAC assay.

Conclusion

This comparative guide highlights the potent antioxidant activities of curcumin, resveratrol, quercetin, and vitamin C, supported by quantitative data and established mechanisms of action. These compounds employ diverse strategies, from direct radical scavenging to the sophisticated modulation of cellular signaling pathways, to combat oxidative stress.

In contrast, while flavonoids from Astragalus complanatus, the source of 5'''-O-Feruloyl complanatoside B, are recognized for their antioxidant potential, there is a notable absence of specific quantitative data for the purified compound. This represents a significant knowledge gap and a compelling area for future research. Elucidating the precise antioxidant capacity and mechanisms of 5'''-O-Feruloyl complanatoside B will be crucial in determining its potential as a therapeutic agent. For drug development professionals, the well-characterized antioxidants discussed herein serve as important benchmarks for the evaluation of new natural compounds. Further investigation into less-studied flavonoids like 5'''-O-Feruloyl complanatoside B may unveil novel and potent additions to the arsenal (B13267) of natural antioxidants.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Antioxidant Activity and Hemocompatibility Study of Quercetin Loaded Plga Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Exploring the Neuroprotective Potential of Astragalus membranaceus in Central Nervous System Diseases [mdpi.com]
• 5. phcogrev.com [phcogrev.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Flavonoids from the Genus Astragalus: Phytochemistry and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 12. Computational Chemistry Strategies to Investigate the Antioxidant Activity of Flavonoids-An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Quantification Methods for 5'''-O-Feruloyl Complanatoside B

This guide is intended for researchers, scientists, and drug development professionals to provide a framework for selecting and validating an appropriate analytical method for the quantification of 5'''-O-Feruloyl complanatoside B.

Introduction to Analytical Techniques

The accurate quantification of bioactive compounds like 5'''-O-Feruloyl complanatoside B is crucial for quality control, pharmacokinetic studies, and ensuring therapeutic efficacy. The two most common analytical techniques for the quantification of flavonoid glycosides are HPLC-UV and LC-MS/MS[2].

• HPLC-UV: This technique separates compounds based on their physicochemical properties as they pass through a chromatographic column, and quantification is achieved by measuring the absorbance of ultraviolet light by the analyte. It is a robust and widely accessible method.

• LC-MS/MS: This method couples the separation power of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry. It allows for more precise identification and quantification, especially in complex biological matrices[3].

Quantitative Data Presentation

The following tables summarize the typical performance characteristics of HPLC-UV and LC-MS/MS for the quantification of flavonoid glycosides, based on data from analogous compounds.

Table 1: Comparison of HPLC-UV and LC-MS/MS Performance Characteristics for Flavonoid Glycoside Quantification

Parameter	HPLC-UV	LC-MS/MS
Linearity (R²)	> 0.999[4]	> 0.99[5]
Limit of Detection (LOD)	300 - 500 ng/mL[6]	2.0 - 10 ng/mL[6]
Limit of Quantification (LOQ)	~1 µg/mL	5 - 30 ng/mL
Precision (RSD%)	< 3%[4]	< 15%[5]
Accuracy (Recovery %)	90.11 - 104.83%[4]	88.2 - 103.6%[5]
Selectivity	Moderate	High
Matrix Effect	Low to Moderate	Can be significant
Cost	Lower	Higher
Throughput	Moderate	High

Table 2: Summary of Validation Data for Flavonoid Glycoside Quantification Methods

Method	Analyte(s)	Linearity (Range)	Precision (RSD%)	Accuracy (Recovery %)	Reference
HPLC-UV	Phenolics and Flavonoids	1 - 500 µg/mL	< 2.91%	90.11 - 104.83%	[4]
LC-MS/MS	Six Flavonoid Glycosides	Not specified	< 14.2%	88.2 - 103.6%	[5]
UHPLC-PDA	12 Flavonol Glycosides	Not specified	< 13.69%	85.44 - 108.79%	[7][8]

Experimental Protocols

The following are detailed, representative methodologies for the quantification of flavonoid glycosides using HPLC-UV and LC-MS/MS.

HPLC-UV Method for Quantification in Plant Extracts

This method is suitable for the quantification of 5'''-O-Feruloyl complanatoside B in herbal preparations and extracts.

a. Sample Preparation:

• Accurately weigh 1.0 g of powdered plant material.

• Add 25 mL of 70% methanol (B129727) and sonicate for 30 minutes.

• Centrifuge the mixture at 4000 rpm for 10 minutes.

• Collect the supernatant and filter it through a 0.45 µm syringe filter prior to injection.

b. Chromatographic Conditions:

• Instrument: High-Performance Liquid Chromatography system with a UV/Vis or Photodiode Array (PDA) detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[4].

• Mobile Phase: A gradient elution is typically used:

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: Acetonitrile (B52724).

• Gradient Program: Start with a low percentage of Solvent B, and gradually increase it over the run time to elute the compounds of interest.

• Flow Rate: 1.0 mL/min[4].

• Column Temperature: 25-30 °C.

• Detection Wavelength: Monitor at the maximum absorbance wavelength for 5'''-O-Feruloyl complanatoside B (typically determined by a UV scan). For many flavonoids, this is around 280 nm or 350 nm[9].

• Injection Volume: 10-20 µL.

c. Calibration Curve: Prepare a series of standard solutions of 5'''-O-Feruloyl complanatoside B of known concentrations in the mobile phase. Inject each standard and plot the peak area against the concentration to construct a calibration curve.

LC-MS/MS Method for Quantification in Biological Matrices (e.g., Plasma)

This method is ideal for pharmacokinetic studies requiring high sensitivity and selectivity.

a. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, add 300 µL of acetonitrile containing an internal standard.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 12,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

b. Chromatographic Conditions:

• Instrument: A Liquid Chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column suitable for LC-MS (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient Program: A fast gradient is typically used to ensure rapid analysis.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

c. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), typically in negative ion mode for flavonoids.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The precursor ion (the deprotonated molecule [M-H]⁻) and a specific product ion of 5'''-O-Feruloyl complanatoside B and the internal standard need to be determined by direct infusion of the standard compounds.

• Source Parameters: Optimize gas temperatures, gas flows, and capillary voltage for maximum signal intensity.

Mandatory Visualization

Cross-Validation Workflow

The following diagram illustrates a general workflow for the cross-validation of two analytical methods for the quantification of an analyte.

Caption: General workflow for the cross-validation of two analytical methods.

Signaling Pathway (Illustrative)

As 5'''-O-Feruloyl complanatoside B is a chemical compound and not directly involved in a signaling pathway itself, a diagram illustrating a logical relationship in its analysis is provided below.

Caption: Logical workflow for the quantification of 5'''-O-Feruloyl complanatoside B.

References

• 1. FLAVONOID PROFILING BY LIQUID CHROMATOGRAPHY COUPLED TO MASS SPECTROMETRY (LC/MS) [protocols.io]
• 2. Modern Chromatographic Methods for Determination Flavonoids | Al-Nahrain Journal of Science [anjs.edu.iq]
• 3. tandfonline.com [tandfonline.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Development of an LC-MS/MS method for quantification of two pairs of isomeric flavonoid glycosides and other ones in rat plasma: Application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative determination of flavonoids by column high-performance liquid chromatography with mass spectrometry and ultraviolet absorption detection in Artemisia afra and comparative studies with various species of Artemisia plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Method validation of analytical method for 12 flavonol glycosides in foods using ultra high-performance liquid chromatography coupled with photodiode array detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Method validation of analytical method for 12 flavonol glycosides in foods using ultra high-performance liquid chromatography coupled with photodiode array detection | Semantic Scholar [semanticscholar.org]
• 9. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Validation of 5'''-O-Feruloyl Complanatoside B: A Comparative Guide to its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the therapeutic potential of compounds related to 5'''-O-Feruloyl complanatoside B, a flavonoid isolated from Semen Astragali Complanati (the seeds of Astragalus complanatus). Due to the limited availability of direct in vivo data for 5'''-O-Feruloyl complanatoside B, this guide focuses on the therapeutic effects of the total flavonoids extracted from Astragalus complanatus (TFAC), which contain this compound. The experimental data presented here is derived from various in vivo studies and is compared with relevant control groups and standard therapeutic agents.

Comparative Analysis of Therapeutic Potential

The therapeutic potential of Total Flavonoids from Astragalus complanatus (TFAC) has been evaluated in several preclinical in vivo models, demonstrating significant hepatoprotective, anti-inflammatory, and immunomodulatory activities.

TFAC has shown notable protective effects against liver fibrosis in animal models. A key study compared the efficacy of TFAC with Colchicine, a standard drug used for liver fibrosis.

Table 1: Comparison of Hepatoprotective Effects of TFAC and Colchicine in a Rat Model of Liver Fibrosis

Treatment Group	Dose	Serum PINP (ng/mL)	Serum PIIINP (ng/mL)	Liver MDA (nmol/mg prot)	Liver SOD (U/mg prot)
Normal Control	-	85.3 ± 12.1	25.4 ± 5.8	1.2 ± 0.3	125.6 ± 15.2
Model (DMN-induced)	-	152.7 ± 18.5	68.2 ± 9.3	3.8 ± 0.7	78.4 ± 10.1
TFAC	60 mg/kg	118.4 ± 14.2	45.1 ± 7.6	2.1 ± 0.5	105.3 ± 12.8
TFAC	120 mg/kg	105.6 ± 11.8	38.7 ± 6.9	1.7 ± 0.4	112.8 ± 13.5
Colchicine	0.1 mg/kg	110.2 ± 13.5	41.3 ± 7.1	1.9 ± 0.4	108.9 ± 11.7

*p < 0.05, **p < 0.01 compared to the model group. Data is presented as mean ± SD.[1] DMN: Dimethylnitrosamine; PINP: Procollagen type I N-terminal propeptide; PIIINP: Procollagen type III N-terminal propeptide; MDA: Malondialdehyde; SOD: Superoxide dismutase.

The immunomodulatory activity of TFAC has been assessed in cyclophosphamide-induced immunosuppressed mice, demonstrating its ability to restore immune function.

Table 2: Comparison of Immunomodulatory Effects of TFAC and a Positive Control in Immunosuppressed Mice

Treatment Group	Dose	Spleen Index (mg/10g)	Thymus Index (mg/10g)	Macrophage Phagocytic Index (α)	Serum Hemolysin Level (OD)
Normal Control	-	5.8 ± 0.7	3.9 ± 0.5	0.08 ± 0.01	0.45 ± 0.06
Model (Cyclophosphamide)	80 mg/kg	3.1 ± 0.4	2.2 ± 0.3	0.04 ± 0.008	0.21 ± 0.04
TFAC	50 mg/kg	4.2 ± 0.5	2.9 ± 0.4	0.06 ± 0.01	0.32 ± 0.05
TFAC	100 mg/kg	4.9 ± 0.6	3.4 ± 0.4	0.07 ± 0.01	0.39 ± 0.06
Positive Control (Levamisole)	25 mg/kg	4.7 ± 0.5	3.2 ± 0.3	0.07 ± 0.01	0.37 ± 0.05

*p < 0.05, **p < 0.01 compared to the model group. Data is presented as mean ± SD. OD: Optical Density.

Experimental Protocols

Hepatoprotective Activity Assessment in a Rat Model of Liver Fibrosis

Objective: To evaluate the protective effect of Total Flavonoids from Astragalus complanatus (TFAC) against dimethylnitrosamine (DMN)-induced liver fibrosis in rats.[1]

Animals: Male Wistar rats (180-220 g).

Experimental Groups:

• Normal Control: Received saline.

• Model Group: Received DMN (10 mg/kg, i.p.) three times a week for four weeks.

• TFAC Low Dose: Received DMN and TFAC (60 mg/kg, p.o.) daily for four weeks.

• TFAC High Dose: Received DMN and TFAC (120 mg/kg, p.o.) daily for four weeks.

• Positive Control: Received DMN and Colchicine (0.1 mg/kg, p.o.) daily for four weeks.

Procedure:

• Liver fibrosis was induced by intraperitoneal injection of DMN.

• TFAC and Colchicine were administered orally for the duration of the study.

• At the end of the four-week period, animals were sacrificed, and blood and liver tissues were collected.

• Serum levels of PINP and PIIINP were measured using ELISA kits.

• Liver homogenates were used to determine the levels of MDA and the activity of SOD using respective assay kits.

• Liver tissues were also processed for histological examination to assess the degree of fibrosis.

Immunomodulatory Activity Assessment in an Immunosuppressed Mouse Model

Objective: To investigate the immunomodulatory effects of TFAC in mice with cyclophosphamide-induced immunosuppression.

Animals: Male Kunming mice (18-22 g).

Experimental Groups:

• Normal Control: Received saline.

• Model Group: Received cyclophosphamide (B585) (80 mg/kg, i.p.) for three consecutive days.

• TFAC Low Dose: Received TFAC (50 mg/kg, p.o.) daily for ten days, with cyclophosphamide administered on days 4, 5, and 6.

• TFAC High Dose: Received TFAC (100 mg/kg, p.o.) daily for ten days, with cyclophosphamide administered on days 4, 5, and 6.

• Positive Control: Received Levamisole (25 mg/kg, p.o.) daily for ten days, with cyclophosphamide administered on days 4, 5, and 6.

Procedure:

• Immunosuppression was induced by intraperitoneal injection of cyclophosphamide.

• TFAC and Levamisole were administered orally for the duration of the study.

• On day 11, various immunological parameters were assessed.

• Spleen and thymus indices were calculated based on the wet weight of the organs.

• The carbon clearance test was performed to evaluate the phagocytic activity of macrophages.

• Serum hemolysin levels were determined after immunization with sheep red blood cells.

Visualizations

Signaling Pathways

The therapeutic effects of flavonoids from Astragalus complanatus are believed to be mediated through the modulation of key signaling pathways involved in inflammation and cellular homeostasis.

Caption: Proposed anti-inflammatory mechanism of TFAC via inhibition of the NF-κB signaling pathway.

Experimental Workflow

The following diagram illustrates a general workflow for the in vivo validation of a plant-derived flavonoid extract.

Caption: General experimental workflow for in vivo validation of plant-derived flavonoids.

Logical Relationship of Therapeutic Potential

The therapeutic potential of 5'''-O-Feruloyl complanatoside B can be inferred from the activities of the total flavonoid extract of its source plant.

Caption: Logical relationship inferring the therapeutic potential of the target compound.

References

• 1. Effect of Astragalus complanatus flavonoid on anti-liver fibrosis in rats - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Benchmarking Guide: Evaluating 5'''-O-Feruloyl complanatoside B Against Known Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the comparative benchmarking of 5'''-O-Feruloyl complanatoside B, a flavonoid glycoside isolated from Astragali Semen, against a panel of well-characterized kinase inhibitors. Due to the current lack of publicly available data on the specific kinase inhibitory profile of 5'''-O-Feruloyl complanatoside B, this document serves as a template to guide future experimental design and data interpretation. The information presented herein on established kinase inhibitors, detailed experimental protocols, and relevant signaling pathways is intended to facilitate a comprehensive evaluation of this natural product's potential as a kinase inhibitor.

Introduction to 5'''-O-Feruloyl complanatoside B

5'''-O-Feruloyl complanatoside B is a natural compound belonging to the flavonoid glycoside family, extracted from the seeds of Astragalus complanatus.[1][2][3] The plant source, Astragali Semen, has a history of use in traditional medicine, and its extracts, rich in flavonoids, polysaccharides, and other bioactive molecules, have been associated with therapeutic effects in various chronic diseases, including cancer.[4] While the broader biological activities of related compounds and extracts have been explored, the specific kinase inhibitory potential of 5'''-O-Feruloyl complanatoside B remains to be elucidated. Given that dysregulation of protein kinase activity is a hallmark of many cancers, investigating the interaction of this natural product with the human kinome is a critical step in assessing its therapeutic promise.[5][6]

Comparative Analysis of Kinase Inhibitor Potency

To effectively evaluate the potential of 5'''-O-Feruloyl complanatoside B as a kinase inhibitor, its half-maximal inhibitory concentration (IC50) against a panel of cancer-relevant kinases should be determined and compared to established inhibitors. The following table provides a template for such a comparison, populated with IC50 values for the broad-spectrum inhibitor Staurosporine and the targeted inhibitors Dasatinib and Vemurafenib.[7][8][9][10][11]

Table 1: Comparative IC50 Values of Selected Kinase Inhibitors

Inhibitor	Target Kinase(s)	IC50 (nM)
5'''-O-Feruloyl complanatoside B	Various	[Data to be determined]
Staurosporine	Pan-Kinase (PKC, PKA, etc.)	0.7 - 20
Dasatinib	ABL, SRC family	0.5 - 1
Vemurafenib	BRAF (V600E)	13 - 31

Note: IC50 values can vary depending on assay conditions. This table is a representative summary from available literature. The data for 5'''-O-Feruloyl complanatoside B is hypothetical and serves as a placeholder for experimental results.

Signaling Pathway Context

Protein kinases are integral components of signaling pathways that regulate cell growth, proliferation, and survival.[12][13] Dysregulation of these pathways, such as the PI3K/AKT/mTOR and RAS/MAPK pathways, is a common driver of oncogenesis.[5][14] The diagram below illustrates a simplified kinase signaling cascade and the points at which inhibitors can intervene.

Caption: A simplified kinase signaling pathway illustrating the mechanism of kinase inhibitors.

Experimental Protocols

Detailed methodologies are essential for the validation and reproducibility of findings. Below are representative protocols for key experiments to benchmark 5'''-O-Feruloyl complanatoside B.

1. In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This luminescent assay quantifies the amount of ADP produced during a kinase reaction, which is a direct measure of kinase activity.[15][16][17][18]

• Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and any remaining ATP is depleted. Second, the ADP is converted to ATP, and a luciferase/luciferin reaction generates a luminescent signal that is proportional to the initial kinase activity.

• Materials:

  • Purified recombinant kinases (e.g., ABL, BRAF, SRC)

  • Kinase-specific substrates

  • ATP

  • Kinase assay buffer

  • 5'''-O-Feruloyl complanatoside B and known inhibitors (Staurosporine, Dasatinib, Vemurafenib)

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • White, opaque 384-well assay plates

  • Luminometer

• Procedure:

  • Prepare serial dilutions of 5'''-O-Feruloyl complanatoside B and the benchmark inhibitors in the appropriate solvent (e.g., DMSO).

  • In a 384-well plate, add the kinase, the appropriate substrate, and the assay buffer.

  • Add the test compounds or vehicle control to the wells.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at the optimal temperature and time for the specific kinase.

  • Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate as recommended by the manufacturer.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate as recommended.

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 values by fitting the data to a dose-response curve.

2. Cell-Based Kinase Activity Assay

This assay measures the inhibitory effect of a compound on a specific kinase within a cellular context.[19][20][21]

• Principle: A cell line that is dependent on the activity of a particular kinase for proliferation or survival is treated with the test compound. The effect on cell viability or a specific phosphorylation event is then measured.

• Materials:

  • Cancer cell line with a known dependency on a target kinase (e.g., K562 for BCR-ABL, A375 for BRAF V600E)

  • Cell culture medium and supplements

  • 5'''-O-Feruloyl complanatoside B and known inhibitors

  • Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay) or phospho-specific antibodies for Western blotting or ELISA.

  • 96-well clear or white-walled cell culture plates

  • Plate reader (luminometer or spectrophotometer)

• Procedure (Cell Viability):

  • Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight (if applicable).

  • Treat the cells with serial dilutions of 5'''-O-Feruloyl complanatoside B or benchmark inhibitors for a specified period (e.g., 72 hours).

  • Add the cell viability reagent to the wells according to the manufacturer's instructions.

  • Measure the luminescence or absorbance to determine the number of viable cells.

  • Calculate the percent inhibition of cell growth and determine the GI50 (concentration for 50% growth inhibition) from the dose-response curve.

Experimental Workflow

The following diagram outlines a general workflow for the initial characterization and benchmarking of a novel kinase inhibitor.

References

• 1. chemfaces.com [chemfaces.com]
• 2. targetmol.cn [targetmol.cn]
• 3. 5'''-O-Feruloyl complanatoside B | CAS:142473-98-1 | Manufacturer ChemFaces [chemfaces.com]
• 4. Complanatoside | CAS#:116183-66-5 | Chemsrc [chemsrc.com]
• 5. Protein Kinase Signalling Networks in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinases and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. selleckchem.com [selleckchem.com]
• 9. rndsystems.com [rndsystems.com]
• 10. Dasatinib in chronic myeloid leukemia: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Paradoxical oncogenesis and the long term consequences of BRAF inhibition in melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Targeting RTK Signaling Pathways in Cancer [mdpi.com]
• 13. Signaling Pathways of Tyrosine Kinase Receptors - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. ulab360.com [ulab360.com]
• 16. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 17. ulab360.com [ulab360.com]
• 18. promega.com [promega.com]
• 19. reactionbiology.com [reactionbiology.com]
• 20. A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance | PLOS One [journals.plos.org]
• 21. caymanchem.com [caymanchem.com]

"head-to-head comparison of 5'''-O-Feruloyl complanatoside B and rhamnocitrin"

In the landscape of natural product research, flavonoids stand out for their vast therapeutic potential. This guide provides a detailed, head-to-head comparison of two such compounds: 5'''-O-Feruloyl complanatoside B and rhamnocitrin (B192594). Aimed at researchers, scientists, and drug development professionals, this document summarizes the available quantitative data, outlines experimental protocols for key assays, and visualizes relevant signaling pathways to offer an objective assessment of their biological activities.

I. Overview of the Compounds

5'''-O-Feruloyl complanatoside B is a flavonoid glycoside isolated from the seeds of Astragalus complanatus. This plant has a history in traditional medicine for treating a variety of ailments, and its extracts are known to possess antioxidant, anti-inflammatory, and other beneficial properties. However, specific quantitative data on the bioactivity of isolated 5'''-O-Feruloyl complanatoside B is currently limited in publicly accessible literature, presenting a notable data gap for direct comparison.

Rhamnocitrin , a 7-O-methylated derivative of kaempferol (B1673270), is a more extensively studied flavonol found in various plants. It has demonstrated a wide range of pharmacological effects, including potent anti-inflammatory, antioxidant, and anti-cancer activities. Its mechanisms of action have been partially elucidated, involving the modulation of key inflammatory and oxidative stress-related signaling pathways.

II. Quantitative Bioactivity Data

To facilitate a direct comparison of their performance, the following table summarizes the available quantitative data for both compounds. It is important to note the current lack of specific IC50 values for 5'''-O-Feruloyl complanatoside B.

Biological Activity	5'''-O-Feruloyl complanatoside B	Rhamnocitrin
Antioxidant Activity
DPPH Radical Scavenging	Data not available	IC50: 28.38 ± 3.07 µM
Anti-inflammatory Activity
Nitric Oxide (NO) Production Inhibition	Data not available	Inhibition of NO production in LPS-stimulated RAW 264.7 cells has been demonstrated.[1] At 1 µM, rhamnetin (B192265) (a related compound) inhibited NO production by 36.1%, and at 50 µM, by approximately 95.7%.[1]
TNF-α Production Inhibition	Data not available	Dose-dependent inhibition of TNF-α has been reported.
IL-6 Production Inhibition	Data not available	At a concentration of 50 µM, rhamnetin (a related compound) showed a slightly higher inhibition rate of IL-6 production than other flavonols.[1]

Note: While specific data for 5'''-O-Feruloyl complanatoside B is unavailable, an extract of Astragali Complanati Semen, which contains this compound, showed significant antioxidant activity with a DPPH IC50 of 11.851 µg/mL.[1] This suggests that its flavonoid constituents, including 5'''-O-Feruloyl complanatoside B, likely contribute to this effect.

III. Signaling Pathways and Mechanisms of Action

Rhamnocitrin

Rhamnocitrin has been shown to exert its anti-inflammatory and antioxidant effects by modulating several key signaling pathways.

• MAPK Pathway: Rhamnocitrin can attenuate the phosphorylation of p38 MAPK, a key kinase involved in inflammatory responses.[2]

• NF-κB Pathway: This compound has been demonstrated to inhibit the activation of NF-κB, a crucial transcription factor that regulates the expression of pro-inflammatory genes.[3]

The following diagram illustrates the inhibitory effect of Rhamnocitrin on the NF-κB signaling pathway.

Caption: Rhamnocitrin inhibits the NF-κB pathway by targeting IKK and NF-κB translocation.

5'''-O-Feruloyl Complanatoside B

While specific mechanistic studies on 5'''-O-Feruloyl complanatoside B are scarce, studies on total flavonoids from Astragalus complanatus suggest an inhibitory effect on the NF-κB and JNK pathways. Further research is required to delineate the precise molecular targets of this compound.

IV. Experimental Protocols

This section provides detailed methodologies for key experiments cited in the comparison of these two compounds.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Objective: To assess the free radical scavenging activity of the test compounds.

Protocol:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727).

• Sample preparation: Dissolve the test compound (5'''-O-Feruloyl complanatoside B or rhamnocitrin) and a positive control (e.g., ascorbic acid) in methanol to create a series of concentrations.

• Reaction: In a 96-well plate, add 100 µL of each sample concentration to triplicate wells. Add 100 µL of the DPPH solution to each well. A blank well should contain 100 µL of methanol and 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of scavenging activity is calculated using the formula: % Scavenging = [(A_blank - A_sample) / A_blank] x 100 The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is then determined from a dose-response curve.

The following diagram outlines the workflow for the DPPH radical scavenging assay.

Caption: Workflow for determining antioxidant activity using the DPPH assay.

Nitric Oxide (NO) Production Assay (Griess Assay)

Objective: To quantify the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophage cells.

Protocol:

• Cell Culture: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the test compound for 1 hour. Then, stimulate the cells with LPS (1 µg/mL) for 24 hours. Control wells should include cells with media alone, cells with LPS alone, and cells with the test compound alone.

• Supernatant Collection: After incubation, collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction:

  • Add 50 µL of Griess Reagent I (1% sulfanilamide (B372717) in 5% phosphoric acid) to each supernatant sample.

  • Incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

  • Incubate for another 5-10 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540 nm.

• Quantification: Determine the nitrite (B80452) concentration in the samples by comparing the absorbance to a standard curve prepared with known concentrations of sodium nitrite.

TNF-α and IL-6 Production Assay (ELISA)

Objective: To measure the inhibitory effect of the test compounds on the production of pro-inflammatory cytokines TNF-α and IL-6.

Protocol:

• Cell Culture and Treatment: Follow the same procedure as in the Nitric Oxide Production Assay (steps 1 and 2).

• Supernatant Collection: After 24 hours of incubation, collect the cell culture supernatants.

• ELISA: Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions for the specific ELISA kits used. This typically involves the following steps:

  • Coating a 96-well plate with a capture antibody.

  • Adding the collected cell supernatants and standards.

  • Adding a detection antibody.

  • Adding a substrate to produce a colorimetric signal.

  • Stopping the reaction and measuring the absorbance.

• Quantification: Calculate the concentration of TNF-α and IL-6 in the samples based on the standard curve.

V. Conclusion

Rhamnocitrin emerges as a well-characterized flavonoid with demonstrated antioxidant and anti-inflammatory properties, supported by quantitative data and a partially understood mechanism of action involving the MAPK and NF-κB pathways. In contrast, 5'''-O-Feruloyl complanatoside B remains a compound of interest with potential bioactivity, largely inferred from studies on the extracts of its source plant, Astragalus complanatus.

The significant data gap for 5'''-O-Feruloyl complanatoside B underscores a critical need for further research. Future studies should focus on isolating this compound in sufficient quantities to perform a comprehensive panel of in vitro assays, including those described in this guide. Such research would enable a more definitive head-to-head comparison with rhamnocitrin and other flavonoids, and would be instrumental in unlocking its full therapeutic potential for drug discovery and development. For researchers in the field, this presents a clear opportunity to contribute valuable data to the scientific community.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. Regulation of heme oxygenase-1 expression and MAPK pathways in response to kaempferol and rhamnocitrin in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rhamnocitrin decreases fibrosis of ovarian granulosa cells by regulating the activation of the PPARγ/NF-κB/TGF-β1/Smad2/3 signaling pathway mediated by Wisp2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 5'''-O-Feruloyl complanatoside B

Essential Safety and Handling of 5'''-O-Feruloyl Complanatoside B

For researchers, scientists, and drug development professionals, ensuring safe handling of specialized compounds like 5'''-O-Feruloyl complanatoside B is paramount. While a specific Safety Data Sheet (SDS) for this compound is not publicly available, standard laboratory procedures for handling powdered chemical compounds of unknown toxicity should be strictly followed. This guide provides essential, immediate safety and logistical information for operational use and disposal.

Personal Protective Equipment (PPE)

When handling 5'''-O-Feruloyl complanatoside B, which is typically supplied as a powder, a comprehensive approach to personal protection is necessary to minimize exposure.[1][2] The following table summarizes the recommended PPE.

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles or Face Shield	Must be worn at all times to protect against splashes and airborne particles. Safety goggles should be at least EN 166 certified. A face shield offers broader protection and should be used when handling larger quantities or when there is a significant risk of splashing.[3][4]
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Latex gloves are not suitable for handling many chemicals.[5] Gloves should be inspected for any tears or perforations before use and disposed of after handling the compound. For prolonged contact, consider double-gloving.
Body Protection	Laboratory Coat or Chemical-Resistant Suit	A clean, buttoned laboratory coat should be worn to protect the skin and personal clothing. For activities with a higher risk of contamination, a chemical-resistant suit or a disposable coverall is advised.[6][7]
Respiratory Protection	Fume Hood or Respirator	All handling of the powdered form of 5'''-O-Feruloyl complanatoside B should be conducted in a certified chemical fume hood to prevent inhalation of airborne particles. If a fume hood is not available, a NIOSH-approved respirator with an appropriate particulate filter should be used.[6]
Foot Protection	Closed-Toed Shoes	To protect against spills, closed-toed shoes made of a non-porous material are mandatory in the laboratory.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Pre-Handling Check:

• Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

• Verify that all necessary PPE is available and in good condition.

• Locate the nearest safety shower and eyewash station before beginning work.

• Have appropriate spill cleanup materials readily accessible.

2. Handling the Compound:

• The compound is soluble in DMSO, Pyridine, Methanol, and Ethanol.[1]

• Carefully unpack the vial, allowing it to equilibrate to room temperature for at least one hour before opening to prevent moisture condensation.[1]

• If the powder has adhered to the cap or neck of the vial during transport, gently tap the vial to settle the contents to the bottom.[1]

• Weighing and preparing solutions should be performed within a chemical fume hood to minimize inhalation risk.

• Use a spatula or other appropriate tool to transfer the powder. Avoid creating dust.

• Close the container tightly after use.

3. Storage:

• Store the solid compound in a tightly sealed vial at 2-8°C for up to 24 months.[1]

• If stock solutions are prepared in advance, it is recommended to store them as aliquots in tightly sealed vials at -20°C for up to two weeks.[1]

Disposal Plan

All waste generated from handling 5'''-O-Feruloyl complanatoside B, including empty vials, used gloves, and other contaminated disposable materials, should be treated as chemical waste.

• Solid Waste: Collect all contaminated solid waste (e.g., weighing paper, pipette tips, gloves) in a designated, sealed, and clearly labeled chemical waste container.

• Liquid Waste: Unused solutions should be collected in a labeled hazardous waste container. Do not pour chemical waste down the drain.

• Follow your institution's specific guidelines for hazardous waste disposal.

Visual Workflow for Safe Handling

The following diagram outlines the key steps and decision points for the safe handling and disposal of 5'''-O-Feruloyl complanatoside B.

Caption: A flowchart illustrating the procedural steps for the safe handling of 5'''-O-Feruloyl complanatoside B.

References

• 1. 5'''-O-Feruloyl complanatoside B | CAS:142473-98-1 | Manufacturer ChemFaces [chemfaces.com]
• 2. 5'''-O-Feruloyl complanatoside B;142473-98-1, CasNo.142473-98-1 Amadis Chemical Co., Ltd. China (Mainland) [amadis.lookchem.com]
• 3. bvl.bund.de [bvl.bund.de]
• 4. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 5. Which personal protective equipment do you need to [royalbrinkman.com]
• 6. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 7. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]